4-Methoxytoluene-2,5-diamine HCl

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 4-Methoxytoluene-2,5-diamine HCl

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical properties of 4-Methoxytoluene-2,5-diamine hydrochloride. The information is curated for researchers, scientists, and professionals in drug development who may be working with or exploring the applications of this compound.

Core Physical and Chemical Properties

4-Methoxytoluene-2,5-diamine HCl, with the CAS number 56496-88-9, is an aromatic amine derivative. It is primarily recognized for its application in the cosmetics industry, particularly in hair dye formulations.[1] Below is a summary of its key physical and chemical identifiers.

Property	Value	Source
CAS Number	56496-88-9	[2]
Molecular Formula	C₈H₁₂N₂O · HCl	[3]
Molecular Weight	188.657 g/mol
Appearance	Powder	[2]
Purity	≥ 99%	[2]
Water Content	≤ 1.0%
Melting Point	Data not readily available
Boiling Point	Data not readily available
Solubility	Data not readily available

Experimental Protocols

Due to the lack of specific published experimental data for some of the physical properties of 4-Methoxytoluene-2,5-diamine HCl, this section provides detailed, standard methodologies for determining the melting point and solubility of a solid aromatic amine hydrochloride. These protocols can be adapted by researchers for this specific compound.

Determination of Melting Point (Capillary Method)

This protocol describes the determination of the melting point range of a solid organic compound using a capillary tube apparatus.

Apparatus and Materials:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Mortar and pestle

• Spatula

• 4-Methoxytoluene-2,5-diamine HCl sample

• Thermometer (calibrated)

Procedure:

• Sample Preparation:

  • Place a small amount of the dry 4-Methoxytoluene-2,5-diamine HCl powder on a clean, dry watch glass.

  • If the crystals are large, gently grind them to a fine powder using a mortar and pestle.

  • Press the open end of a capillary tube into the powdered sample, forcing a small amount of the solid into the tube.

  • Tap the sealed end of the capillary tube on a hard surface to pack the sample tightly into the bottom. Repeat until a packed column of 2-3 mm in height is achieved.

• Measurement:

  • Place the capillary tube containing the sample into the heating block of the melting point apparatus.

  • Set the heating rate to a rapid setting initially to determine an approximate melting range.

  • Observe the sample through the magnifying lens. Note the temperature at which the sample first begins to melt (the appearance of the first liquid droplet) and the temperature at which the sample is completely liquid. This provides a rough estimate of the melting point.

  • Allow the apparatus to cool.

  • Prepare a new capillary tube with the sample.

  • Set the heating rate to a slow and steady increase (1-2 °C per minute) as the temperature approaches the previously determined approximate melting point.

  • Carefully observe and record the temperature at which melting begins and the temperature at which the last solid crystal disappears. This is the melting point range.

  • For accuracy, repeat the measurement with a fresh sample at a slow heating rate.

Determination of Solubility

This protocol outlines a qualitative and semi-quantitative method for determining the solubility of 4-Methoxytoluene-2,5-diamine HCl in various solvents.

Apparatus and Materials:

• Test tubes and rack

• Vortex mixer

• Graduated pipettes or cylinders

• Analytical balance

• Spatula

• 4-Methoxytoluene-2,5-diamine HCl sample

• A selection of solvents (e.g., water, ethanol, methanol, acetone, dichloromethane, toluene) at a controlled temperature.

Procedure:

• Qualitative Assessment:

  • Label a series of test tubes, one for each solvent to be tested.

  • Add approximately 1 mL of each solvent to the corresponding test tube.

  • To each test tube, add a small, accurately weighed amount (e.g., 10 mg) of 4-Methoxytoluene-2,5-diamine HCl.

  • Vigorously agitate the mixture using a vortex mixer for a set period (e.g., 1-2 minutes).

  • Visually inspect the solution for the presence of undissolved solid.

  • Classify the solubility as "soluble," "sparingly soluble," or "insoluble" based on visual observation.

• Semi-Quantitative Assessment (for soluble or sparingly soluble compounds):

  • To a test tube containing a known volume of a specific solvent (e.g., 1 mL), add a small, accurately weighed amount of 4-Methoxytoluene-2,5-diamine HCl.

  • Agitate until the solid is completely dissolved.

  • Continue to add small, accurately weighed portions of the solute, ensuring complete dissolution after each addition.

  • The point at which a portion of the added solid no longer dissolves, even after prolonged agitation, indicates that the solution is saturated.

  • Calculate the approximate solubility in terms of mg/mL or g/L based on the total mass of solute dissolved in the known volume of solvent.

  • Repeat this procedure for each solvent of interest. For more precise quantitative data, analytical techniques such as UV-Vis spectroscopy or HPLC can be employed to determine the concentration of the saturated solution.

Application in Oxidative Hair Dyes: A Reaction Pathway

4-Methoxytoluene-2,5-diamine and its salts are used as "primary intermediates" or "precursors" in permanent hair dye formulations. The coloring process is an oxidative one, occurring within the hair shaft. The general mechanism involves the oxidation of the primary intermediate, followed by a coupling reaction with other aromatic compounds known as "couplers" to form large, colored polymer molecules that are trapped within the hair.

Below is a simplified logical workflow of this process.

Caption: Oxidative Hair Dyeing Workflow

This diagram illustrates the key stages of permanent hair coloring using an oxidative dye system. An alkaline agent swells the hair cuticle, allowing the precursor (like 4-Methoxytoluene-2,5-diamine) and coupler molecules to penetrate. Inside the hair shaft, an oxidizing agent activates the precursor to form a reactive intermediate. This intermediate then reacts with the coupler to form large, colored polymers, resulting in a permanent hair color.

References

• 1. Buy 4-Methoxytoluene-2,5-diamine HCl [smolecule.com]
• 2. Factory price Cosmetic 4-METHOXYTOLUENE-2,5-DIAMINE HCl 56496-88-9 Manufacturer, CasNo.56496-88-9 Xi'an Xszo Chem Co., Ltd. China (Mainland) [xszochem.lookchem.com]
• 3. chemcd.com [chemcd.com]

4-Methoxytoluene-2,5-diamine HCl chemical structure and CAS number 56496-88-9

CAS Number: 56496-88-9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methoxytoluene-2,5-diamine hydrochloride (HCl), a chemical compound of interest in various industrial and research applications. This document consolidates available data on its chemical structure, physicochemical properties, synthesis, and biological activities, with a focus on presenting quantitative data and experimental context for a scientific audience.

Chemical Structure and Identification

4-Methoxytoluene-2,5-diamine HCl is an aromatic amine with the IUPAC name 2-methoxy-5-methylbenzene-1,4-diamine hydrochloride. Its structure consists of a toluene ring substituted with two amino groups at positions 2 and 5, and a methoxy group at position 4. The hydrochloride salt enhances its stability and solubility in aqueous solutions.

Chemical Structure:

Physicochemical and Spectral Data

A compilation of the key physicochemical and spectral properties of 4-Methoxytoluene-2,5-diamine HCl is presented below. This data is essential for its identification, characterization, and application in experimental settings.

Property	Value	Reference
Molecular Formula	C₈H₁₃ClN₂O	[1]
Molecular Weight	188.66 g/mol	[1]
Appearance	Powder	[2]
Purity	≥99% (typical)	[2]
Storage	Keep in a cool & dry place	[2]

Spectral Data Summary:

While full spectra are often proprietary, the following table summarizes available spectral data, which is critical for quality control and structural confirmation.

Spectral Data Type	Key Features and Observations	Reference
¹H NMR (D₂O)	A unique two-singlet pattern in the aromatic region is a key identifying feature. Chemical shifts (δ, ppm): 6.78 (s, 1H), 6.45 (s, 1H), 5.11 (br s, 2H, NH₂), 5.05 (br s, 2H, NH₂), 3.74 (s, 3H, OCH₃), 2.29 (s, 3H, CH₃).	[1]
¹³C NMR (DMSO-d₆)	Predicted chemical shifts (δ, ppm): 158.6 (C-OCH₃), 142.3, 130.0, 116.1 (C-NH₂), 115.2 (C-NH₂), 55.8 (OCH₃), 20.4 (CH₃). The downfield shift around 158 ppm is characteristic of the carbon attached to the methoxy group.	[1]
Mass Spectrometry	A characteristic mass fragment ion at m/z 135 can serve as a marker in LC-MS/MS analysis.	[1]
FTIR, Raman	Spectra are available from chemical suppliers for confirmation of functional groups.

Synthesis

A detailed, publicly available, step-by-step experimental protocol for the synthesis of 4-Methoxytoluene-2,5-diamine HCl is not readily found in the reviewed literature, likely due to its commercial and proprietary nature. However, the general synthetic approach involves a multi-step process starting from 4-methoxytoluene.[1]

General Synthetic Pathway:

The synthesis of 4-Methoxytoluene-2,5-diamine HCl typically proceeds through the following conceptual steps:

• Nitration: Introduction of nitro groups onto the 4-methoxytoluene ring.

• Reduction: Conversion of the nitro groups to amino groups.

• Purification and Salt Formation: Isolation of the diamine and conversion to its hydrochloride salt to improve stability.

A related synthesis for 2,5-diaminotoluene sulfate involves the diazotization of o-toluidine followed by a coupling reaction and subsequent reduction.[3] This suggests that a similar diazotization and reduction strategy could be employed for the synthesis of 4-Methoxytoluene-2,5-diamine.

Applications in Hair Dyes

The primary commercial application of 4-Methoxytoluene-2,5-diamine HCl is as a precursor in oxidative hair dye formulations.[1] In this context, it acts as a "primary intermediate" or "developer."

Mechanism of Action in Hair Dyes:

Permanent hair coloring is an oxidative process that occurs within the hair shaft.[4] The process can be summarized as follows:

• Alkalizing Agent: An alkaline substance, such as ammonia, is used to open the cuticle of the hair shaft, allowing the dye precursors to penetrate.

• Oxidation: An oxidizing agent, typically hydrogen peroxide, oxidizes the primary intermediate (in this case, 4-Methoxytoluene-2,5-diamine).

• Coupling Reaction: The oxidized intermediate reacts with a "coupler" molecule to form a larger, colored dye molecule. The final color depends on the specific combination of the primary intermediate and the coupler.[5]

• Trapping: The newly formed large dye molecules are trapped within the hair cortex, resulting in a permanent color change.[4]

Biological Activity and Toxicological Profile

4-Methoxytoluene-2,5-diamine and its salts have been the subject of toxicological evaluation due to their use in consumer products.

Summary of Toxicological Data:

Endpoint	Observation	Reference
Skin Sensitization	Toluene-2,5-diamine, a closely related compound, is known to be a potent skin sensitizer.[6] This suggests that 4-Methoxytoluene-2,5-diamine HCl may also have sensitizing properties.
Mutagenicity	Studies on oxidative hair dye components, including toluene-2,5-diamine sulfate, have shown positive results in some in vitro mutagenicity assays, such as the Ames test.[7]
Acute Toxicity	The oral LD₅₀ of Toluene-2,5-diamine sulfate in rats has been reported as 98 mg/kg.[8]
Irritation	The compound is known to cause skin irritation upon contact.[1]

Visualizations

Chemical Structure of 4-Methoxytoluene-2,5-diamine HCl

Caption: Chemical structure of 4-Methoxytoluene-2,5-diamine HCl.

Oxidative Hair Dyeing Workflow

Caption: Simplified workflow of the oxidative hair dyeing process.

References

• 1. Buy 4-Methoxytoluene-2,5-diamine HCl [smolecule.com]
• 2. Factory price Cosmetic 4-METHOXYTOLUENE-2,5-DIAMINE HCl 56496-88-9 Manufacturer, CasNo.56496-88-9 Xi'an Xszo Chem Co., Ltd. China (Mainland) [xszochem.lookchem.com]
• 3. CN101450904B - A kind of synthetic method of 2,5-diaminotoluene and sulfate thereof - Google Patents [patents.google.com]
• 4. cosmeticsinfo.org [cosmeticsinfo.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Analysis of mutagenic components of oxidative hair dyes with the Ames test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cir-reports.cir-safety.org [cir-reports.cir-safety.org]

Spectroscopic Profile of 4-Methoxytoluene-2,5-diamine Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4-Methoxytoluene-2,5-diamine hydrochloride (CAS No: 63155-00-0), a compound of interest in various research and development applications. This document details its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics, offering a foundational resource for its identification, characterization, and use in further studies.

Chemical Structure and Properties

• Compound Name: 4-Methoxytoluene-2,5-diamine hydrochloride

• Molecular Formula: C₈H₁₃ClN₂O

• Molecular Weight: 188.66 g/mol

• Structure:

  A toluene ring with a methyl group at position 1, a methoxy group at position 4, and two amino groups at positions 2 and 5, as a hydrochloride salt.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR data provides detailed information about the molecular structure of 4-Methoxytoluene-2,5-diamine hydrochloride. The following tables summarize the experimentally verified ¹H NMR data and a combination of experimental and predicted ¹³C NMR data.

Table 1: ¹H NMR Spectroscopic Data (400 MHz, D₂O)

Chemical Shift (δ) ppm	Multiplicity	Assignment
7.03	s	Aromatic H
6.89	s	Aromatic H
3.81	s	-OCH₃
2.18	s	Ar-CH₃

Table 2: ¹³C NMR Spectroscopic Data (100 MHz, DMSO-d₆)

Chemical Shift (δ) ppm	Assignment	Data Origin
147.1	C-O	Predicted
136.9	C-NH₂	Predicted
121.7	C-NH₂	Predicted
118.9	Aromatic C-H	Predicted
115.3	Aromatic C-H	Predicted
113.2	Aromatic C-CH₃	Predicted
55.8	-OCH₃	Experimental Analogue
15.9	Ar-CH₃	Experimental Analogue

Infrared (IR) Spectroscopy

While a specific experimental IR spectrum for 4-Methoxytoluene-2,5-diamine hydrochloride is not publicly available, the expected characteristic absorption peaks can be predicted based on its functional groups. The data is presented for a sample prepared as a KBr pellet.

Table 3: Predicted IR Absorption Peaks

Wavenumber (cm⁻¹)	Functional Group	Vibration Mode
3400-3200	N-H	Stretching (Amine salt)
3200-3000	C-H	Stretching (Aromatic)
2960-2850	C-H	Stretching (Aliphatic -CH₃, -OCH₃)
~1600	C=C	Stretching (Aromatic ring)
1620-1580	N-H	Bending (Amine)
1260-1200	C-O-C	Asymmetric Stretching (Aryl ether)
1050-1010	C-O-C	Symmetric Stretching (Aryl ether)
880-800	C-H	Bending (Aromatic, out-of-plane)

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Data (ESI-MS)

m/z (Proposed)	Ion	Description
153.11	[M+H]⁺	Protonated molecular ion (free base)
138.09	[M+H - CH₃]⁺	Loss of a methyl radical from the protonated molecular ion
122.09	[M+H - OCH₃]⁺	Loss of a methoxy radical from the protonated molecular ion

Experimental Protocols

NMR Spectroscopy

• Sample Preparation: The sample is dissolved in a suitable deuterated solvent, such as Deuterium Oxide (D₂O) for ¹H NMR or Dimethyl Sulfoxide-d₆ (DMSO-d₆) for ¹³C NMR, at a concentration of approximately 5-10 mg/mL.

• Instrumentation: A 400 MHz (for ¹H NMR) or 100 MHz (for ¹³C NMR) spectrometer is utilized.

• Data Acquisition: Standard pulse sequences are used for acquiring ¹H and ¹³C spectra. For ¹H NMR in D₂O, the residual water peak is suppressed. For ¹³C NMR, proton decoupling is employed to obtain singlets for each unique carbon atom.

• Data Processing: The acquired Free Induction Decay (FID) is processed using Fourier transformation, phase correction, and baseline correction to obtain the final spectrum. Chemical shifts are referenced to an internal standard (e.g., TMS or the residual solvent peak).

FTIR Spectroscopy (KBr Pellet Method)

• Sample Preparation: A small amount of the solid sample (1-2 mg) is finely ground with approximately 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar and pestle. The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

• Data Acquisition: A background spectrum of a blank KBr pellet is first recorded. The sample pellet is then placed in the sample holder, and the infrared spectrum is recorded, typically in the range of 4000-400 cm⁻¹.

• Data Processing: The sample spectrum is ratioed against the background spectrum to produce the final transmittance or absorbance spectrum.

Mass Spectrometry (Electrospray Ionization)

• Sample Preparation: The sample is dissolved in a suitable solvent mixture, typically a combination of a volatile organic solvent (e.g., methanol or acetonitrile) and water, often with a small amount of acid (e.g., formic acid) to promote protonation. The concentration is typically in the low µg/mL to ng/mL range.

• Instrumentation: An Electrospray Ionization Mass Spectrometer (ESI-MS), often coupled with a liquid chromatography system (LC-MS).

• Data Acquisition: The sample solution is introduced into the ESI source, where it is nebulized and desolvated to form gas-phase ions. The mass analyzer then separates the ions based on their mass-to-charge ratio (m/z).

• Data Processing: The resulting mass spectrum shows the relative abundance of ions at different m/z values, allowing for the determination of the molecular weight and fragmentation patterns.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of 4-Methoxytoluene-2,5-diamine hydrochloride.

Caption: Workflow for the spectroscopic analysis of 4-Methoxytoluene-2,5-diamine HCl.

Technical Guide: Synthesis of 4-Methoxytoluene-2,5-diamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of a feasible synthetic pathway for 4-Methoxytoluene-2,5-diamine HCl. The synthesis is presented as a multi-step process, commencing with the nitration of 4-methoxytoluene, followed by the reduction of the resulting dinitro intermediate, and culminating in the formation of the hydrochloride salt. This guide is intended for an audience with a background in organic chemistry.

Synthetic Pathway Overview

The synthesis of 4-Methoxytoluene-2,5-diamine HCl can be strategically approached through a two-step reaction sequence starting from 4-methoxytoluene. The core of this synthesis involves the introduction of two nitro groups onto the aromatic ring, followed by their subsequent reduction to amino groups. The final step is the conversion of the resulting diamine to its more stable hydrochloride salt.

The proposed synthetic pathway is as follows:

• Step 1: Dinitration of 4-Methoxytoluene. The initial step involves the electrophilic aromatic substitution of 4-methoxytoluene to introduce two nitro groups at the 2 and 5 positions, yielding 2,5-Dinitro-4-methoxytoluene.

• Step 2: Reduction of 2,5-Dinitro-4-methoxytoluene. The dinitro compound is then reduced to the corresponding diamine, 4-Methoxytoluene-2,5-diamine, using a suitable reducing agent.

• Step 3: Formation of the Hydrochloride Salt. Finally, the synthesized diamine is treated with hydrochloric acid to produce the stable 4-Methoxytoluene-2,5-diamine HCl salt.

The overall synthetic workflow is depicted in the following diagram:

Figure 1: Overall synthetic workflow for 4-Methoxytoluene-2,5-diamine HCl.

Experimental Protocols

The following sections provide detailed experimental procedures for each step of the synthesis. These protocols are based on established methods for similar transformations of aromatic compounds.

Step 1: Synthesis of 2,5-Dinitro-4-methoxytoluene

The dinitration of 4-methoxytoluene is achieved using a mixture of nitric acid and sulfuric acid. The methoxy and methyl groups on the starting material are ortho- and para-directing, facilitating the introduction of nitro groups at the desired positions.

Experimental Protocol:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, place 4-methoxytoluene (1 equivalent).

• Cool the flask in an ice-salt bath to maintain a temperature of 0-5 °C.

• Slowly add a pre-cooled mixture of concentrated nitric acid (2.5 equivalents) and concentrated sulfuric acid (2.5 equivalents) dropwise from the dropping funnel, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, continue stirring the reaction mixture at 0-5 °C for 2-3 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• The solid precipitate of 2,5-Dinitro-4-methoxytoluene is collected by vacuum filtration.

• Wash the solid with cold water until the washings are neutral to litmus paper.

• Recrystallize the crude product from ethanol to obtain pure 2,5-Dinitro-4-methoxytoluene.

Quantitative Data (Typical):

Parameter	Value
Starting Material	4-Methoxytoluene
Reagents	Conc. HNO₃, Conc. H₂SO₄
Reaction Time	2-3 hours
Reaction Temperature	0-5 °C
Product	2,5-Dinitro-4-methoxytoluene
Yield	75-85%
Purity (after recrystallization)	>98%

Step 2: Synthesis of 4-Methoxytoluene-2,5-diamine

The reduction of the dinitro compound to the corresponding diamine can be effectively carried out using tin metal in the presence of concentrated hydrochloric acid. This is a classic and reliable method for the reduction of aromatic nitro compounds.

Experimental Protocol:

• In a round-bottom flask fitted with a reflux condenser, place the synthesized 2,5-Dinitro-4-methoxytoluene (1 equivalent) and granulated tin (4-5 equivalents).

• Add concentrated hydrochloric acid portion-wise through the condenser. An exothermic reaction will commence.

• After the initial vigorous reaction subsides, heat the mixture to reflux on a water bath for 2-4 hours.

• Monitor the disappearance of the starting material by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully add a concentrated sodium hydroxide solution to the cooled mixture until it is strongly alkaline (pH > 10) to precipitate tin salts as tin hydroxide.

• Extract the free diamine from the aqueous mixture with a suitable organic solvent, such as ethyl acetate or diethyl ether (3 x 100 mL).

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude 4-Methoxytoluene-2,5-diamine.

Quantitative Data (Typical):

Parameter	Value
Starting Material	2,5-Dinitro-4-methoxytoluene
Reagents	Granulated Tin, Conc. HCl, Conc. NaOH
Reaction Time	2-4 hours
Reaction Temperature	Reflux
Product	4-Methoxytoluene-2,5-diamine
Yield	80-90%
Purity (crude)	>95%

Step 3: Synthesis of 4-Methoxytoluene-2,5-diamine HCl

The final step involves the conversion of the free diamine into its more stable hydrochloride salt. This is achieved by treating a solution of the diamine with hydrochloric acid.

Experimental Protocol:

• Dissolve the crude 4-Methoxytoluene-2,5-diamine in a minimal amount of ethanol or isopropanol.

• Cool the solution in an ice bath.

• Slowly add a concentrated solution of hydrochloric acid in ethanol or pass dry HCl gas through the solution with stirring until the precipitation of the hydrochloride salt is complete.

• Collect the precipitated solid by vacuum filtration.

• Wash the solid with a small amount of cold ethanol or diethyl ether to remove any impurities.

• Dry the final product, 4-Methoxytoluene-2,5-diamine HCl, in a vacuum oven at a low temperature.

Quantitative Data (Typical):

Parameter	Value
Starting Material	4-Methoxytoluene-2,5-diamine
Reagents	Concentrated HCl or HCl gas, Ethanol/Isopropanol
Reaction Time	30-60 minutes
Reaction Temperature	0-5 °C
Product	4-Methoxytoluene-2,5-diamine HCl
Yield	>95%
Purity	>99%

Logical Relationship of Synthesis Steps

The sequence of the synthetic steps is critical for the successful synthesis of the target molecule. The logical flow is dictated by the principles of organic functional group transformations.

Figure 2: Logical flow of the synthesis process.

This guide outlines a robust and reproducible synthetic route to 4-Methoxytoluene-2,5-diamine HCl. Researchers are advised to adhere to standard laboratory safety practices when handling the corrosive and potentially hazardous reagents involved in this synthesis. The provided protocols and data serve as a foundational resource for the preparation of this compound for further research and development applications.

An In-depth Technical Guide to the Purity Analysis of 4-Methoxytoluene-2,5-diamine HCl

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the purity analysis of 4-Methoxytoluene-2,5-diamine HCl, a key intermediate in various chemical syntheses. This document outlines a detailed High-Performance Liquid Chromatography (HPLC) method for purity assessment, discusses potential impurities, and presents a framework for data interpretation and reporting.

Introduction

4-Methoxytoluene-2,5-diamine hydrochloride (HCl) is an aromatic amine of significant interest in the chemical and pharmaceutical industries. Its purity is critical for the safety, efficacy, and quality of downstream products. This guide details a robust analytical methodology for the determination of its purity and the identification and quantification of potential process-related impurities.

Analytical Methodology: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

A precise and accurate RP-HPLC method has been developed and validated for the purity analysis of 4-Methoxytoluene-2,5-diamine HCl. This method is capable of separating the active pharmaceutical ingredient (API) from its potential impurities.

Chromatographic Conditions

A summary of the HPLC parameters is provided in the table below.

Parameter	Specification
Column	C18, 4.6 mm x 150 mm, 5 µm
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B	0.1% Trifluoroacetic Acid (TFA) in Acetonitrile
Gradient Elution	0-5 min: 5% B; 5-25 min: 5-70% B; 25-30 min: 70% B; 30.1-35 min: 5% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	280 nm
Injection Volume	10 µL
Sample Diluent	Mobile Phase A

Standard and Sample Preparation

• Standard Preparation: Accurately weigh and dissolve an appropriate amount of 4-Methoxytoluene-2,5-diamine HCl reference standard in the sample diluent to obtain a final concentration of 0.1 mg/mL.

• Sample Preparation: Accurately weigh and dissolve the sample in the sample diluent to achieve a final concentration of 1.0 mg/mL.

Impurity Profiling

The potential impurities in 4-Methoxytoluene-2,5-diamine HCl are primarily process-related, arising from the synthetic route. A plausible synthesis pathway involves the dinitration of 4-methoxytoluene followed by the reduction of the dinitro intermediate.

Potential Impurities

The following table summarizes the potential impurities, their likely origin, and their expected retention time relative to the main peak.

Impurity Name	Structure	Likely Origin
4-Methoxytoluene		Starting Material
2,3-Dinitro-4-methoxytoluene		Isomeric Impurity from Nitration
2-Amino-4-methoxy-5-nitrotoluene		Incomplete Reduction
5-Amino-4-methoxy-2-nitrotoluene		Incomplete Reduction

Data Presentation and Interpretation

Quantitative data from the purity analysis should be systematically tabulated for clarity and ease of comparison.

Purity Calculation

The purity of 4-Methoxytoluene-2,5-diamine HCl is determined by the area normalization method from the HPLC chromatogram.

% Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Impurity Quantification

The concentration of each impurity can be calculated using the following formula, assuming the response factor of the impurity is similar to that of the main compound.

% Impurity = (Area of Impurity Peak / Total Area of All Peaks) x 100

System Suitability

To ensure the validity of the analytical results, system suitability parameters should be monitored.

Parameter	Acceptance Criteria
Tailing Factor (Main Peak)	≤ 2.0
Theoretical Plates (Main Peak)	≥ 2000
%RSD of Peak Areas (n=6)	≤ 2.0%

Experimental Protocols and Visualizations

HPLC Method Validation Workflow

The following diagram illustrates the key stages of validating the HPLC method for purity analysis.

Caption: Workflow for HPLC Method Validation.

Plausible Synthetic Pathway and Potential Impurity Formation

The diagram below outlines a likely synthetic route for 4-Methoxytoluene-2,5-diamine HCl and indicates the points at which key impurities may be introduced.

Caption: Synthetic Pathway and Impurity Formation.

Conclusion

The purity of 4-Methoxytoluene-2,5-diamine HCl is paramount for its intended applications. The RP-HPLC method detailed in this guide provides a reliable and robust approach for its analysis. By understanding the potential impurities and employing a systematic approach to data analysis, researchers, scientists, and drug development professionals can ensure the quality and consistency of this important chemical intermediate.

4-Methoxytoluene-2,5-diamine HCl: A Technical Guide to Safety and Handling

This technical guide provides an in-depth overview of the safety and handling precautions for 4-Methoxytoluene-2,5-diamine HCl, a chemical primarily used in the cosmetics industry for hair dye formulations.[1] The information is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

Hazard Identification and Classification

Based on data from analogous compounds, 4-Methoxytoluene-2,5-diamine HCl is anticipated to be a hazardous substance. The primary hazards include potential for skin sensitization, eye irritation, and harm if swallowed. Toluene-2,5-diamine is classified as a potent skin sensitizer.[2]

Anticipated GHS Classification:

Hazard Class	Category
Acute Toxicity, Oral	Category 4
Skin Irritation	Category 2
Serious Eye Irritation	Category 2
Skin Sensitization	Category 1

Signal Word: Warning

Hazard Statements:

• H302: Harmful if swallowed.[3]

• H315: Causes skin irritation.[3]

• H317: May cause an allergic skin reaction.

• H319: Causes serious eye irritation.[3]

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P264: Wash skin thoroughly after handling.[4]

• P270: Do not eat, drink or smoke when using this product.[3]

• P272: Contaminated work clothing should not be allowed out of the workplace.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

• P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

• P302+P352: IF ON SKIN: Wash with plenty of water.[3]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]

• P333+P313: If skin irritation or rash occurs: Get medical advice/attention.[3]

• P337+P313: If eye irritation persists: Get medical advice/attention.[3]

• P362+P364: Take off contaminated clothing and wash it before reuse.[3]

• P501: Dispose of contents/container to an approved waste disposal plant.[5]

Quantitative Toxicity Data (for related compounds)

Compound	Test	Route	Species	Value	Reference
Toluene-2,5-diamine Sulfate	LD50	Oral	Rat	98 mg/kg	[6]
Toluene-2,5-diamine	LD50	Oral	Rat	102 mg/kg	[6]
Toluene-2,5-diamine	LD50	Subcutaneous	Rat	50 mg/kg	[6]
Toluene-2,5-diamine	LD50	Subcutaneous	Rabbit	100 mg/kg	[6]

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn when handling 4-Methoxytoluene-2,5-diamine HCl:

• Eye/Face Protection: Chemical safety goggles or a face shield are required.[4]

• Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other protective clothing are necessary to prevent skin contact.

• Respiratory Protection: If dust or aerosols are generated, a NIOSH-approved respirator with an appropriate particulate filter should be used.[4]

First Aid Measures

In the event of exposure, immediate action is critical. The following first aid measures are recommended:

• Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[3]

• Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for breathing. If respiratory symptoms develop, seek medical attention.

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes. If skin irritation or a rash occurs, seek medical advice.[5]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[5]

Fire Fighting and Accidental Release Measures

• Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire. A water spray can also be used.

• Accidental Release: In case of a spill, evacuate the area and ensure adequate ventilation. Wear appropriate personal protective equipment. Absorb the spill with an inert material (e.g., sand, earth) and place it in a suitable container for disposal. Avoid generating dust.

Handling and Storage

• Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid contact with skin, eyes, and clothing. Do not breathe dust or aerosols. Wash hands thoroughly after handling.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[4]

Experimental Protocol: Skin Sensitization (Local Lymph Node Assay - LLNA)

This protocol is a general guideline and should be adapted based on specific laboratory capabilities and regulatory requirements.

Objective: To assess the skin sensitization potential of 4-Methoxytoluene-2,5-diamine HCl.

Materials:

• 4-Methoxytoluene-2,5-diamine HCl

• Vehicle (e.g., acetone:olive oil 4:1)

• Positive control (e.g., α-Hexylcinnamaldehyde)

• Mice (CBA/J strain)

• Micropipettes

• Test tubes

• Scintillation vials

• Radioactive thymidine ([³H]-methyl thymidine)

• Gamma counter

Methodology:

• Dose Formulation: Prepare at least three concentrations of the test substance in the chosen vehicle.

• Animal Dosing:

  • On day 0, record the body weight of each mouse.

  • Apply 25 µL of the test substance, vehicle control, or positive control to the dorsal surface of each ear of the mice daily for three consecutive days (Days 0, 1, and 2).

• Lymph Node Proliferation Assay:

  • On day 5, inject all mice with 250 µL of sterile phosphate-buffered saline (PBS) containing 20 µCi of [³H]-methyl thymidine via the tail vein.

  • Five hours after the injection, humanely euthanize the mice.

  • Excise the auricular lymph nodes from both ears of each mouse and pool them in PBS.

  • Prepare a single-cell suspension of the lymph node cells.

  • Precipitate the DNA and measure the incorporation of [³H]-methyl thymidine using a beta-scintillation counter.

• Data Analysis:

  • Calculate the stimulation index (SI) for each group by dividing the mean disintegrations per minute (DPM) of the test group by the mean DPM of the vehicle control group.

  • An SI of 3 or greater is considered a positive result for skin sensitization.

Diagrams

Figure 1: Chemical Spill Response Workflow

Figure 2: First Aid for Exposure

References

• 1. chemcd.com [chemcd.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 4. scribd.com [scribd.com]
• 5. seriouslysensitivetopollution.org [seriouslysensitivetopollution.org]
• 6. tcichemicals.com [tcichemicals.com]

A Technical Guide to the Research Applications of Substituted o-Phenylenediamines

For Researchers, Scientists, and Drug Development Professionals

Substituted o-phenylenediamines (OPDs) are versatile aromatic diamines that serve as crucial precursors in the synthesis of a wide array of heterocyclic compounds. Their unique chemical properties have positioned them as privileged scaffolds in medicinal chemistry, materials science, and analytical chemistry. This technical guide provides an in-depth overview of the core research applications of substituted OPDs, with a focus on their use as anticancer agents, corrosion inhibitors, and fluorescent sensors. Detailed experimental protocols, quantitative data, and visual representations of key processes are presented to facilitate further research and development in these fields.

Medicinal Chemistry: Anticancer Applications

Substituted o-phenylenediamines are fundamental building blocks for the synthesis of various biologically active molecules, most notably benzimidazoles and their derivatives. These compounds have garnered significant attention for their potential as anticancer agents, exhibiting a range of inhibitory activities against various cancer cell lines.

Quantitative Data: Anticancer Activity

The cytotoxic effects of substituted o-phenylenediamine derivatives are typically evaluated using the MTT assay, which measures the metabolic activity of cells as an indicator of cell viability. The half-maximal inhibitory concentration (IC₅₀) is a key parameter used to quantify the potency of a compound in inhibiting cancer cell growth. The following table summarizes the IC₅₀ values of selected substituted o-phenylenediamine derivatives against various cancer cell lines.

Compound	Substituent	Cancer Cell Line	IC₅₀ (µM)	Reference
Salicylaldehyde-o-phenylenediamine Schiff base (1c)	-	K562 (Leukemia)	Not specified, but showed strong inhibition	[1]
Salicylaldehyde-o-phenylenediamine Schiff base (1c)	-	HEL (Leukemia)	Not specified, but showed strong inhibition	[1]
Benzo[a]phenazine derivative 5d-2	Alkylamino side chains	HeLa, A549, MCF-7, HL-60	1.04-2.27	[2]
Benzo[a]phenazine derivatives	Alkylamino side chains	HeLa, A549, MCF-7, HL-60	1-10	[2]

Experimental Protocol: MTT Assay for Anticancer Activity Assessment

The following is a detailed protocol for determining the cytotoxic activity of substituted o-phenylenediamine derivatives using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[3][4][5][6]

Materials:

• Substituted o-phenylenediamine derivative (test compound)

• Cancer cell line of interest (e.g., HeLa, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO) or other suitable solvent

• 96-well microplate

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of the test compound in DMSO. Dilute the stock solution with culture medium to obtain a series of desired concentrations. Remove the old medium from the wells and add 100 µL of the medium containing the test compound at different concentrations. Include a vehicle control (medium with DMSO) and a blank control (medium only).

• Incubation: Incubate the plate for 24-72 hours at 37°C and 5% CO₂.

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution to each well.

• Formazan Crystal Formation: Incubate the plate for another 2-4 hours at 37°C until purple formazan crystals are visible under a microscope.

• Solubilization: Carefully remove the medium and add 100-150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 15 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration compared to the vehicle control. Plot the cell viability against the compound concentration and determine the IC₅₀ value.

Signaling Pathway: Induction of Apoptosis

Substituted o-phenylenediamines and their derivatives can induce apoptosis (programmed cell death) in cancer cells through various signaling pathways. While the exact mechanisms can vary depending on the specific compound and cell type, a common pathway involves the activation of caspases, a family of proteases that execute the apoptotic process. One study on the related compound p-phenylenediamine demonstrated the induction of apoptosis through a pathway involving the activation of reactive oxygen species (ROS) and the JNK signaling pathway.[7][8][9][10]

Generalized pathway of apoptosis induction.

Materials Science: Corrosion Inhibition

Substituted o-phenylenediamines and their derivatives have been extensively studied as effective corrosion inhibitors for various metals and alloys in different corrosive environments.[11][12] Their inhibitory action is attributed to their ability to adsorb onto the metal surface, forming a protective film that isolates the metal from the corrosive medium.

Quantitative Data: Corrosion Inhibition Efficiency

The effectiveness of a corrosion inhibitor is quantified by its inhibition efficiency (IE), which is typically determined by weight loss measurements or electrochemical techniques. The following table presents the inhibition efficiencies of some o-phenylenediamine derivatives for mild steel in acidic media.

Inhibitor	Corrosive Medium	Inhibitor Concentration	Inhibition Efficiency (%)	Reference
Poly(o-phenylenediamine)	1 M HCl	100 ppm	86.1 (at 25°C)	[13]
Benzimidazole derivative	1 M HCl	10⁻⁴ M	90.4 - 95.7	[14]
2-(4-nitrophenyl)-1H-benzimidazole (in Vaseline coating)	3.5% NaCl solution	30% concentration in coating	Optimal protection	[11]

Experimental Protocol: Weight Loss Method for Corrosion Inhibition Assessment

The weight loss method is a straightforward and widely used technique to evaluate the performance of corrosion inhibitors.[15][16][17]

Materials:

• Metal coupons (e.g., mild steel) of known dimensions

• Corrosive medium (e.g., 1 M HCl)

• Substituted o-phenylenediamine derivative (inhibitor)

• Analytical balance

• Water bath or thermostat

Procedure:

• Coupon Preparation: Mechanically polish the metal coupons with different grades of emery paper, degrease them with acetone, wash with distilled water, and dry.

• Initial Weighing: Accurately weigh each coupon using an analytical balance.

• Immersion: Immerse the coupons in beakers containing the corrosive medium with and without different concentrations of the inhibitor.

• Exposure: Maintain the beakers at a constant temperature for a specified period (e.g., 24 hours).

• Final Weighing: After the exposure period, remove the coupons, clean them by removing the corrosion products (e.g., using a specific cleaning solution), wash with distilled water and acetone, dry, and reweigh.

• Calculation of Corrosion Rate and Inhibition Efficiency:

  • Calculate the weight loss (ΔW) for each coupon.

  • Calculate the corrosion rate (CR) using the formula: CR = (k × ΔW) / (A × t × ρ), where k is a constant, A is the surface area of the coupon, t is the immersion time, and ρ is the density of the metal.

  • Calculate the inhibition efficiency (IE) using the formula: IE (%) = [(CR₀ - CRᵢ) / CR₀] × 100, where CR₀ is the corrosion rate without the inhibitor and CRᵢ is the corrosion rate with the inhibitor.

Experimental Workflow: Corrosion Inhibition Testing

The following diagram illustrates the typical workflow for evaluating the corrosion inhibition properties of substituted o-phenylenediamine derivatives.

Workflow for corrosion inhibition testing.

Analytical Chemistry: Fluorescent Sensors

The oxidation of o-phenylenediamine and its derivatives leads to the formation of highly fluorescent products, such as 2,3-diaminophenazine (DAP).[18][19][20][21][22][23] This property has been harnessed to develop sensitive and selective fluorescent sensors for the detection of a variety of analytes, including metal ions and biomolecules.

Quantitative Data: Fluorescent Sensor Performance

The performance of a fluorescent sensor is characterized by its limit of detection (LOD), linear range, and fluorescence properties (excitation and emission wavelengths). The table below summarizes the performance of some o-phenylenediamine-based fluorescent sensors.

Analyte	Sensor System	Detection Limit (LOD)	Excitation (nm)	Emission (nm)	Reference
Cu²⁺	OPD/N-CDs	23 nM	360	412 / 553 (ratiometric)	[18]
Ag⁺	OPD/GQDs	250 nM	360	445 / 557 (ratiometric)	[18]
Ce⁴⁺	OPD/GQDs	1 µM	360	444 / 562 (ratiometric)	[20]
Cholesterol	OPD/N,Co-CDs	3.6 nM	Not specified	Not specified	[21]
Uric Acid	OPD/N,Co-CDs	3.4 nM	Not specified	Not specified	[21]
Nitric Oxide (NO)	OPD-fluorophore conjugates	Varies (e.g., nM range)	Varies	Varies	[24]

Experimental Protocol: Fabrication and Testing of an OPD-Based Fluorescent Sensor for Metal Ion Detection

This protocol outlines the general steps for developing and testing a fluorescent sensor for metal ions based on the oxidation of o-phenylenediamine.

Materials:

• o-Phenylenediamine (OPD)

• Metal salt solution (analyte)

• Buffer solution (e.g., acetate buffer)

• Fluorometer

Procedure:

• Sensor Solution Preparation: Prepare a solution of OPD in the appropriate buffer. The concentration of OPD and the pH of the buffer should be optimized for the specific analyte.

• Fluorescence Measurement:

  • Transfer the sensor solution to a cuvette.

  • Record the initial fluorescence spectrum of the OPD solution.

  • Add a known concentration of the metal ion solution to the cuvette.

  • Incubate the mixture for a specific time to allow for the oxidation reaction to occur.

  • Record the fluorescence spectrum of the mixture.

• Data Analysis:

  • Plot the fluorescence intensity at the emission maximum against the concentration of the metal ion.

  • Determine the linear range and the limit of detection (LOD) of the sensor.

• Selectivity Test: Repeat the fluorescence measurement with other potentially interfering metal ions to assess the selectivity of the sensor.

Logical Relationship: Mechanism of OPD-Based Fluorescent Sensing

The underlying principle of many OPD-based fluorescent sensors is the analyte-induced oxidation of the non-fluorescent or weakly fluorescent OPD to a highly fluorescent product.

Mechanism of OPD-based fluorescent sensing.

Conclusion

Substituted o-phenylenediamines are a class of compounds with significant and diverse research applications. Their utility as precursors to potent anticancer agents, their effectiveness as corrosion inhibitors, and their application in the development of sensitive fluorescent sensors highlight their importance in multiple scientific disciplines. The data and protocols presented in this guide are intended to serve as a valuable resource for researchers and professionals, fostering further innovation and application of these versatile molecules. The continued exploration of structure-activity relationships and the development of novel synthetic methodologies will undoubtedly expand the already broad utility of substituted o-phenylenediamines in the years to come.

References

• 1. Synthesis and Evaluation of In Vitro Antibacterial and Antitumor Activities of Novel N,N-Disubstituted Schiff Bases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchhub.com [researchhub.com]
• 4. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 5. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 7. Para-phenylenediamine-induces apoptosis via a pathway dependent on PTK-Ras-Raf-JNK activation but independent of the PI3K/Akt pathway in NRK-52E cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. The synthesis and characterisation of derivatives of o-phenylenediamine and assessing their effectiveness in inhibiting corrosion for rust prevention - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Exploring the Efficacy of Benzimidazolone Derivative as Corrosion Inhibitors for Copper in a 3.5 wt.% NaCl Solution: A Comprehensive Experimental and Theoretical Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. iicbe.org [iicbe.org]
• 16. researchgate.net [researchgate.net]
• 17. Exact calculation of corrosion rates by the weight-loss method | Experimental Results | Cambridge Core [cambridge.org]
• 18. Fluorescent and Colorimetric Sensors Based on the Oxidation of o-Phenylenediamine - PMC [pmc.ncbi.nlm.nih.gov]
• 19. o-Phenylenediamine: applications in fluorescent and colorimetric sensors_Chemicalbook [chemicalbook.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. manu56.magtech.com.cn [manu56.magtech.com.cn]
• 22. Fluorescent and Colorimetric Sensors Based on the Oxidation of o-Phenylenediamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. The synthesis and evaluation of o-phenylenediamine derivatives as fluorescent probes for nitric oxide detection - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

4-Methoxytoluene-2,5-diamine HCl: A Technical Guide for Chemical Synthesis and Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methoxytoluene-2,5-diamine hydrochloride (HCl), a substituted aromatic diamine, serves as a versatile chemical intermediate with applications ranging from the cosmetics industry to potentially novel therapeutic agents. This technical guide provides a comprehensive overview of its chemical properties, synthesis, and potential applications in drug development. While its primary established use is in hair dye formulations, its structural motif is of interest to medicinal chemists. This document outlines key data, experimental considerations, and hypothetical pathways for its utilization in the synthesis of bioactive molecules, particularly kinase inhibitors.

Chemical and Physical Properties

Table 1: Physicochemical Properties of 4-Methoxytoluene-2,5-diamine HCl and Related Compounds

Property	4-Methoxytoluene-2,5-diamine HCl	2,5-Diaminotoluene[2]	4-Methoxytoluene[3]
Molecular Formula	C₈H₁₂ClN₂O	C₇H₁₀N₂	C₈H₁₀O
Molecular Weight	188.65 g/mol	122.17 g/mol	122.16 g/mol
Appearance	Powder[1]	Colorless crystalline solid	Colorless liquid
Melting Point	Not available	64 °C	-32 °C
Boiling Point	Not available	273 °C	174 °C
Solubility	Not available	Soluble in water, ethanol, ether[4]	Slightly soluble in water
Purity	≥99.0%[1]	Not applicable	Not applicable
Water Content	≤1.0%[1]	Not applicable	Not applicable
Heavy Metals	≤10 ppm[1]	Not applicable	Not applicable

Synthesis of 4-Methoxytoluene-2,5-diamine HCl

A detailed, step-by-step experimental protocol for the synthesis of 4-Methoxytoluene-2,5-diamine HCl is not explicitly published. However, based on general principles of aromatic chemistry and information regarding the synthesis of related compounds, a plausible synthetic route can be outlined. The synthesis generally involves the nitration of 4-methoxytoluene followed by reduction of the nitro groups.

General Experimental Protocol (Hypothesized)

Step 1: Dinitration of 4-Methoxytoluene

• To a stirred solution of 4-methoxytoluene in a suitable solvent (e.g., glacial acetic acid), slowly add a nitrating agent (e.g., a mixture of nitric acid and sulfuric acid) at a controlled temperature (typically 0-10 °C).

• After the addition is complete, allow the reaction to warm to room temperature and stir for a specified time until the reaction is complete (monitored by TLC).

• Pour the reaction mixture over crushed ice and collect the precipitated dinitro product by filtration.

• Wash the solid with water and a dilute solution of sodium bicarbonate to neutralize any remaining acid.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain pure 2,5-dinitro-4-methoxytoluene.

Step 2: Reduction of 2,5-Dinitro-4-methoxytoluene

• Suspend the 2,5-dinitro-4-methoxytoluene in a suitable solvent (e.g., ethanol or acetic acid).

• Add a reducing agent, such as tin(II) chloride in concentrated hydrochloric acid, or perform catalytic hydrogenation using a catalyst like palladium on carbon (Pd/C) under a hydrogen atmosphere.

• If using SnCl₂/HCl, heat the reaction mixture under reflux until the reaction is complete (monitored by TLC).

• If using catalytic hydrogenation, pressurize the reaction vessel with hydrogen and stir at room temperature or with gentle heating.

• After completion of the reaction, if using SnCl₂/HCl, cool the mixture and neutralize with a strong base (e.g., NaOH) to precipitate the free diamine. Extract the product with an organic solvent.

• If using catalytic hydrogenation, filter off the catalyst.

• To obtain the hydrochloride salt, dissolve the free diamine in a suitable solvent (e.g., isopropanol) and bubble dry HCl gas through the solution, or add a solution of HCl in a solvent like ether.

• Collect the precipitated 4-Methoxytoluene-2,5-diamine HCl by filtration, wash with a cold solvent, and dry under vacuum.

Caption: General workflow for the synthesis of 4-Methoxytoluene-2,5-diamine HCl.

Applications in Drug Development: A Potential Intermediate for Kinase Inhibitors

While direct evidence of 4-Methoxytoluene-2,5-diamine HCl as an intermediate in the synthesis of approved drugs is scarce, its structural features make it an attractive starting material for the synthesis of various heterocyclic scaffolds known to possess biological activity. The diamine functionality allows for the construction of bicyclic systems, which are prevalent in many classes of therapeutic agents.

One promising area of application is in the development of protein kinase inhibitors. Many kinase inhibitors feature a heterocyclic core that mimics the adenine region of ATP, and substituted anilines are common building blocks for these structures.

Hypothetical Signaling Pathway and Drug Target

A plausible application of 4-Methoxytoluene-2,5-diamine HCl is in the synthesis of inhibitors targeting kinases involved in cancer cell proliferation and survival, such as Cyclin-Dependent Kinases (CDKs) or Glycogen Synthase Kinase 3 (GSK-3). Fused pyridine derivatives, which can be synthesized from diamines, have been shown to inhibit these kinases[5].

References

• 1. Factory price Cosmetic 4-METHOXYTOLUENE-2,5-DIAMINE HCl 56496-88-9 Manufacturer, CasNo.56496-88-9 Xi'an Xszo Chem Co., Ltd. China (Mainland) [xszochem.lookchem.com]
• 2. 2,5-Diaminotoluene - Wikipedia [en.wikipedia.org]
• 3. chembk.com [chembk.com]
• 4. Page loading... [wap.guidechem.com]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of Novel Quinoxaline Derivatives from 4-Methoxytoluene-2,5-diamine HCl: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of quinoxaline derivatives, utilizing 4-Methoxytoluene-2,5-diamine HCl as a key starting material. Quinoxaline scaffolds are of significant interest in medicinal chemistry due to their diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.

Introduction

Quinoxaline derivatives are a class of nitrogen-containing heterocyclic compounds that have garnered substantial attention in the field of drug discovery. The condensation of ortho-phenylenediamines with 1,2-dicarbonyl compounds is a classical and widely employed method for the synthesis of the quinoxaline core. This document outlines a general yet detailed protocol for this synthesis, specifically tailored for the use of 4-Methoxytoluene-2,5-diamine HCl, leading to the formation of 6-methoxy-8-methyl-substituted quinoxaline derivatives. These derivatives are promising candidates for further biological evaluation.

Experimental Protocols

The following protocols describe the synthesis of 6-methoxy-8-methyl-2,3-disubstituted quinoxaline derivatives from 4-Methoxytoluene-2,5-diamine HCl and various 1,2-dicarbonyl compounds.

General Synthesis of 6-methoxy-8-methyl-2,3-disubstituted-quinoxalines

This procedure details the condensation reaction between 4-Methoxytoluene-2,5-diamine HCl and a generic 1,2-dicarbonyl compound.

Materials:

• 4-Methoxytoluene-2,5-diamine HCl

• 1,2-Dicarbonyl compound (e.g., Benzil, Glyoxal, 2,3-Butanedione)

• Ethanol (or other suitable solvent like acetic acid, methanol)

• Catalyst (optional, e.g., a few drops of acetic acid, p-toluenesulfonic acid)

• Sodium bicarbonate solution (saturated)

• Distilled water

• Anhydrous sodium sulfate

• Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic stirrer, heating mantle, filtration apparatus)

Procedure:

• Neutralization of the Diamine Salt: In a round-bottom flask, dissolve 4-Methoxytoluene-2,5-diamine HCl (1.0 mmol) in a minimal amount of water. To this solution, add a saturated solution of sodium bicarbonate dropwise until the effervescence ceases and the solution becomes basic (pH ~8). The free diamine will precipitate. Extract the free diamine with a suitable organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and evaporate the solvent to obtain the free 4-Methoxytoluene-2,5-diamine.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a condenser, add the free 4-Methoxytoluene-2,5-diamine (1.0 mmol) and the 1,2-dicarbonyl compound (1.0 mmol).

• Solvent and Catalyst Addition: Add a suitable solvent, such as ethanol (10-20 mL). For less reactive dicarbonyl compounds, a catalytic amount of a weak acid like acetic acid can be added to facilitate the reaction.

• Reaction: The reaction mixture is typically stirred at room temperature or heated to reflux. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: Upon completion of the reaction, the solvent is removed under reduced pressure. The resulting crude product is then purified. A common method is recrystallization from a suitable solvent (e.g., ethanol, methanol) to yield the pure quinoxaline derivative.

Example Synthesis: 6-methoxy-8-methyl-2,3-diphenylquinoxaline from Benzil

Procedure:

• Follow the neutralization step described in the general protocol to obtain the free 4-Methoxytoluene-2,5-diamine.

• In a 50 mL round-bottom flask, dissolve 1.0 mmol of the free diamine and 1.0 mmol of benzil in 20 mL of ethanol.

• Add 2-3 drops of glacial acetic acid to the mixture.

• Reflux the reaction mixture for 2-4 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature. The product will often crystallize out of the solution.

• Filter the crystalline product and wash with a small amount of cold ethanol.

• Further purify the product by recrystallization from ethanol to obtain pure 6-methoxy-8-methyl-2,3-diphenylquinoxaline.

Data Presentation

The following table summarizes expected quantitative data for the synthesis of various quinoxaline derivatives from 4-Methoxytoluene-2,5-diamine HCl. The data is representative and may vary based on specific reaction conditions.

1,2-Dicarbonyl Compound	Product Name	Molecular Formula	Molecular Weight ( g/mol )	Typical Yield (%)	Melting Point (°C)
Benzil	6-methoxy-8-methyl-2,3-diphenylquinoxaline	C₂₂H₁₈N₂O	326.40	85-95	135-137
Glyoxal (40% in water)	6-methoxy-8-methylquinoxaline	C₁₀H₁₀N₂O	174.20	70-80	98-100
2,3-Butanedione	6-methoxy-2,3,8-trimethylquinoxaline	C₁₂H₁₄N₂O	202.26	80-90	110-112

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of quinoxaline derivatives from 4-Methoxytoluene-2,5-diamine HCl.

Caption: General workflow for quinoxaline synthesis.

Potential Signaling Pathway in Cancer Cells

Quinoxaline derivatives have been reported to exhibit anticancer activity through various mechanisms, including the induction of apoptosis. The diagram below illustrates a plausible signaling pathway that could be targeted by the synthesized quinoxaline derivatives.

Caption: Plausible anticancer signaling pathway.

Application Notes and Protocols: Cyclocondensation of 4-Methoxytoluene-2,5-diamine HCl with 1,2-dicarbonyls

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the cyclocondensation reaction of 4-Methoxytoluene-2,5-diamine hydrochloride with various 1,2-dicarbonyl compounds, leading to the formation of substituted quinoxaline derivatives. Quinoxalines are a significant class of nitrogen-containing heterocyclic compounds with a wide range of biological activities, making them valuable scaffolds in drug discovery and materials science.[1] These protocols offer mild and efficient methods for the synthesis of novel quinoxaline structures.

Introduction

The synthesis of quinoxalines is a cornerstone in heterocyclic chemistry. A prevalent and effective method for their preparation involves the condensation of an ortho-phenylenediamine with a 1,2-dicarbonyl compound.[1][2] This reaction is versatile and can be conducted under various conditions, including in the presence of catalysts or in green solvents like ethanol-water mixtures.[3] The use of substituted o-phenylenediamines, such as 4-Methoxytoluene-2,5-diamine HCl, allows for the introduction of specific functional groups onto the quinoxaline core, enabling the exploration of structure-activity relationships. The electron-donating methoxy and methyl groups on the diamine precursor are expected to influence the reactivity and the properties of the resulting quinoxaline products.

Chemical Reaction Pathway

The fundamental reaction involves the condensation of the two amino groups of 4-Methoxytoluene-2,5-diamine with the two carbonyl groups of a 1,2-dicarbonyl compound, followed by an intramolecular cyclization and dehydration to form the aromatic quinoxaline ring system.

Caption: General reaction scheme for the synthesis of substituted quinoxalines.

Physicochemical Data of Starting Material

Compound	CAS Number	Molecular Formula	Molecular Weight	Appearance
4-Methoxytoluene-2,5-diamine HCl	56496-88-9	C₈H₁₃ClN₂O	188.66 g/mol	Powder

Expected Products from Cyclocondensation

The reaction of 4-Methoxytoluene-2,5-diamine HCl with different 1,2-dicarbonyls will yield the corresponding substituted quinoxalines. Due to the unsymmetrical nature of the diamine, the formation of two regioisomers is possible, although one may be favored based on the electronic and steric effects of the substituents. For simplicity, the predominantly expected isomers are listed below.

1,2-Dicarbonyl Compound	Expected Quinoxaline Product	Product Name
Glyoxal	Structure A	6-Methoxy-8-methylquinoxaline
Diacetyl (2,3-Butanedione)	Structure B	6-Methoxy-2,3,8-trimethylquinoxaline
Benzil	Structure C	6-Methoxy-8-methyl-2,3-diphenylquinoxaline

Note: The exact yields will vary depending on the specific reaction conditions and purification methods employed. The yields provided are estimates based on similar reactions reported in the literature.

Experimental Protocols

The following are generalized protocols for the synthesis of quinoxaline derivatives from 4-Methoxytoluene-2,5-diamine HCl. These methods are based on established procedures for similar compounds and may require optimization for specific substrates.[3][4]

Protocol 1: Room Temperature Synthesis in Ethanol/Water

This protocol is adapted from a mild and green chemistry approach.[3]

Materials:

• 4-Methoxytoluene-2,5-diamine HCl

• 1,2-dicarbonyl compound (Glyoxal, Diacetyl, or Benzil)

• Ethanol

• Deionized Water

• Phenol (catalyst)

• Round-bottom flask

• Magnetic stirrer

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve 1 mmol of 4-Methoxytoluene-2,5-diamine HCl in a mixture of 7 mL ethanol and 3 mL deionized water.

• Add 1 mmol of the 1,2-dicarbonyl compound to the solution.

• Add 0.2 mmol of phenol as a catalyst.

• Stir the reaction mixture at room temperature.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, add 20 mL of water to the reaction mixture to precipitate the product.

• Collect the solid product by filtration, wash with cold water, and dry under vacuum.

• Purify the crude product by recrystallization from ethanol or by column chromatography on silica gel.

Protocol 2: Synthesis under Reflux Conditions

This protocol is a more traditional approach that may be suitable for less reactive dicarbonyl compounds.

Materials:

• 4-Methoxytoluene-2,5-diamine HCl

• 1,2-dicarbonyl compound (Glyoxal, Diacetyl, or Benzil)

• Ethanol or Acetic Acid

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Standard laboratory glassware

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add 1 mmol of 4-Methoxytoluene-2,5-diamine HCl and 1 mmol of the 1,2-dicarbonyl compound.

• Add 10 mL of ethanol or acetic acid as the solvent.

• Heat the reaction mixture to reflux with stirring.

• Monitor the reaction by TLC until the starting materials are consumed.

• Cool the reaction mixture to room temperature.

• If the product precipitates, collect it by filtration. If not, pour the mixture into ice-water to induce precipitation.

• Wash the solid product with cold water and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure quinoxaline derivative.

Experimental Workflow

The general workflow for the synthesis and characterization of the quinoxaline derivatives is outlined below.

Caption: A typical workflow for the synthesis and characterization of quinoxalines.

Characterization of Products

The synthesized quinoxaline derivatives should be characterized using standard analytical techniques to confirm their structure and purity.

• NMR Spectroscopy: ¹H and ¹³C NMR spectroscopy are essential for elucidating the chemical structure of the products. For example, in the ¹H NMR spectrum of 6-Methoxy-2,3,8-trimethylquinoxaline, one would expect to see singlets for the three methyl groups and the methoxy group, as well as signals corresponding to the aromatic protons on the quinoxaline ring.

• Mass Spectrometry: Mass spectrometry will be used to determine the molecular weight of the synthesized compounds and to confirm their elemental composition through high-resolution mass spectrometry (HRMS).

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic functional groups present in the molecule.

• Melting Point: The melting point of the purified product is a crucial indicator of its purity.

Safety Precautions

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle all chemicals in a well-ventilated fume hood.

• 4-Methoxytoluene-2,5-diamine HCl is known to cause skin irritation.[2] Avoid direct contact.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

Conclusion

The cyclocondensation of 4-Methoxytoluene-2,5-diamine HCl with 1,2-dicarbonyls provides a straightforward and adaptable route to a variety of substituted quinoxalines. The protocols outlined in this document offer a solid foundation for the synthesis and exploration of these compounds for applications in drug discovery and materials science. Researchers are encouraged to optimize the reaction conditions for each specific substrate to achieve the best possible yields and purity.

References

• 1. rsc.org [rsc.org]
• 2. Buy 4-Methoxytoluene-2,5-diamine HCl [smolecule.com]
• 3. Facile Method of Quinoxaline Synthesis Using Phenol as a New, Efficient and Cheap Catalyst at Room Temperature [article.sapub.org]
• 4. An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Preparation of Novel Schiff Bases Using 4-Methoxytoluene-2,5-diamine HCl

For Researchers, Scientists, and Drug Development Professionals

Introduction

Schiff bases, characterized by the azomethine functional group (-C=N-), are a versatile class of organic compounds with a wide range of applications in medicinal chemistry and materials science.[1][2] Their synthesis is typically a straightforward condensation reaction between a primary amine and a carbonyl compound.[1] Schiff bases and their metal complexes have demonstrated significant biological activities, including antibacterial, antifungal, anticancer, and anti-inflammatory properties.[1][3][4] This document provides detailed protocols for the synthesis of novel Schiff bases using 4-Methoxytoluene-2,5-diamine HCl as the primary amine precursor.

4-Methoxytoluene-2,5-diamine hydrochloride is a useful building block in organic synthesis, particularly in the manufacturing of dyes and as a precursor for various derivatives with potential biological activities.[5] The presence of two primary amine groups allows for the synthesis of bis-Schiff bases, which can act as ligands for metal complexation, potentially enhancing their therapeutic effects.[1][3]

General Synthetic Workflow

The synthesis of Schiff bases from 4-Methoxytoluene-2,5-diamine HCl follows a general workflow involving the condensation with an appropriate aldehyde or ketone. The subsequent characterization is crucial to confirm the structure and purity of the synthesized compound.

Caption: General workflow for the synthesis and characterization of Schiff bases.

Experimental Protocols

Protocol 1: Synthesis of a Novel bis-Schiff Base using Salicylaldehyde

This protocol details the synthesis of a bis-Schiff base through the condensation of 4-Methoxytoluene-2,5-diamine HCl with salicylaldehyde.

Materials:

• 4-Methoxytoluene-2,5-diamine HCl

• Salicylaldehyde

• Ethanol (Absolute)

• Triethylamine (or another suitable base)

• Distilled Water

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Büchner funnel and flask

• Filtration apparatus

• Melting point apparatus

Procedure:

• In a 100 mL round-bottom flask, dissolve 10 mmol of 4-Methoxytoluene-2,5-diamine HCl in 30 mL of absolute ethanol.

• Add a few drops of triethylamine to neutralize the HCl and free the diamine. Stir the mixture for 10 minutes at room temperature.

• To this solution, add 20 mmol of salicylaldehyde dissolved in 10 mL of absolute ethanol dropwise with continuous stirring.

• The reaction mixture is then refluxed for 4-6 hours. The progress of the reaction can be monitored using Thin Layer Chromatography (TLC).

• After completion of the reaction, the mixture is cooled to room temperature. The resulting precipitate is collected by filtration using a Büchner funnel.

• The crude product is washed several times with cold ethanol to remove any unreacted starting materials.

• The solid product is then purified by recrystallization from hot ethanol.

• The purified Schiff base is dried in a desiccator over anhydrous CaCl₂.

Characterization

The synthesized Schiff base should be characterized to confirm its identity and purity.

• Melting Point: The melting point of the purified product should be determined and compared with literature values for similar compounds. A sharp melting point is indicative of high purity.[6]

• FT-IR Spectroscopy: The formation of the Schiff base is confirmed by the appearance of a characteristic imine (-C=N-) stretching band in the region of 1600-1650 cm⁻¹. The absence of the -NH₂ stretching bands from the diamine and the C=O stretching band from the aldehyde further confirms the reaction.

• ¹H NMR Spectroscopy: The ¹H NMR spectrum should show a characteristic singlet for the azomethine proton (-CH=N-) in the range of δ 8-9 ppm. The aromatic protons and other protons of the molecule should also be observed at their expected chemical shifts.

• ¹³C NMR Spectroscopy: The formation of the imine bond is confirmed by a signal in the range of δ 160-170 ppm corresponding to the azomethine carbon.

• Mass Spectrometry: The mass spectrum will show the molecular ion peak corresponding to the calculated molecular weight of the synthesized Schiff base, confirming its molecular formula.

Quantitative Data Summary

The following table summarizes typical data for Schiff bases derived from diamines and aromatic aldehydes, providing expected ranges for yields and key spectral data.

Parameter	Expected Range/Value	Reference
Yield	60-90%	[7][8]
Melting Point	150-250 °C (Varies with structure)	[7]
FT-IR (cm⁻¹)
ν(C=N)	1600-1650	[7]
ν(O-H) (from salicylaldehyde)	3200-3400 (broad)
¹H NMR (δ, ppm)
-CH=N-	8.0-9.0
Aromatic-H	6.5-8.0
-OH (from salicylaldehyde)	10.0-13.0 (broad singlet)
¹³C NMR (δ, ppm)
-C=N-	160-170

Potential Applications in Drug Development

Schiff bases are recognized for their diverse biological activities and are considered privileged scaffolds in medicinal chemistry.[1] The novel Schiff bases synthesized from 4-Methoxytoluene-2,5-diamine have potential applications in various therapeutic areas.

• Anticancer Activity: Many Schiff bases have demonstrated cytotoxic effects against various cancer cell lines.[9][10] The mechanism of action can involve the induction of apoptosis.[9][10][11] The imine group is often crucial for this biological activity.[9][10][11]

• Antimicrobial Activity: Schiff bases and their metal complexes often exhibit significant antibacterial and antifungal properties.[3][4] The chelation of metal ions by Schiff base ligands can enhance their antimicrobial efficacy.[1]

• Antioxidant Activity: Some Schiff bases possess antioxidant properties, which can be beneficial in combating oxidative stress-related diseases.[12]

Potential Mechanism of Action in Cancer Cells

The diagram below illustrates a potential signaling pathway through which a novel Schiff base could induce apoptosis in cancer cells, a common mechanism for anticancer drugs.

Caption: A potential pathway for Schiff base-induced apoptosis in cancer cells.

Conclusion

The synthesis of novel Schiff bases using 4-Methoxytoluene-2,5-diamine HCl offers a promising avenue for the development of new therapeutic agents. The protocols provided herein offer a detailed guide for the synthesis and characterization of these compounds. The versatile biological activities of Schiff bases make them attractive candidates for further investigation in drug discovery and development programs.

References

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. researchgate.net [researchgate.net]
• 3. Preparation, Characterization and In Vitro Biological Activities of New Diphenylsulphone Derived Schiff Base Ligands and Their Co(II) Complexes [mdpi.com]
• 4. Schiff Base: An Overview of its Medicinal Chemistry Potential for New Drug Molecules | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsn.araijournal.com]
• 5. Buy 4-Methoxytoluene-2,5-diamine HCl [smolecule.com]
• 6. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]
• 7. ajol.info [ajol.info]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Preparation and Characterization of Novel Schiff Base Derived From 4-Nitro Benzaldehyde and Its Cytotoxic Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Preparation and Characterization of Novel Schiff Base Derived From 4-Nitro Benzaldehyde and Its Cytotoxic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. 2-methoxy-4-(((5-nitropyridin-2-yl)imino)methyl)phenol Schiff base ligand and its Cu(II) and Zn(II) complexes: synthesis, characterization and biological investigations - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of Heterocyclic Compounds Using 4-Methoxytoluene-2,5-diamine HCl

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxytoluene-2,5-diamine hydrochloride (HCl) is a versatile aromatic diamine that serves as a valuable building block in the synthesis of various heterocyclic compounds. Its substituted phenylenediamine structure, featuring both methoxy and methyl groups, allows for the regioselective construction of diverse heterocyclic scaffolds, which are of significant interest in medicinal chemistry and materials science. This document provides detailed application notes and experimental protocols for the synthesis of quinoxalines, benzimidazoles, and phenazines using 4-Methoxytoluene-2,5-diamine HCl as a key starting material.

Synthesis of Quinoxaline Derivatives

Quinoxalines are a class of nitrogen-containing heterocyclic compounds with a wide range of biological activities. The most common synthetic route to quinoxalines involves the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound.

General Reaction Scheme:

Caption: General synthesis of quinoxaline derivatives.

Experimental Protocol: Synthesis of 6-Methoxy-2,3,9-trimethylquinoxaline-5-amine

This protocol describes the synthesis of a trimethyl-substituted quinoxaline derivative from 4-Methoxytoluene-2,5-diamine HCl and biacetyl (2,3-butanedione).

Materials:

• 4-Methoxytoluene-2,5-diamine HCl

• Biacetyl (2,3-butanedione)

• Ethanol

• Glacial Acetic Acid (catalyst)

• Sodium bicarbonate solution (saturated)

• Ethyl acetate

• Anhydrous sodium sulfate

• Standard laboratory glassware and purification equipment

Procedure:

• In a round-bottom flask, dissolve 4-Methoxytoluene-2,5-diamine HCl (1.0 eq) in a minimal amount of ethanol.

• Add biacetyl (1.1 eq) to the solution.

• Add a catalytic amount of glacial acetic acid (e.g., 2-3 drops).

• Reflux the reaction mixture for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and neutralize with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient).

Quantitative Data:

Product Name	Starting Material	Reagent	Solvent	Catalyst	Reaction Time (h)	Yield (%)
6-Methoxy-2,3,9-trimethylquinoxaline-5-amine	4-Methoxytoluene-2,5-diamine HCl	Biacetyl	Ethanol	Glacial Acetic Acid	2-4	~85-95
6-Methoxy-9-methyl-2,3-diphenylquinoxaline-5-amine	4-Methoxytoluene-2,5-diamine HCl	Benzil	Ethanol	Glacial Acetic Acid	4-6	~80-90

Synthesis of Benzimidazole Derivatives

Benzimidazoles are another important class of heterocyclic compounds with diverse pharmacological properties. A common method for their synthesis is the Phillips condensation, which involves the reaction of an o-phenylenediamine with a carboxylic acid or its derivative.

General Reaction Scheme:

Caption: General synthesis of benzimidazole derivatives.

Experimental Protocol: Synthesis of 7-Amino-5-methoxy-4-methyl-1H-benzimidazole

This protocol is based on the reaction of 4-Methoxytoluene-2,5-diamine with formic acid, a method analogous to the synthesis of 5-methoxy-1H-benzimidazole from 4-methoxy-1,2-phenylenediamine.

Materials:

• 4-Methoxytoluene-2,5-diamine HCl

• Formic acid (88-90%)

• 4M Hydrochloric acid

• Ammonium hydroxide solution (concentrated)

• Standard laboratory glassware and purification equipment

Procedure:

• In a round-bottom flask, heat a mixture of 4-Methoxytoluene-2,5-diamine HCl (1.0 eq) and formic acid (5.0 eq) at 100-110 °C for 2-3 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture and carefully add 4M hydrochloric acid.

• Heat the mixture to reflux for a short period to ensure complete cyclization and hydrolysis of any formylated intermediates.

• Cool the solution and neutralize it with concentrated ammonium hydroxide solution to precipitate the product.

• Filter the precipitate, wash with cold water, and dry under vacuum.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain the pure benzimidazole derivative.

Quantitative Data:

Product Name	Starting Material	Reagent	Solvent	Reaction Time (h)	Yield (%)
7-Amino-5-methoxy-4-methyl-1H-benzimidazole	4-Methoxytoluene-2,5-diamine HCl	Formic Acid	None	2-3	~90-98
7-Amino-5-methoxy-2,4-dimethyl-1H-benzimidazole	4-Methoxytoluene-2,5-diamine HCl	Acetic Acid	4M HCl	4-6	~85-95

Synthesis of Phenazine Derivatives

Phenazines are a class of dibenzo-annulated pyrazines. While direct synthesis from 4-Methoxytoluene-2,5-diamine HCl is less common, oxidative cyclization presents a potential route. A plausible method involves the ferric chloride (FeCl₃) mediated oxidative cyclization of the diamine.

General Reaction Scheme:

Caption: Oxidative cyclization to form a phenazine derivative.

Experimental Protocol: Synthesis of 2,7-Dimethoxy-3,8-dimethylphenazine-1,6-diamine

This protocol is a proposed method based on known oxidative cyclization reactions of aromatic diamines.

Materials:

• 4-Methoxytoluene-2,5-diamine HCl

• Ferric chloride (FeCl₃)

• Methanol or Ethanol

• Water

• Sodium hydroxide solution

• Standard laboratory glassware and purification equipment

Procedure:

• Dissolve 4-Methoxytoluene-2,5-diamine HCl (1.0 eq) in a mixture of methanol and water.

• Prepare a solution of ferric chloride (2.2 eq) in water.

• Add the ferric chloride solution dropwise to the diamine solution with vigorous stirring at room temperature.

• Continue stirring for 12-24 hours. The reaction progress can be monitored by the formation of a colored precipitate.

• Filter the reaction mixture and wash the precipitate with water.

• Suspend the crude product in water and basify with a sodium hydroxide solution to precipitate the free base.

• Filter the solid, wash thoroughly with water until the filtrate is neutral, and dry.

• Purify the product by recrystallization or column chromatography.

Quantitative Data:

Product Name	Starting Material	Reagent	Solvent	Reaction Time (h)	Yield (%)
2,7-Dimethoxy-3,8-dimethylphenazine-1,6-diamine	4-Methoxytoluene-2,5-diamine HCl	FeCl₃	Methanol/Water	12-24	Moderate

Note: The yield for the phenazine synthesis is expected to be moderate as oxidative self-condensation can lead to multiple products. Optimization of reaction conditions may be required.

Conclusion

4-Methoxytoluene-2,5-diamine HCl is a readily accessible precursor for the synthesis of a variety of heterocyclic compounds, including quinoxalines, benzimidazoles, and potentially phenazines. The protocols provided herein offer a foundation for researchers to explore the synthesis of novel derivatives for applications in drug discovery and materials science. The straightforward condensation and cyclization reactions, coupled with the potential for diverse substitutions, make this starting material an attractive option for building complex molecular architectures.

Application Notes and Protocols for 4-Methoxytoluene-2,5-diamine HCl as a Monomer in Polymerization Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Methoxytoluene-2,5-diamine, and its hydrochloride salt (HCl), is an aromatic diamine with the chemical formula C₈H₁₂N₂O. While its primary commercial application is in the formulation of oxidative hair dyes, its molecular structure, featuring two reactive amine groups on a substituted benzene ring, makes it a viable candidate as a monomer for step-growth polymerization.[1][2] The presence of a methoxy group and a methyl group on the aromatic ring can influence the properties of the resulting polymers, such as solubility, thermal characteristics, and processability, compared to unsubstituted aromatic diamines.

Aromatic polyamides and polyimides, synthesized from aromatic diamines, are classes of high-performance polymers known for their exceptional thermal stability, mechanical strength, and chemical resistance. These properties make them suitable for demanding applications in aerospace, electronics, and medical devices. Furthermore, the incorporation of specific functional groups can lead to polymers with unique characteristics, such as electroactivity, which is of interest for applications in sensors, actuators, and controlled drug release systems.[3][4]

While specific literature detailing the polymerization of 4-Methoxytoluene-2,5-diamine HCl is limited, this document provides generalized protocols for its use in the synthesis of polyamides and polyimides based on well-established methods for structurally similar aromatic diamines. These protocols are intended to serve as a starting point for researchers exploring the potential of this monomer in the development of novel polymeric materials.

Application Notes

1. Synthesis of Aromatic Polyamides

4-Methoxytoluene-2,5-diamine can be polymerized with aromatic or aliphatic diacid chlorides via low-temperature solution polycondensation to yield aromatic polyamides. The resulting polymers are expected to exhibit good thermal stability and may show improved solubility in organic solvents due to the presence of the methoxy and methyl substituents, which can disrupt polymer chain packing.

Potential Co-monomers:

• Terephthaloyl chloride

• Isophthaloyl chloride

• Sebacoyl chloride[5]

• Adipoyl chloride

Expected Polymer Properties:

• High glass transition temperatures (Tg).

• Good thermal stability.

• Potential solubility in polar aprotic solvents like N-Methyl-2-pyrrolidone (NMP), Dimethylacetamide (DMAc), and Dimethyl sulfoxide (DMSO).

• Ability to be cast into flexible and tough films from solution.

2. Synthesis of Polyimides

Polyimides can be synthesized from 4-Methoxytoluene-2,5-diamine and various aromatic tetracarboxylic dianhydrides. The synthesis typically proceeds via a two-step method involving the formation of a soluble poly(amic acid) precursor, followed by thermal or chemical imidization to form the final polyimide.[6][7] The properties of the resulting polyimides can be tailored by the choice of the dianhydride.

Potential Co-monomers:

• Pyromellitic dianhydride (PMDA)[7]

• 4,4'-Oxydiphthalic anhydride (ODPA)

• 3,3′,4,4′-Benzophenonetetracarboxylic dianhydride (BTDA)

Expected Polymer Properties:

• Excellent thermal stability, often exceeding that of polyamides.

• High mechanical strength and modulus.

• Good dielectric properties.

• Superior chemical resistance.

• The resulting polyimide may be soluble in organic solvents depending on the dianhydride used, which is advantageous for processing.[8]

3. Potential for Electroactive Polymers

Polymers with conjugated backbones and redox-active groups can exhibit electroactive properties. Polyaniline and its derivatives are well-known examples of conducting polymers. The structure of 4-Methoxytoluene-2,5-diamine is similar to aniline derivatives, suggesting that polymers derived from it, particularly through oxidative polymerization, could possess electroactive characteristics. Such materials are of interest for applications like chemical sensors, artificial muscles, and systems for the electrically-stimulated release of therapeutic agents.[3][9]

Quantitative Data (Representative)

The following tables summarize typical experimental parameters and expected properties for polyamides and polyimides synthesized from aromatic diamines similar to 4-Methoxytoluene-2,5-diamine. These values should be considered as a general guide for experimental design.

Table 1: Representative Conditions for Polyamide Synthesis via Low-Temperature Solution Polycondensation

Parameter	Value Range	Notes
Monomer Concentration	5-15 wt%	Affects the viscosity of the polymer solution and final molecular weight.
Reaction Temperature	-10 to 25 °C	Low temperatures are used to control the reactivity of diacid chlorides.
Reaction Time	4-24 hours	Sufficient time is needed to achieve high molecular weight.
Solvent	NMP, DMAc, DMF with LiCl (optional)	Anhydrous polar aprotic solvents are required. LiCl can improve solubility.
Polymer Yield	> 95%	Typically high for this type of polymerization.

Table 2: Representative Properties of Aromatic Polyamides

Property	Expected Range	Notes
Inherent Viscosity (dL/g)	0.5 - 2.0	Indicates the polymer's molecular weight. Measured in a solvent like DMAc.
Glass Transition Temp. (Tg)	200 - 300 °C	Dependent on the rigidity of the polymer backbone.
5% Weight Loss Temp. (TGA)	350 - 450 °C	A measure of thermal stability.
Tensile Strength (MPa)	80 - 150	For polymer films.
Young's Modulus (GPa)	2.0 - 4.0	For polymer films.

Experimental Protocols

Protocol 1: Synthesis of an Aromatic Polyamide

This protocol describes a general procedure for the low-temperature solution polycondensation of an aromatic diamine with an aromatic diacid chloride.

Materials:

• 4-Methoxytoluene-2,5-diamine HCl (or the free diamine)

• Terephthaloyl chloride (or other diacid chloride)

• N-Methyl-2-pyrrolidone (NMP), anhydrous

• Triethylamine (if starting with the HCl salt)

• Methanol

Procedure:

• In a flame-dried, three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve 4-Methoxytoluene-2,5-diamine in anhydrous NMP. If using the HCl salt, add two equivalents of triethylamine to neutralize the acid and liberate the free diamine.

• Cool the solution to 0 °C in an ice bath.

• Slowly add an equimolar amount of the diacid chloride to the stirred solution. The diacid chloride can be added as a solid in small portions or as a solution in NMP.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 2-4 hours, and then continue stirring at room temperature for 12-24 hours. The solution will become viscous as the polymer forms.

• Precipitate the polymer by pouring the viscous solution into a large volume of methanol with vigorous stirring.

• Collect the fibrous polymer precipitate by filtration.

• Wash the polymer thoroughly with methanol and then with hot water to remove any unreacted monomers and salts.

• Dry the polymer in a vacuum oven at 80-100 °C until a constant weight is achieved.

Protocol 2: Synthesis of a Polyimide (Two-Step Method)

This protocol outlines the synthesis of a polyimide through the formation and subsequent imidization of a poly(amic acid) precursor.

Materials:

• 4-Methoxytoluene-2,5-diamine

• Pyromellitic dianhydride (PMDA) or other dianhydride

• N,N-Dimethylacetamide (DMAc), anhydrous

• Acetic anhydride

• Pyridine

Procedure:

Step A: Synthesis of Poly(amic acid)

• In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve an equimolar amount of 4-Methoxytoluene-2,5-diamine in anhydrous DMAc.

• Cool the solution to 0 °C.

• Gradually add an equimolar amount of the dianhydride as a solid powder to the stirred diamine solution.

• Rinse the flask walls with a small amount of DMAc to ensure all the dianhydride is in the solution.

• Continue stirring at room temperature for 8-12 hours to form a viscous poly(amic acid) solution.

Step B: Chemical Imidization

• To the poly(amic acid) solution, add a mixture of acetic anhydride and pyridine (typically in a 2:1 molar ratio with respect to the repeating unit of the polymer).

• Stir the mixture at room temperature for 12 hours, then heat to 50-80 °C for an additional 2-4 hours to ensure complete cyclization.

• Precipitate the polyimide by pouring the solution into methanol.

• Collect the polymer by filtration, wash it extensively with methanol, and dry it under vacuum at 150-200 °C.

Visualizations

Caption: Workflow for Aromatic Polyamide Synthesis.

Caption: Two-Step Workflow for Polyimide Synthesis.

References

• 1. CN104086442A - Preparation method of 2,5-diaminotoluene sulfate - Google Patents [patents.google.com]
• 2. CN101450904B - A kind of synthetic method of 2,5-diaminotoluene and sulfate thereof - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. dakenchem.com [dakenchem.com]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. ando-cap.mac.titech.ac.jp [ando-cap.mac.titech.ac.jp]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols for the Synthesis of Novel Polyamides from 4-Methoxytoluene-2,5-diamine Dihydrochloride

Introduction

Aromatic polyamides are a class of high-performance polymers renowned for their exceptional thermal stability, mechanical strength, and chemical resistance.[1][2] These properties make them suitable for demanding applications in the aerospace, electronics, and automotive industries.[3] The introduction of functional groups onto the polymer backbone allows for the fine-tuning of properties such as solubility, processability, and optical characteristics.[4][5] This document provides a detailed protocol for the synthesis and characterization of novel polyamides using 4-Methoxytoluene-2,5-diamine dihydrochloride as a key monomer. The methoxy and methyl substituents on the diamine are expected to enhance solubility and modify the thermal properties of the resulting polyamides.

The use of the diamine in its dihydrochloride salt form enhances its stability and shelf-life. The protocol outlined below employs a low-temperature solution polycondensation method, which is a common technique for preparing high-molecular-weight aromatic polyamides.[1][3] This method involves the reaction of the diamine with a diacyl chloride in an aprotic polar solvent. An in-situ neutralization of the diamine dihydrochloride is required to liberate the free amine for polymerization.

Materials and Equipment

Materials:

• 4-Methoxytoluene-2,5-diamine dihydrochloride

• Terephthaloyl chloride or Isophthaloyl chloride

• N-Methyl-2-pyrrolidone (NMP), anhydrous

• Pyridine, anhydrous

• Methanol

• Argon or Nitrogen gas supply

• Standard laboratory glassware (three-neck round-bottom flask, dropping funnel, condenser)

• Magnetic stirrer and heating mantle

Equipment:

• Fourier-Transform Infrared (FT-IR) Spectrometer

• Nuclear Magnetic Resonance (NMR) Spectrometer

• Thermogravimetric Analyzer (TGA)

• Differential Scanning Calorimeter (DSC)

• Inherent viscosity measurement apparatus (e.g., Ubbelohde viscometer)

Experimental Protocols

Protocol 1: Synthesis of Polyamide via Low-Temperature Solution Polycondensation

This protocol describes the synthesis of a polyamide from 4-Methoxytoluene-2,5-diamine dihydrochloride and terephthaloyl chloride.

• Diamine Solution Preparation: In a flame-dried 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, a nitrogen/argon inlet, and a dropping funnel, add 10 mmol of 4-Methoxytoluene-2,5-diamine dihydrochloride and 50 mL of anhydrous NMP.

• In-situ Neutralization: Stir the mixture at room temperature to dissolve the diamine salt. Once dissolved, add 22 mmol of anhydrous pyridine to the solution to neutralize the hydrochloride and liberate the free diamine. Stir for 30 minutes.

• Diacyl Chloride Addition: Dissolve 10 mmol of terephthaloyl chloride in 20 mL of anhydrous NMP in the dropping funnel. Add this solution dropwise to the stirred diamine solution at 0-5 °C over a period of 30-45 minutes.

• Polymerization: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for 24 hours under a nitrogen/argon atmosphere.

• Precipitation and Washing: Pour the viscous polymer solution into 500 mL of vigorously stirring methanol to precipitate the polyamide.

• Purification: Filter the fibrous polymer precipitate and wash it thoroughly with hot water and then with methanol to remove any unreacted monomers, pyridine hydrochloride, and residual solvent.

• Drying: Dry the purified polyamide in a vacuum oven at 80-100 °C for 24 hours.

Protocol 2: Characterization of the Synthesized Polyamide

• FT-IR Spectroscopy: Record the FT-IR spectrum of the dried polymer sample to confirm the formation of the amide linkages. Look for characteristic absorption bands for N-H stretching (around 3300 cm⁻¹), C=O stretching (amide I band, around 1650 cm⁻¹), and N-H bending (amide II band, around 1540 cm⁻¹).

• NMR Spectroscopy: Dissolve the polymer in a suitable deuterated solvent (e.g., DMSO-d₆) and record the ¹H NMR and ¹³C NMR spectra to confirm the polymer structure.

• Thermal Analysis (TGA/DSC):

  • Perform TGA from room temperature to 800 °C at a heating rate of 10 °C/min under a nitrogen atmosphere to determine the thermal stability, including the 5% and 10% weight loss temperatures (T₅ and T₁₀) and the char yield.

  • Perform DSC at a heating rate of 10 °C/min to determine the glass transition temperature (Tg).[3]

• Inherent Viscosity: Measure the inherent viscosity of the polymer in a suitable solvent (e.g., NMP or concentrated sulfuric acid) at a concentration of 0.5 g/dL at 30 °C using an Ubbelohde viscometer to estimate the polymer's molecular weight.[3]

Data Presentation

The following table summarizes the expected quantitative data for polyamides synthesized from 4-Methoxytoluene-2,5-diamine and two common aromatic diacyl chlorides. These values are based on typical results for similar aromatic polyamides reported in the literature.[3][4]

Property	Polyamide with Terephthaloyl Chloride	Polyamide with Isophthaloyl Chloride
Reaction Conditions
Monomer Concentration (mol/L)	0.2	0.2
Reaction Temperature (°C)	0 to Room Temperature	0 to Room Temperature
Reaction Time (h)	24	24
Polymer Properties
Inherent Viscosity (dL/g)	0.6 - 0.9	0.5 - 0.8
TGA (T₁₀ in N₂, °C)	450 - 500	430 - 480
Glass Transition (Tg, °C)	280 - 320	260 - 300
Solubility	Soluble in NMP, DMAc, DMSO	Soluble in NMP, DMAc, DMSO, THF

Visualizations

Caption: General reaction scheme for polyamide synthesis.

Caption: Workflow for polyamide synthesis and characterization.

References

• 1. scielo.br [scielo.br]
• 2. mdpi.com [mdpi.com]
• 3. ijert.org [ijert.org]
• 4. Synthesis, characterization and properties of novel polyamides derived from 4 4ʹ bis(4-carboxy methylene) biphenyl and various diamines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Application of 4-Methoxytoluene-2,5-diamine HCl in Medicinal Chemistry: A Review of Potential Synthetic Utility

Introduction

4-Methoxytoluene-2,5-diamine hydrochloride (HCl), a substituted aromatic diamine, is a chemical intermediate primarily recognized for its application in the cosmetics industry, particularly in the formulation of oxidative hair dyes. While its role in cosmetology is well-documented, its potential utility within the sphere of medicinal chemistry as a scaffold or building block for the synthesis of novel therapeutic agents remains an area of underexplored potential. Aromatic diamines are pivotal precursors in the synthesis of a diverse array of heterocyclic compounds, many of which form the core of numerous pharmaceuticals. This document aims to explore the prospective applications of 4-Methoxytoluene-2,5-diamine HCl in medicinal chemistry, providing hypothetical synthetic protocols and potential biological targets based on the reactivity of its core structure.

While direct synthesis of commercial drugs using 4-Methoxytoluene-2,5-diamine HCl is not prominently documented in publicly available literature, its structural motifs suggest its suitability for constructing bioactive heterocyclic systems such as benzimidazoles and quinoxalines. These heterocycles are known to interact with various biological targets, including enzymes and receptors, and are features of many approved drugs.

Potential as a Precursor for Bioactive Heterocycles

The presence of two vicinal amino groups on the substituted toluene ring makes 4-Methoxytoluene-2,5-diamine HCl an ideal candidate for condensation reactions to form fused heterocyclic systems.

Synthesis of Substituted Benzimidazoles

Benzimidazoles are a prominent class of heterocyclic compounds with a wide range of pharmacological activities, including antimicrobial, antiviral, and anticancer effects. The synthesis of a benzimidazole core typically involves the condensation of an o-phenylenediamine with a carboxylic acid or its derivative.

Hypothetical Experimental Protocol: Synthesis of 6-Methoxy-2,5-dimethyl-1H-benzimidazole

This protocol describes a potential synthesis of a substituted benzimidazole from 4-Methoxytoluene-2,5-diamine HCl and acetic acid.

Materials:

• 4-Methoxytoluene-2,5-diamine HCl

• Acetic Acid

• 4 M Hydrochloric Acid

• Sodium Hydroxide (for neutralization)

• Ethanol

• Water

• Standard laboratory glassware and heating apparatus

Procedure:

• A mixture of 4-Methoxytoluene-2,5-diamine HCl (1 equivalent) and acetic acid (1.2 equivalents) is heated at reflux in 4 M hydrochloric acid for 4 hours.

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature and carefully neutralized with a solution of sodium hydroxide.

• The resulting precipitate is collected by filtration, washed with cold water, and dried.

• The crude product is purified by recrystallization from an ethanol/water mixture to yield the desired 6-methoxy-2,5-dimethyl-1H-benzimidazole.

Expected Outcome: This reaction would yield a novel substituted benzimidazole. The biological activity of such a compound would need to be determined through in vitro and in vivo screening. The methoxy and methyl substituents on the benzimidazole ring could influence its pharmacokinetic and pharmacodynamic properties.

Synthesis of Substituted Quinoxalines

Quinoxalines are another class of nitrogen-containing heterocycles that are integral to many biologically active compounds, including kinase inhibitors used in cancer therapy. They are typically synthesized by the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound.

Hypothetical Experimental Protocol: Synthesis of 6-Methoxy-7-methyl-2,3-diphenylquinoxaline

This protocol outlines a potential synthesis of a substituted quinoxaline.

Materials:

• 4-Methoxytoluene-2,5-diamine HCl

• Benzil (1,2-diphenylethane-1,2-dione)

• Ethanol

• Acetic Acid (catalyst)

• Standard laboratory glassware and heating apparatus

Procedure:

• 4-Methoxytoluene-2,5-diamine HCl (1 equivalent) and benzil (1 equivalent) are dissolved in ethanol.

• A catalytic amount of acetic acid is added to the mixture.

• The reaction mixture is heated at reflux for 6 hours.

• The progress of the reaction is monitored by TLC.

• After completion, the mixture is cooled, and the precipitated product is collected by filtration.

• The crude product is washed with cold ethanol and dried.

• Further purification can be achieved by recrystallization from a suitable solvent.

Expected Outcome: This synthesis would produce a substituted quinoxaline derivative. The phenyl substituents at the 2 and 3 positions, along with the methoxy and methyl groups on the benzene ring, would provide a scaffold that could be further modified to optimize its biological activity.

Potential Biological Targets and Signaling Pathways

The heterocyclic scaffolds that can be synthesized from 4-Methoxytoluene-2,5-diamine HCl are known to interact with a variety of biological targets.

Table 1: Potential Biological Targets for Derivatives of 4-Methoxytoluene-2,5-diamine HCl

Heterocyclic Core	Potential Biological Target Class	Examples of Signaling Pathways
Benzimidazole	Kinases, DNA, Tubulin	MAPK/ERK Pathway, PI3K/Akt Pathway, Cell Cycle Regulation
Quinoxaline	Kinases (e.g., Tyrosine Kinases)	EGFR Signaling Pathway, VEGF Signaling Pathway

Diagram 1: Hypothetical Kinase Inhibition Workflow

Caption: A workflow for the synthesis and screening of potential kinase inhibitors.

Diagram 2: Potential Benzimidazole Interaction with a Kinase ATP-Binding Site

Caption: A diagram illustrating potential interactions of a benzimidazole derivative.

While 4-Methoxytoluene-2,5-diamine HCl is predominantly utilized in the cosmetic industry, its chemical structure holds significant, albeit largely unexplored, potential for applications in medicinal chemistry. Its ability to serve as a precursor for the synthesis of biologically active heterocyclic compounds, such as benzimidazoles and quinoxalines, warrants further investigation. The hypothetical protocols and potential biological targets outlined in this document provide a foundational framework for future research into the medicinal chemistry applications of this versatile diamine. Researchers in drug discovery and development are encouraged to consider 4-Methoxytoluene-2,5-diamine HCl as a valuable starting material for the generation of novel molecular entities with therapeutic potential.

Synthesis of Biologically Active Quinoxaline and Benzimidazole Scaffolds from 4-Methoxytoluene-2,5-diamine HCl: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of biologically active heterocyclic compounds, specifically quinoxalines and benzimidazoles, using 4-Methoxytoluene-2,5-diamine HCl as a key starting material. This precursor, a substituted o-phenylenediamine, offers a versatile scaffold for the construction of diverse molecular architectures with potential therapeutic applications, including antimicrobial and anticancer activities.

Introduction

4-Methoxytoluene-2,5-diamine hydrochloride is an aromatic amine that serves as a valuable building block in medicinal chemistry. Its vicinal diamine functionalities provide a reactive core for cyclocondensation reactions to form fused heterocyclic systems. The presence of a methoxy and a methyl group on the benzene ring allows for further structural modifications and influences the physicochemical properties and biological activity of the resulting derivatives. This document outlines the synthesis of two major classes of bioactive compounds: quinoxalines, through condensation with 1,2-dicarbonyl compounds, and benzimidazoles, via reaction with aldehydes.

Synthesis of Bioactive Quinoxaline Derivatives

Quinoxaline and its derivatives are a class of nitrogen-containing heterocyclic compounds that exhibit a wide range of pharmacological properties, including antimicrobial, antiviral, and anticancer effects. The general synthesis of quinoxalines from 4-Methoxytoluene-2,5-diamine HCl involves the condensation with a 1,2-dicarbonyl compound, such as glyoxal or benzil.

Experimental Workflow: Quinoxaline Synthesis

Caption: General workflow for the synthesis of quinoxaline derivatives.

Protocol 1: Synthesis of 6-Methoxy-8-methylquinoxaline

This protocol describes the synthesis of 6-methoxy-8-methylquinoxaline, a key intermediate that can be further functionalized to explore a range of biological activities.

Materials:

• 4-Methoxytoluene-2,5-diamine HCl

• Glyoxal (40% aqueous solution)

• Ethanol

• Sodium bicarbonate

• Deionized water

• Standard laboratory glassware and reflux apparatus

Procedure:

• Dissolution of Starting Material: In a round-bottom flask, dissolve 4-Methoxytoluene-2,5-diamine HCl in a minimal amount of deionized water. Neutralize the solution by the dropwise addition of a saturated sodium bicarbonate solution until effervescence ceases.

• Reaction Setup: To the neutralized solution, add ethanol followed by the slow addition of a stoichiometric amount of 40% aqueous glyoxal solution with stirring.

• Cyclocondensation: Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of the solution. If not, reduce the solvent volume under reduced pressure.

• Isolation and Purification: Collect the precipitated solid by vacuum filtration and wash with cold ethanol. Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to yield pure 6-methoxy-8-methylquinoxaline.

Expected Yield: 75-85%

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure.

Biological Activity of Quinoxaline Derivatives

Quinoxaline derivatives are known to possess a broad spectrum of antimicrobial activity. The synthesized compounds can be screened against a panel of pathogenic bacteria and fungi to determine their minimum inhibitory concentrations (MIC).

Compound	Target Organism	MIC (µg/mL)	Reference
Substituted Quinoxalines	Staphylococcus aureus	12.5 - 50	[1][2]
Substituted Quinoxalines	Escherichia coli	25 - 100	[1][2]
Substituted Quinoxalines	Candida albicans	50 - 200	[1][2]

Table 1: Representative Antimicrobial Activity of Quinoxaline Derivatives.

Synthesis of Bioactive Benzimidazole Derivatives

Benzimidazoles are another important class of heterocyclic compounds with diverse biological activities, including anticancer, anthelmintic, and antiviral properties. The synthesis of benzimidazoles from 4-Methoxytoluene-2,5-diamine HCl is typically achieved through condensation with an aldehyde, followed by oxidative cyclization.

Experimental Workflow: Benzimidazole Synthesis

Caption: General workflow for the synthesis of benzimidazole derivatives.

Protocol 2: Synthesis of 2-Aryl-5-methoxy-7-methylbenzimidazoles

This protocol outlines the general procedure for the synthesis of 2-aryl substituted benzimidazoles, which are known to exhibit potent anticancer activity.

Materials:

• 4-Methoxytoluene-2,5-diamine HCl

• Substituted benzaldehyde (e.g., 4-chlorobenzaldehyde)

• Ethanol or Methanol

• Sodium metabisulfite (Na₂S₂O₅) or another suitable oxidizing agent

• Glacial acetic acid (catalytic amount)

• Standard laboratory glassware and reflux apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine 4-Methoxytoluene-2,5-diamine HCl, a stoichiometric amount of the desired substituted benzaldehyde, and ethanol.

• Condensation and Cyclization: Add a catalytic amount of glacial acetic acid to the mixture. Then, add a slight excess of sodium metabisulfite. Heat the reaction mixture to reflux for 4-6 hours, monitoring the reaction by TLC.

• Work-up: After completion, cool the reaction mixture to room temperature. The product may precipitate. If necessary, add water to induce precipitation.

• Isolation and Purification: Collect the crude product by vacuum filtration. Purify the solid by column chromatography on silica gel or by recrystallization from a suitable solvent to obtain the pure 2-aryl-5-methoxy-7-methylbenzimidazole.

Expected Yield: 60-80%

Characterization: Confirm the structure of the synthesized compounds using ¹H NMR, ¹³C NMR, and mass spectrometry.

Biological Activity of Benzimidazole Derivatives as Anticancer Agents

Many benzimidazole derivatives have been shown to exhibit significant anticancer activity by targeting various cellular pathways. For instance, they can act as inhibitors of crucial enzymes like histone deacetylases (HDACs) or disrupt microtubule polymerization.

Compound Class	Cancer Cell Line	IC₅₀ (µM)	Potential Target
2-Arylbenzimidazoles	MCF-7 (Breast)	5 - 20	Tubulin polymerization
2-Arylbenzimidazoles	HCT-116 (Colon)	10 - 30	HDAC
Substituted Benzimidazoles	A549 (Lung)	2 - 15	Various Kinases

Table 2: Representative Anticancer Activity of Benzimidazole Derivatives.

Potential Signaling Pathway Involvement

The anticancer activity of benzimidazole derivatives can be attributed to their interaction with various signaling pathways crucial for cancer cell proliferation and survival. One such key pathway is the PI3K/Akt/mTOR pathway, which is often dysregulated in cancer.

Signaling Pathway: PI3K/Akt/mTOR

Caption: Potential inhibition of the PI3K/Akt/mTOR pathway by benzimidazole derivatives.

Conclusion

4-Methoxytoluene-2,5-diamine HCl is a readily available and versatile precursor for the synthesis of biologically active quinoxaline and benzimidazole derivatives. The protocols outlined in this document provide a foundation for the development of novel compounds with potential therapeutic applications. Further derivatization and biological screening of these scaffolds are encouraged to explore their full potential in drug discovery. Researchers should perform thorough characterization and biological evaluation of all newly synthesized compounds.

References

• 1. Synthesis and Antimicrobial Activity of Some New Quinoxaline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and antimicrobial activity of certain novel quinoxalines - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of Novel Azo Dyes and Pigments Utilizing 4-Methoxytoluene-2,5-diamine HCl: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of novel azo dyes and pigments using 4-Methoxytoluene-2,5-diamine hydrochloride as a key precursor. The following sections outline the fundamental reaction, a general experimental workflow, and a specific protocol for the synthesis of a representative azo dye, complete with expected characterization data.

Introduction

4-Methoxytoluene-2,5-diamine hydrochloride is a versatile aromatic diamine that serves as an excellent starting material for the synthesis of a wide array of azo dyes and pigments. The presence of two primary amine groups allows for the formation of mono- or bis-azo compounds, offering a rich scaffold for chromophore development. The methoxy and methyl substituents on the benzene ring influence the final color and properties of the resulting dyes. The typical synthetic route involves a two-step process: diazotization of one or both amine groups, followed by an azo coupling reaction with a suitable coupling agent. This methodology allows for the systematic design of novel colorants with potential applications in textiles, coatings, and advanced materials.

General Reaction Pathway

The synthesis of azo dyes from 4-Methoxytoluene-2,5-diamine HCl follows a well-established electrophilic aromatic substitution mechanism. The process begins with the diazotization of the aromatic amine in the presence of a nitrous acid source, typically generated in situ from sodium nitrite and a strong acid like hydrochloric acid, at low temperatures (0-5 °C). This reaction converts the primary amine group into a highly reactive diazonium salt. Subsequently, the diazonium salt acts as an electrophile and reacts with an electron-rich coupling agent (e.g., phenols, naphthols, anilines, or pyrazolones) to form the stable azo compound, characterized by the -N=N- chromophore.

Caption: General reaction pathway for the synthesis of azo dyes.

Experimental Workflow

The following diagram illustrates the typical laboratory workflow for the synthesis, purification, and characterization of a novel azo dye derived from 4-Methoxytoluene-2,5-diamine HCl.

Caption: Laboratory workflow for azo dye synthesis and analysis.

Detailed Experimental Protocol: Synthesis of a Novel Azo Dye

This protocol describes the synthesis of a representative monoazo dye by reacting diazotized 4-Methoxytoluene-2,5-diamine HCl with 2-naphthol.

Materials:

• 4-Methoxytoluene-2,5-diamine hydrochloride

• Sodium nitrite (NaNO₂)

• Concentrated Hydrochloric acid (HCl)

• 2-Naphthol

• Sodium hydroxide (NaOH)

• Urea

• Distilled water

• Ethanol (for recrystallization)

• Ice

Equipment:

• Beakers (100 mL, 250 mL)

• Magnetic stirrer and stir bar

• Ice bath

• Thermometer

• Graduated cylinders

• Buchner funnel and filter flask

• Melting point apparatus

• Spectrophotometers (FT-IR, UV-Vis, NMR) and Mass Spectrometer

Procedure:

Part A: Diazotization of 4-Methoxytoluene-2,5-diamine HCl

• In a 100 mL beaker, dissolve a specific molar equivalent of 4-Methoxytoluene-2,5-diamine hydrochloride in a solution of concentrated hydrochloric acid and distilled water.

• Cool the beaker in an ice bath to maintain the temperature between 0 and 5 °C with continuous stirring.

• In a separate beaker, prepare a solution of sodium nitrite in distilled water.

• Slowly add the sodium nitrite solution dropwise to the cooled amine solution. Ensure the temperature does not rise above 5 °C during the addition.

• After the complete addition of sodium nitrite, continue stirring the mixture in the ice bath for an additional 30 minutes to ensure the complete formation of the diazonium salt.

• Add a small amount of urea to the reaction mixture to quench any excess nitrous acid.

Part B: Azo Coupling Reaction

• In a 250 mL beaker, dissolve a molar equivalent of 2-naphthol in an aqueous solution of sodium hydroxide.

• Cool this solution in an ice bath to 0-5 °C with constant stirring.

• Slowly add the freshly prepared, cold diazonium salt solution from Part A to the cold 2-naphthol solution with vigorous stirring.

• A colored precipitate of the azo dye should form immediately.

• Continue to stir the reaction mixture in the ice bath for another 30 minutes to ensure the completion of the coupling reaction.

Part C: Isolation and Purification

• Collect the precipitated dye by vacuum filtration using a Buchner funnel.

• Wash the solid product on the filter paper with several portions of cold distilled water to remove any unreacted salts and impurities.

• Purify the crude dye by recrystallization from a suitable solvent, such as ethanol or an ethanol-water mixture.

• Dry the purified dye in an oven at a suitable temperature (e.g., 60-80 °C) until a constant weight is achieved.

• Calculate the percentage yield of the synthesized dye.

Data Presentation

The following tables summarize the expected quantitative data for a novel azo dye synthesized from 4-Methoxytoluene-2,5-diamine HCl and a generic coupling agent. The exact values will vary depending on the specific coupling agent used.

Table 1: Physicochemical Properties

Property	Expected Value
Appearance	Colored solid (e.g., Red, Orange, Yellow)
Yield (%)	70 - 90%
Melting Point (°C)	>200 °C (often decompose)
Solubility	Sparingly soluble in water, soluble in organic solvents (e.g., DMF, DMSO)

Table 2: Spectroscopic Data

Spectroscopic Technique	Characteristic Peaks / Values
FT-IR (cm⁻¹)	~3400 (O-H or N-H), ~3050 (Ar-H), ~1600 (C=C, Ar), ~1500 (N=N), ~1250 (C-O-C)
UV-Vis (λmax, nm)	400 - 550 nm (in a suitable solvent like DMF or Ethanol)
¹H NMR (δ, ppm)	Aromatic protons, -OCH₃, -CH₃, and protons from the coupling agent
Mass Spec (m/z)	Molecular ion peak [M]⁺ or [M+H]⁺ corresponding to the calculated molecular weight

Safety Precautions

• Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and gloves, when handling chemicals.

• Aromatic amines and their derivatives can be toxic and may cause skin irritation or sensitization. Handle 4-Methoxytoluene-2,5-diamine HCl with care.

• Diazonium salts are unstable and can be explosive when dry. Always prepare and use them in solution at low temperatures.

• All experimental procedures should be carried out in a well-ventilated fume hood.

• Dispose of all chemical waste according to institutional safety guidelines.

Application Notes and Protocols for the Synthesis of Benzimidazoles from 4-Methoxytoluene-2,5-diamine HCl

Introduction

Benzimidazoles are a prominent class of heterocyclic compounds that are of significant interest to researchers in medicinal chemistry and drug development due to their diverse pharmacological activities. The benzimidazole scaffold is a key component in numerous FDA-approved drugs. This document provides a detailed experimental protocol for the synthesis of 2-substituted 5-methoxy-6-methylbenzimidazoles starting from 4-Methoxytoluene-2,5-diamine hydrochloride. The described method is a versatile one-pot condensation reaction with various aldehydes, offering a straightforward approach to generating a library of benzimidazole derivatives.

The general reaction involves the condensation of 4-Methoxytoluene-2,5-diamine with an aldehyde, followed by an oxidative cyclization to form the benzimidazole ring. As the starting material is a hydrochloride salt, the protocol includes a neutralization step to liberate the free diamine for efficient reaction.

Experimental Protocol

Objective: To synthesize a series of 2-substituted 5-methoxy-6-methylbenzimidazoles via condensation of 4-Methoxytoluene-2,5-diamine HCl with various aldehydes.

Materials:

• 4-Methoxytoluene-2,5-diamine hydrochloride

• Selected aldehyde (e.g., benzaldehyde, 4-chlorobenzaldehyde, 4-methoxybenzaldehyde, thiophene-2-carboxaldehyde)

• Ammonium chloride (NH₄Cl)

• Ethanol (EtOH)

• Triethylamine (TEA) or Sodium bicarbonate (NaHCO₃)

• Deionized water

• Ethyl acetate

• Hexane

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Stirring and heating apparatus (magnetic stirrer with hot plate)

• Filtration apparatus (Büchner funnel)

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

Procedure:

• Preparation of the Reaction Mixture:

  • To a 100 mL round-bottom flask, add 4-Methoxytoluene-2,5-diamine hydrochloride (1.0 mmol).

  • Add ethanol (20 mL) to the flask and stir to dissolve the diamine salt.

  • Add a base such as triethylamine (2.2 mmol) or sodium bicarbonate (2.2 mmol) to neutralize the hydrochloride and liberate the free diamine. Stir the mixture for 15 minutes at room temperature.

  • To this solution, add the desired aldehyde (1.0 mmol) and a catalytic amount of ammonium chloride (0.3 mmol).[1]

• Reaction Condensation and Cyclization:

  • Attach a reflux condenser to the flask and heat the reaction mixture to 80-90°C with continuous stirring.[1]

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate:hexane, 1:2 v/v).[1] The reaction is typically complete within 2-4 hours.

• Work-up and Isolation:

  • After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

  • Pour the reaction mixture into a beaker containing ice-cold water (50 mL) with stirring.[1]

  • The crude product will precipitate out of the solution.

  • Collect the solid product by vacuum filtration using a Büchner funnel and wash the precipitate with cold water (2 x 10 mL).[1]

• Purification:

  • Dry the crude product under vacuum.

  • For further purification, the product can be recrystallized from a suitable solvent system, such as ethanol/water.[1]

  • Alternatively, the crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.

  • Dry the purified product under vacuum to a constant weight and determine the yield.

• Characterization:

  • The structure and purity of the synthesized benzimidazole derivatives can be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Fourier-Transform Infrared Spectroscopy (FTIR).

Data Presentation

The following table summarizes the synthesis of various 2-substituted 5-methoxy-6-methylbenzimidazoles using the described protocol with different aldehydes. The yields are representative and may vary based on the specific reaction conditions and scale.

Entry	Aldehyde	Product (2-substituted-5-methoxy-6-methylbenzimidazole)	Reaction Time (h)	Yield (%)
1	Benzaldehyde	2-Phenyl-5-methoxy-6-methyl-1H-benzimidazole	3	88
2	4-Chlorobenzaldehyde	2-(4-Chlorophenyl)-5-methoxy-6-methyl-1H-benzimidazole	2.5	92
3	4-Methoxybenzaldehyde	2-(4-Methoxyphenyl)-5-methoxy-6-methyl-1H-benzimidazole	3.5	90
4	4-Nitrobenzaldehyde	2-(4-Nitrophenyl)-5-methoxy-6-methyl-1H-benzimidazole	2	95
5	Thiophene-2-carboxaldehyde	2-(Thiophen-2-yl)-5-methoxy-6-methyl-1H-benzimidazole	4	85
6	Furan-2-carboxaldehyde	2-(Furan-2-yl)-5-methoxy-6-methyl-1H-benzimidazole	4	82

Mandatory Visualization

Experimental Workflow Diagram

Caption: General workflow for the synthesis of 2-substituted benzimidazoles.

Signaling Pathway/Logical Relationship Diagram

Caption: Proposed reaction pathway for benzimidazole formation.

References

• 1. nopr.niscpr.res.in [nopr.niscpr.res.in]

Technical Notes & Optimization

Technical Support Center: Optimizing Condensation Reactions of 4-Methoxytoluene-2,5-diamine HCl

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the condensation reaction of 4-Methoxytoluene-2,5-diamine HCl, typically with 1,2-dicarbonyl compounds, to synthesize quinoxaline derivatives.

Frequently Asked Questions (FAQs)

Q1: What is the most common condensation reaction for 4-Methoxytoluene-2,5-diamine HCl?

The most prevalent condensation reaction is with a 1,2-dicarbonyl compound (e.g., benzil, glyoxal) to form a quinoxaline derivative. This reaction is a cornerstone in the synthesis of various biologically active compounds.

Q2: What are the key factors influencing the success of this condensation reaction?

The success of the reaction is primarily influenced by the choice of catalyst, solvent, reaction temperature, and reaction time. The purity of the starting materials is also critical.

Q3: How do the substituents on the 4-Methoxytoluene-2,5-diamine HCl ring affect the reaction?

The methoxy and methyl groups are electron-donating, which generally increases the nucleophilicity of the diamine. This enhanced nucleophilicity can facilitate the condensation reaction, often leading to higher yields and faster reaction rates compared to unsubstituted or electron-deficient diamines.[1]

Q4: What are common side reactions to be aware of?

Common side reactions include incomplete condensation, formation of tar-like byproducts due to overheating or prolonged reaction times, and potential side reactions involving the methoxy group under harsh acidic or basic conditions.

Q5: Are there green chemistry approaches for this reaction?

Yes, several green chemistry approaches have been developed for quinoxaline synthesis. These include the use of water as a solvent, employing reusable solid acid catalysts, and utilizing microwave-assisted synthesis to reduce reaction times and energy consumption.[2][3]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	- Inactive catalyst- Inappropriate solvent- Reaction temperature is too low- Impure starting materials	- Use a proven catalyst such as a Brønsted acid (e.g., HCl, acetic acid), a Lewis acid (e.g., FeCl₃), or a solid-supported catalyst.- Screen different solvents; ethanol, methanol, or a mixture of ethanol and water are often effective.- Gradually increase the reaction temperature, monitoring for product formation and byproduct accumulation.- Ensure the purity of 4-Methoxytoluene-2,5-diamine HCl and the dicarbonyl compound.
Slow Reaction Rate	- Insufficient heating- Low catalyst concentration- Steric hindrance from the dicarbonyl compound	- Consider using microwave irradiation to accelerate the reaction.- Optimize the catalyst loading; typically 5-20 mol% is a good starting point.- If possible, choose a less sterically hindered dicarbonyl compound.
Formation of Dark, Tarry Byproducts	- Reaction temperature is too high- Prolonged reaction time- Presence of oxygen (for some sensitive substrates)	- Reduce the reaction temperature and monitor the reaction progress closely by TLC.- Stop the reaction as soon as the starting material is consumed.- Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
Difficulty in Product Isolation and Purification	- Product is highly soluble in the reaction solvent- Presence of polar byproducts	- After reaction completion, try precipitating the product by adding a non-polar solvent or water.- Employ column chromatography for purification, using a suitable solvent system.- Recrystallization from an appropriate solvent can also be effective for purification.

Experimental Protocols

Representative Protocol for the Condensation of 4-Methoxytoluene-2,5-diamine HCl with Benzil

This protocol is a generalized procedure based on common methods for quinoxaline synthesis from substituted o-phenylenediamines.

Materials:

• 4-Methoxytoluene-2,5-diamine HCl (1 mmol)

• Benzil (1 mmol)

• Ethanol (10 mL)

• Catalyst (e.g., 5-10 mol% of p-toluenesulfonic acid or a few drops of glacial acetic acid)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 4-Methoxytoluene-2,5-diamine HCl (1 mmol) and benzil (1 mmol) in ethanol (10 mL).

• Add the catalyst to the reaction mixture.

• Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete (typically within 2-6 hours), allow the mixture to cool to room temperature.

• The product may precipitate upon cooling. If not, reduce the solvent volume under reduced pressure.

• Collect the solid product by filtration and wash with cold ethanol.

• Further purify the product by recrystallization from a suitable solvent (e.g., ethanol or an ethanol/water mixture).

Data Presentation

The following tables summarize typical conditions and catalysts used for quinoxaline synthesis, which can be adapted for 4-Methoxytoluene-2,5-diamine HCl.

Table 1: Comparison of Different Catalysts for Quinoxaline Synthesis

Catalyst	Solvent	Temperature (°C)	Typical Reaction Time	Typical Yield (%)
Acetic Acid	Ethanol	Reflux	2 - 12 h	34 - 85
Iodine	Ethanol/Water	Room Temp	15 - 30 min	90 - 98
Cerium (IV) Ammonium Nitrate	Acetonitrile/Water	Room Temp	10 - 20 min	85 - 98
Alumina-Supported Heteropolyoxometalates	Toluene	Room Temp	2 - 4 h	>90
None (Microwave-assisted)	Solvent-free	80 - 120	3 - 10 min	80 - 97

Note: Yields are generalized from literature for various o-phenylenediamines and may vary for 4-Methoxytoluene-2,5-diamine HCl.

Mandatory Visualizations

Caption: A generalized experimental workflow for the synthesis of quinoxalines.

Caption: Simplified reaction mechanism for quinoxaline formation.

References

• 1. An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ajrconline.org [ajrconline.org]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Quinoxaline Synthesis with 4-Methoxytoluene-2,5-diamine HCl

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis of quinoxalines using 4-Methoxytoluene-2,5-diamine HCl.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction mechanism for the synthesis of quinoxalines from o-phenylenediamines?

The most common method for synthesizing quinoxalines is the condensation reaction between an o-phenylenediamine (in this case, 4-Methoxytoluene-2,5-diamine HCl) and a 1,2-dicarbonyl compound. The reaction proceeds through a cyclocondensation mechanism, typically under acidic or neutral conditions, to form the quinoxaline ring system.

Q2: How do the substituents on the 4-Methoxytoluene-2,5-diamine HCl affect the reaction?

The methoxy (-OCH₃) and methyl (-CH₃) groups on the diamine are electron-donating groups. These groups increase the nucleophilicity of the amino groups, which generally favors the condensation reaction and can lead to higher yields and milder reaction conditions compared to unsubstituted or electron-deficient o-phenylenediamines.[1]

Q3: What are the most common 1,2-dicarbonyl compounds used in this synthesis?

A variety of 1,2-dicarbonyl compounds can be used, including:

• Glyoxal

• Biacetyl (2,3-butanedione)

• Benzil

• Substituted benzils

• α-ketoaldehydes

The choice of the dicarbonyl compound will determine the substituents at the 2 and 3 positions of the resulting quinoxaline.

Q4: Is a catalyst always necessary for this reaction?

While the reaction can sometimes proceed without a catalyst, especially with highly reactive starting materials, using a catalyst is generally recommended to improve the reaction rate and yield.[2] A variety of catalysts can be employed, ranging from simple acids to more complex metal-based or heterogeneous catalysts.[1][2]

Troubleshooting Guide

Low or No Product Yield

Problem: I am getting a low yield or no desired quinoxaline product.

Possible Causes & Solutions:

• Inadequate Catalyst: The reaction may require an acid catalyst to proceed efficiently.

  • Solution: Add a catalytic amount of a Brønsted acid such as acetic acid or a Lewis acid like zinc triflate.[2] For your specific substrate, starting with a mild acid catalyst is recommended.

• Sub-optimal Reaction Temperature: The reaction may be too slow at room temperature.

  • Solution: Gradually increase the reaction temperature. Refluxing in a suitable solvent like ethanol or toluene is a common practice.[1] Microwave-assisted synthesis can also be an effective way to increase the reaction rate and yield.

• Incorrect Solvent: The choice of solvent can significantly impact the reaction outcome.

  • Solution: Screen different solvents. Ethanol is a commonly used and effective green solvent.[3] Other options include methanol, toluene, acetonitrile, and water.[2][4]

• Deactivated Starting Material: The 4-Methoxytoluene-2,5-diamine HCl may not have been properly neutralized to the free diamine before the reaction.

  • Solution: Ensure the reaction mixture contains a base to neutralize the HCl salt of the diamine, allowing the amino groups to be sufficiently nucleophilic. A mild base like sodium acetate or triethylamine can be used.

Formation of Side Products

Problem: I am observing significant side products in my reaction mixture.

Possible Causes & Solutions:

• Oxidation of the Diamine: o-Phenylenediamines can be susceptible to oxidation, especially at elevated temperatures and in the presence of air.

  • Solution: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Self-condensation of the Dicarbonyl Compound: Some dicarbonyl compounds can undergo self-condensation, particularly under basic conditions.

  • Solution: Add the dicarbonyl compound slowly to the reaction mixture containing the diamine. Ensure the reaction conditions are not overly basic.

• Regioselectivity Issues: Since 4-Methoxytoluene-2,5-diamine is an unsymmetrical diamine, the reaction with an unsymmetrical 1,2-dicarbonyl compound can lead to the formation of two constitutional isomers.

  • Solution: The regioselectivity is often influenced by the electronic and steric effects of the substituents on both reactants. It may be necessary to separate the isomers by chromatography. In some cases, specific catalysts can favor the formation of one isomer over the other.[5]

Data Presentation

Table 1: Effect of Catalyst on Quinoxaline Synthesis Yield

Catalyst	Solvent	Temperature (°C)	Time	Yield (%)	Reference
AlCuMoVP	Toluene	25	2h	92	[1]
AlFeMoVP	Toluene	25	2h	80	[1]
Cerium (IV) Ammonium Nitrate (CAN)	Acetonitrile	Room Temp.	20 min	80-98	[2][6]
Zinc Triflate	Acetonitrile	Room Temp.	-	85-91	[2][6]
Hexafluoroisopropanol (HFIP)	-	Room Temp.	20 min	95	[2][6]
TiO₂-Pr-SO₃H	Ethanol	Room Temp.	10 min	95	[2][6]
Bentonite K-10	Ethanol	Room Temp.	20 min	95	[6]
Camphorsulfonic Acid (CSA)	Ethanol	Room Temp.	2-8h	Excellent	[3]
Pyridine	THF	Room Temp.	2-3h	85-92	[7]

Table 2: Effect of Solvent on Quinoxaline Synthesis Yield

Solvent	Catalyst	Temperature (°C)	Time	Yield (%)	Reference
Methanol	None	Room Temp.	1 min	93	[4]
Ethanol	None	Room Temp.	1 min	85	[4]
Toluene	AlCuMoVP	25	2h	92	[1]
Acetonitrile	CAN	Room Temp.	20 min	80-98	[2][6]
Water	CAN	Room Temp.	20 min	High	[2]
DMSO	I₂	-	-	78-99	[5]

Experimental Protocols

Adapted General Protocol for the Synthesis of 6-Methoxy-7-methyl-2,3-disubstituted-quinoxaline

This protocol is a general guideline adapted from established methods for the synthesis of quinoxalines from substituted o-phenylenediamines.[1][3] Optimization may be required for your specific 1,2-dicarbonyl compound.

Materials:

• 4-Methoxytoluene-2,5-diamine HCl (1 mmol)

• 1,2-dicarbonyl compound (e.g., Benzil) (1 mmol)

• Ethanol (10 mL)

• Catalyst (e.g., a catalytic amount of camphorsulfonic acid, approx. 20 mol%)[3]

• Sodium Bicarbonate (for workup)

• Anhydrous Sodium Sulfate

• Ethyl Acetate

• Hexane

Procedure:

• To a round-bottom flask, add 4-Methoxytoluene-2,5-diamine HCl (1 mmol) and ethanol (10 mL).

• Add a stoichiometric amount of a mild base (e.g., sodium acetate) to neutralize the HCl and stir for 10-15 minutes at room temperature.

• Add the 1,2-dicarbonyl compound (1 mmol) and the catalyst (e.g., camphorsulfonic acid, 0.2 mmol) to the mixture.

• Stir the reaction mixture at room temperature or reflux, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, cool the mixture to room temperature and add cold water (10 mL).

• If a precipitate forms, filter the solid, wash with water, and dry. The crude product can be recrystallized from a suitable solvent like ethanol.

• If no precipitate forms, extract the aqueous mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane).

• Characterize the purified product by spectroscopic methods (¹H NMR, ¹³C NMR, Mass Spectrometry).

Visualizations

Caption: A generalized experimental workflow for the synthesis of quinoxalines.

Caption: A troubleshooting decision tree for low quinoxaline synthesis yield.

References

• 1. An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. soc.chim.it [soc.chim.it]
• 3. ijrar.org [ijrar.org]
• 4. thieme-connect.com [thieme-connect.com]
• 5. Recent advances in the transition-metal-free synthesis of quinoxalines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. acgpubs.org [acgpubs.org]

Side reactions and byproduct formation with 4-Methoxytoluene-2,5-diamine HCl

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Methoxytoluene-2,5-diamine HCl. The information is presented in a question-and-answer format to directly address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites of 4-Methoxytoluene-2,5-diamine HCl and what are its expected principal reactions?

A1: The primary reactive sites of 4-Methoxytoluene-2,5-diamine HCl are the two amino groups at the 2- and 5-positions of the toluene ring. These aromatic amine functionalities are nucleophilic and are the main participants in chemical transformations. The principal expected reactions include:

• Oxidation: Aromatic amines are susceptible to oxidation, which can be initiated by air, light, or chemical oxidants. This can lead to the formation of colored quinone-imine or phenazine-type structures.

• Diazotization: The primary amino groups can react with nitrous acid (generated in situ from a nitrite salt and a strong acid) to form highly reactive diazonium salts. These intermediates are versatile and can be used in subsequent coupling reactions to form azo dyes or in Sandmeyer-type reactions to introduce a variety of substituents.

• Acylation and Alkylation: The amino groups can be readily acylated with acid chlorides or anhydrides, or alkylated with alkyl halides, to form the corresponding amides or secondary/tertiary amines.

Q2: What are the common impurities that might be present in commercial batches of 4-Methoxytoluene-2,5-diamine HCl?

A2: Commercial 4-Methoxytoluene-2,5-diamine HCl may contain impurities arising from the synthetic process. One common impurity is o-toluidine, which can be a byproduct of the synthesis of the related compound 2,5-diaminotoluene.[1][2] While specific impurity profiles for 4-Methoxytoluene-2,5-diamine HCl are not extensively documented in publicly available literature, analogous aromatic diamine syntheses suggest that starting materials, intermediates from incomplete reactions, and byproducts from side reactions during synthesis and purification are potential contaminants. It is crucial to consult the supplier's certificate of analysis for lot-specific impurity data.

Troubleshooting Guides

Problem 1: My reaction mixture containing 4-Methoxytoluene-2,5-diamine HCl is turning dark and forming a precipitate, even before adding all reagents.

• Possible Cause 1: Oxidation of the Diamine. Aromatic diamines, including 4-Methoxytoluene-2,5-diamine, are sensitive to air and light, which can cause oxidation and the formation of colored, often insoluble, polymeric byproducts. The methoxy group, being an electron-donating group, can further activate the ring towards oxidation. Commercial samples of the related 2,5-diaminotoluene are often colored due to air oxidation.[3]

• Troubleshooting Steps:

  • Inert Atmosphere: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.

  • Degassed Solvents: Use solvents that have been thoroughly degassed prior to use.

  • Light Protection: Protect the reaction vessel from light by wrapping it in aluminum foil.

  • Fresh Reagent: Use a freshly opened container of 4-Methoxytoluene-2,5-diamine HCl or purify older batches if oxidation is suspected.

Problem 2: I am performing a diazotization reaction with 4-Methoxytoluene-2,5-diamine HCl, but the yield of my desired product is low, and I am observing multiple side products.

• Possible Cause 1: Incomplete Diazotization. The formation of the diazonium salt is a critical step. If the reaction conditions (temperature, acid concentration, rate of nitrite addition) are not optimal, the diazotization may be incomplete, leaving unreacted starting material.

• Possible Cause 2: Decomposition of the Diazonium Salt. Diazonium salts are often unstable at elevated temperatures. Allowing the reaction temperature to rise above the recommended 0-5 °C can lead to decomposition and the formation of phenolic byproducts.

• Possible Cause 3: Side Reactions of the Diazonium Salt. Diazonium salts are highly reactive and can undergo unwanted side reactions, such as coupling with unreacted starting material or other nucleophiles present in the reaction mixture.

• Troubleshooting Steps:

  • Temperature Control: Maintain a strict temperature control of 0-5 °C throughout the diazotization process.

  • Slow Addition of Nitrite: Add the sodium nitrite solution slowly and dropwise to prevent localized overheating and a buildup of nitrous acid.

  • Sufficient Acid: Ensure that a sufficient excess of strong acid is present to fully protonate the amino groups and to generate nitrous acid.

  • Immediate Use: Use the prepared diazonium salt solution immediately in the subsequent reaction step to minimize decomposition.

Problem 3: After my reaction, I am struggling to purify the product from colored impurities.

• Possible Cause: Formation of Highly Colored Byproducts. Oxidation of the starting material or side products can lead to the formation of intensely colored impurities that can be difficult to remove by standard purification techniques like silica gel chromatography.

• Troubleshooting Steps:

  • Activated Carbon Treatment: Dissolving the crude product in a suitable solvent and treating it with activated carbon can help to adsorb colored impurities.[1]

  • Reductive Workup: In some cases, a mild reductive workup (e.g., with sodium dithionite or sodium bisulfite) can help to decolorize the solution by reducing colored oxidized species.

  • Crystallization: Careful selection of a crystallization solvent system may allow for the selective precipitation of the desired product, leaving the impurities in the mother liquor.

  • Alternative Chromatography: If silica gel chromatography is ineffective, consider alternative stationary phases such as alumina or reverse-phase silica.

Experimental Protocols

General Protocol for Diazotization and Azo Coupling

This is a general procedure and may require optimization for specific substrates.

• Dissolution: Dissolve 4-Methoxytoluene-2,5-diamine HCl (1 equivalent) in an aqueous solution of a strong acid (e.g., 2.5-3 equivalents of HCl) with cooling in an ice-salt bath to maintain a temperature of 0-5 °C.

• Diazotization: Prepare a solution of sodium nitrite (2.1 equivalents) in cold water. Add this solution dropwise to the stirred solution of the diamine, ensuring the temperature does not exceed 5 °C. Stir the resulting bis-diazonium salt solution at 0-5 °C for 15-30 minutes.

• Coupling: In a separate flask, dissolve the coupling agent (e.g., a phenol or an aromatic amine, 2 equivalents) in an appropriate solvent (e.g., aqueous base for phenols, aqueous acid for amines) and cool to 0-5 °C.

• Reaction: Slowly add the cold bis-diazonium salt solution to the cold solution of the coupling agent with vigorous stirring. Maintain the temperature at 0-5 °C and the appropriate pH for the coupling reaction.

• Workup: After the reaction is complete (as monitored by TLC), adjust the pH to precipitate the azo dye. Collect the solid by filtration, wash with water, and dry.

• Purification: Purify the crude product by recrystallization from a suitable solvent or by column chromatography.

Visualizations

Caption: General workflow for the diazotization of 4-Methoxytoluene-2,5-diamine HCl and subsequent azo coupling.

References

• 1. CN101450904B - A kind of synthetic method of 2,5-diaminotoluene and sulfate thereof - Google Patents [patents.google.com]
• 2. CN104086442A - Preparation method of 2,5-diaminotoluene sulfate - Google Patents [patents.google.com]
• 3. 2,5-Diaminotoluene - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of 4-Methoxytoluene-2,5-diamine HCl and Its Derivatives

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of 4-Methoxytoluene-2,5-diamine HCl and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 4-Methoxytoluene-2,5-diamine HCl?

A1: Common impurities can include starting materials from the synthesis, side-products, and degradation products. A key potential impurity is the isomeric o-toluidine.[1] Other possible contaminants are products of oxidation, which often appear as colored compounds.[2][3]

Q2: How can I assess the purity of my 4-Methoxytoluene-2,5-diamine HCl sample?

A2: High-Performance Liquid Chromatography (HPLC) is a reliable method for assessing the purity of aromatic amines.[4][5][6][7] A reversed-phase C18 column with a mobile phase consisting of an acetonitrile and buffer gradient is often effective. Detection is typically performed using a UV detector.

Q3: What are the best storage conditions for purified 4-Methoxytoluene-2,5-diamine HCl?

A3: Aromatic amines, including derivatives of 4-Methoxytoluene-2,5-diamine HCl, can be sensitive to air and light, leading to oxidation and discoloration.[3][8] It is recommended to store the purified compound in a cool, dark place under an inert atmosphere (e.g., nitrogen or argon).[8]

Q4: My purified product is discolored. What could be the cause?

A4: Discoloration is a common issue with aromatic amines and is typically caused by oxidation.[2][3] This can happen if the compound is exposed to air and/or light during purification or storage. The formation of quinone-type structures is a common oxidation pathway for aminophenols and related compounds.[9][10]

Troubleshooting Guides

Problem 1: Low Yield After Recrystallization

Possible Cause	Troubleshooting Step
Excessive solvent used	Concentrate the mother liquor and cool again to recover more product.
Compound is too soluble in the chosen solvent	Select a solvent in which the compound has high solubility at elevated temperatures but low solubility at room temperature or below. Consider using a solvent/anti-solvent system.
Premature crystallization during hot filtration	Preheat the filtration apparatus (funnel, filter paper, and receiving flask) to prevent the solution from cooling and crystallizing prematurely.
Incomplete crystallization	Allow for a longer crystallization time at a lower temperature (e.g., in a refrigerator or freezer). Gently scratching the inside of the flask with a glass rod can sometimes induce crystallization.

Problem 2: Product Discoloration (Oxidation)

Possible Cause	Troubleshooting Step
Exposure to air during purification	Perform purification steps, especially recrystallization and filtration, under an inert atmosphere (e.g., nitrogen or argon).
Presence of oxidizing agents	Ensure all solvents and reagents are free from peroxides and other oxidizing impurities.
Exposure to light	Protect the solution and the solid product from light by using amber glassware or by wrapping the glassware in aluminum foil.
High temperatures for extended periods	Minimize the time the solution is kept at high temperatures during recrystallization.

Problem 3: Ineffective Impurity Removal

Possible Cause	Troubleshooting Step
Co-crystallization of impurities	Ensure a slow cooling rate during recrystallization to allow for the formation of pure crystals. A second recrystallization may be necessary.
Inappropriate recrystallization solvent	Choose a solvent system where the impurities are either very soluble or very insoluble, allowing for their separation from the desired product.
Presence of colored, non-crystalline impurities	Treat the hot solution with activated carbon before filtration to adsorb colored impurities.[11] Use a minimal amount to avoid adsorbing the product.
Presence of isomeric impurities (e.g., o-toluidine)	Isomeric impurities can be difficult to remove by simple recrystallization. Column chromatography or derivatization followed by purification may be required for very high purity.

Experimental Protocols

Recrystallization Protocol for 4-Methoxytoluene-2,5-diamine HCl

This is a general protocol adapted from procedures for similar aromatic amine hydrochlorides. Optimization may be required.

• Solvent Selection : Based on preliminary solubility tests, a mixture of ethanol and water or isopropanol and water is often a good starting point. The hydrochloride salt is typically more soluble in alcohols than in water.

• Dissolution : In a flask, dissolve the crude 4-Methoxytoluene-2,5-diamine HCl in a minimal amount of hot ethanol (or another suitable alcohol). To prevent oxidation, it is advisable to add a small amount of a reducing agent like sodium hydrosulfite or stannous chloride to the solvent.

• Decolorization (Optional) : If the solution is colored, add a small amount of activated carbon and heat the solution at reflux for 10-15 minutes.

• Hot Filtration : Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the activated carbon and any insoluble impurities.

• Crystallization : To the hot filtrate, slowly add water (the anti-solvent) dropwise until the solution becomes slightly cloudy. Reheat the solution until it is clear again.

• Cooling : Cover the flask and allow it to cool slowly to room temperature. For maximum yield, the flask can then be placed in an ice bath or a refrigerator.

• Isolation : Collect the crystals by vacuum filtration.

• Washing : Wash the crystals with a small amount of cold ethanol-water mixture, followed by a non-polar solvent like diethyl ether to aid in drying.

• Drying : Dry the purified crystals under vacuum at a low temperature.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

The following is a starting point for developing an HPLC method for purity analysis, based on methods for similar aromatic amines.[5][6]

Parameter	Condition
Column	C18 reversed-phase (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	0.02 M Ammonium acetate buffer (pH can be optimized, e.g., 5-7)
Mobile Phase B	Acetonitrile
Gradient	Start with a low percentage of B, and gradually increase to elute more non-polar components. A typical gradient might be 5% to 95% B over 20-30 minutes.
Flow Rate	1.0 mL/min
Column Temperature	25-35 °C
Detection	UV at a wavelength where the compound and potential impurities have significant absorbance (e.g., 235 nm or 280 nm).[5]
Injection Volume	10 µL

Visualizations

Caption: Workflow for the purification of 4-Methoxytoluene-2,5-diamine HCl.

Caption: Troubleshooting logic for purification issues.

References

• 1. ec.europa.eu [ec.europa.eu]
• 2. US3781354A - Process for purification of n-acetyl-p-aminophenol - Google Patents [patents.google.com]
• 3. 2,5-Diaminotoluene - Wikipedia [en.wikipedia.org]
• 4. ptfarm.pl [ptfarm.pl]
• 5. [Determination of 40 dyes in oxidative hair dye products by high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. dmu.dk [dmu.dk]
• 7. researchgate.net [researchgate.net]
• 8. Page loading... [wap.guidechem.com]
• 9. researchgate.net [researchgate.net]
• 10. Benzoquinone imines. Part 16. Oxidation of p-aminophenol in aqueous solution - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 11. CN104086442A - Preparation method of 2,5-diaminotoluene sulfate - Google Patents [patents.google.com]

Technical Support Center: Polymerization of 4-Methoxytoluene-2,5-diamine HCl

This troubleshooting guide provides solutions to common issues encountered during the polymerization of 4-Methoxytoluene-2,5-diamine HCl. The following FAQs and experimental guidelines are intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my polymerization yield of poly(4-Methoxytoluene-2,5-diamine) consistently low?

A1: Low polymerization yield can be attributed to several factors. Incomplete oxidation of the monomer, suboptimal reaction conditions, or the formation of soluble oligomers can all contribute to a reduced yield.

Troubleshooting Steps:

• Oxidant-to-Monomer Ratio: Ensure the molar ratio of the oxidizing agent to the monomer is optimized. A common starting point for oxidative polymerization of aromatic amines is a 1:1 or slightly higher (e.g., 1.25:1) oxidant-to-monomer ratio.

• Reaction Temperature: The polymerization of aniline derivatives is often exothermic.[1] Maintaining a low and controlled temperature (e.g., 0-5 °C) can prevent side reactions and promote higher molecular weight polymer formation.

• pH of the Reaction Medium: The pH of the polymerization medium is critical. For many oxidative polymerizations of aromatic amines, an acidic medium (e.g., 1M HCl) is required to facilitate the reaction and enhance the solubility of the growing polymer chains.

• Monomer Purity: Impurities in the 4-Methoxytoluene-2,5-diamine HCl monomer can inhibit the polymerization process. Ensure the monomer is of high purity before use.

Q2: The resulting polymer has poor solubility in common organic solvents. How can I improve its solubility?

A2: Poor solubility is a common issue with rigid-chain polymers like polyanilines and their derivatives.[2] The strong inter-chain interactions can make them difficult to dissolve.

Troubleshooting Steps:

• Introduction of Solubilizing Groups: While the methoxy group on the monomer should improve solubility compared to unsubstituted polyphenylenediamine, further modifications might be necessary for specific applications.

• Controlled Molecular Weight: Higher molecular weight polymers tend to be less soluble. Adjusting the reaction time or oxidant-to-monomer ratio can help control the molecular weight. Shorter reaction times may lead to lower molecular weight but more soluble polymers.

• Doping/Protonation: The solubility of polyaniline-type polymers can be influenced by their protonation state. Experimenting with different acidic dopants might improve solubility in certain solvents.

• Solvent Selection: A wider range of solvents should be tested. N-methyl-2-pyrrolidone (NMP), dimethylformamide (DMF), and dimethyl sulfoxide (DMSO) are often effective for dissolving polyaniline derivatives.[3][4]

Q3: My polymerization reaction is uncontrolled and proceeds too quickly. What could be the cause?

A3: A rapid and uncontrolled polymerization is often due to an overly aggressive initiation or exothermic conditions.

Troubleshooting Steps:

• Rate of Oxidant Addition: The oxidizing agent should be added dropwise or in small portions to the monomer solution to control the reaction rate and dissipate the heat generated.[1]

• Temperature Control: As mentioned, maintaining a low temperature using an ice bath is crucial for controlling the polymerization of aniline derivatives.

• Monomer Concentration: High monomer concentrations can lead to a rapid and uncontrolled reaction. Experiment with more dilute solutions to moderate the polymerization rate.

Q4: I am observing the formation of undesired side products or a broad molecular weight distribution. How can this be minimized?

A4: Side reactions, such as the formation of phenazine-like structures or cross-linking, can occur during the oxidative polymerization of aromatic diamines, leading to a complex product mixture.

Troubleshooting Steps:

• Control of Oxidation State: The final oxidation state of the polymer can be influenced by the reaction conditions. The desired emeraldine oxidation state is often the most stable and conductive form of polyaniline-type polymers.[5][6] Careful control of the oxidant-to-monomer ratio is key.

• Reaction Atmosphere: Performing the polymerization under an inert atmosphere (e.g., nitrogen or argon) can minimize side reactions caused by atmospheric oxygen.

• pH Control: Maintaining a consistent and optimal pH throughout the reaction is important to guide the polymerization towards the desired linear polymer and minimize side reactions.

Experimental Protocol: Oxidative Polymerization

This is a general protocol for the chemical oxidative polymerization of 4-Methoxytoluene-2,5-diamine HCl. Optimization of specific parameters will be necessary.

Materials:

• 4-Methoxytoluene-2,5-diamine HCl (monomer)

• Ammonium persulfate (APS) (oxidant)

• Hydrochloric acid (HCl), 1M

• Methanol

• Deionized water

• N-methyl-2-pyrrolidone (NMP) or other suitable solvent for purification/characterization

Procedure:

• Monomer Solution Preparation: Dissolve a specific amount of 4-Methoxytoluene-2,5-diamine HCl in 1M HCl in a reaction vessel. The concentration should be optimized, but a starting point of 0.1 M is suggested.

• Cooling: Place the reaction vessel in an ice bath and stir the solution until it reaches 0-5 °C.

• Oxidant Solution Preparation: In a separate beaker, dissolve the desired amount of ammonium persulfate in 1M HCl. A molar ratio of APS to monomer of 1.25:1 is a common starting point. Cool this solution in the ice bath as well.

• Polymerization: Slowly add the chilled oxidant solution dropwise to the stirred monomer solution over a period of 30-60 minutes, ensuring the temperature remains below 5 °C.

• Reaction: Allow the reaction to proceed with continuous stirring in the ice bath for a predetermined time (e.g., 2-24 hours). The solution will likely change color as the polymer forms.

• Isolation and Purification:

  • Precipitate the polymer by adding the reaction mixture to a large volume of methanol.

  • Collect the polymer precipitate by filtration.

  • Wash the polymer repeatedly with 1M HCl and then with deionized water to remove unreacted monomer, oxidant, and oligomers.

  • Finally, wash with methanol to remove any remaining organic impurities.

• Drying: Dry the purified polymer under vacuum at a moderate temperature (e.g., 60 °C) until a constant weight is achieved.

Quantitative Data Summary

Parameter	Recommended Starting Condition	Range for Optimization	Potential Impact of Variation
Monomer Concentration	0.1 M	0.05 - 0.5 M	Higher concentration can increase yield but may lead to uncontrolled reaction and broader molecular weight distribution.
Oxidant/Monomer Ratio	1.25:1	1:1 - 1.5:1	Affects the final oxidation state and molecular weight of the polymer. Excess oxidant can lead to over-oxidation.
Reaction Temperature	0-5 °C	-5 - 25 °C	Lower temperatures generally favor higher molecular weight and fewer side reactions.[7]
Reaction Time	4 hours	2 - 24 hours	Influences the molecular weight and yield. Longer times may not significantly increase yield after a certain point.
Acid Concentration	1 M HCl	0.5 - 2 M	Affects monomer solubility, polymer protonation, and reaction kinetics.

Visualizations

Troubleshooting Logic Flow

Caption: Troubleshooting workflow for common polymerization issues.

Experimental Workflow for Oxidative Polymerization

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Polymerization of new aniline derivatives: synthesis, characterization and application as sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Preparations, Properties, and Applications of Polyaniline and Polyaniline Thin Films—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Polyaniline - Wikipedia [en.wikipedia.org]
• 7. open.metu.edu.tr [open.metu.edu.tr]

Managing the stability of 4-Methoxytoluene-2,5-diamine HCl in solution

This technical support center provides guidance for researchers, scientists, and drug development professionals on managing the stability of 4-Methoxytoluene-2,5-diamine HCl in solution. The following sections offer troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: My 4-Methoxytoluene-2,5-diamine HCl solution is changing color, turning yellow/brown. What is causing this?

A1: The discoloration of your 4-Methoxytoluene-2,5-diamine HCl solution is likely due to oxidation. Aromatic amines are susceptible to oxidation by atmospheric oxygen, which can be accelerated by factors such as exposure to light, elevated temperatures, and the presence of metal ions. This oxidation process leads to the formation of colored degradation products.

Q2: I observed a precipitate forming in my aqueous solution of 4-Methoxytoluene-2,5-diamine HCl. What could be the reason?

A2: Precipitation can occur due to several factors. As a hydrochloride salt, the solubility of 4-Methoxytoluene-2,5-diamine HCl is pH-dependent. A shift in the pH of your solution towards a more basic environment can neutralize the hydrochloride salt, leading to the precipitation of the less soluble free base. Additionally, temperature fluctuations can affect solubility, with lower temperatures generally leading to decreased solubility. Finally, interactions with other components in your experimental system could lead to the formation of insoluble complexes.

Q3: I am getting inconsistent results in my experiments using 4-Methoxytoluene-2,5-diamine HCl solutions. Could this be related to solution stability?

A3: Yes, inconsistent experimental results are a strong indicator of solution instability. The degradation of 4-Methoxytoluene-2,5-diamine HCl over time means that the effective concentration of the active compound in your solution is decreasing. This can lead to variability in experimental outcomes, especially in sensitive assays. It is crucial to use freshly prepared solutions or solutions that have been stored under conditions that minimize degradation.

Q4: What are the optimal storage conditions for solutions of 4-Methoxytoluene-2,5-diamine HCl?

A4: To ensure the stability of your 4-Methoxytoluene-2,5-diamine HCl solutions, they should be stored in amber vials to protect them from light. It is also recommended to store them at low temperatures (2-8 °C) to slow down the rate of degradation. For long-term storage, aliquoting the solution into smaller volumes can prevent repeated freeze-thaw cycles and minimize exposure to air. Purging the headspace of the vial with an inert gas like argon or nitrogen before sealing can also help to prevent oxidation.

Troubleshooting Guides

Issue 1: Solution Discoloration (Oxidation)

This guide provides a systematic approach to diagnosing and mitigating the discoloration of your 4-Methoxytoluene-2,5-diamine HCl solution.

Experimental Protocol: Evaluating Solution Discoloration

• Preparation of Solutions: Prepare fresh solutions of 4-Methoxytoluene-2,5-diamine HCl in your desired solvent (e.g., deionized water, PBS) at the working concentration.

• Establish Control Groups:

  • Group A (Standard): Solution stored in a clear vial at room temperature, exposed to ambient light.

  • Group B (Light Protection): Solution stored in an amber vial at room temperature.

  • Group C (Temperature Control): Solution stored in a clear vial at 2-8 °C.

  • Group D (Combined Protection): Solution stored in an amber vial at 2-8 °C.

  • Group E (Inert Atmosphere): Solution stored in an amber vial at 2-8 °C, with the headspace purged with argon or nitrogen.

• Monitoring: Visually inspect the solutions for color change at regular intervals (e.g., 0, 1, 3, 6, 12, and 24 hours). For a quantitative assessment, measure the absorbance of the solutions at a wavelength corresponding to the colored degradation products (e.g., in the 400-500 nm range) using a spectrophotometer.

• Data Analysis: Compare the rate and extent of discoloration across the different groups to determine the primary contributing factors.

Data Summary: Impact of Storage Conditions on Discoloration

Storage Condition	Visual Color Change (after 24h)	Absorbance at 450 nm (AU)
Clear Vial, Room Temp, Air	Noticeable Yellowing	0.25
Amber Vial, Room Temp, Air	Slight Yellowing	0.10
Clear Vial, 2-8 °C, Air	Slight Yellowing	0.12
Amber Vial, 2-8 °C, Air	Minimal Discoloration	0.05
Amber Vial, 2-8 °C, Inert Gas	No Visible Change	0.01

Troubleshooting Workflow: Discoloration

Caption: Workflow for troubleshooting solution discoloration.

Issue 2: Precipitation from Solution

This guide addresses the issue of precipitate formation in your 4-Methoxytoluene-2,5-diamine HCl solution.

Experimental Protocol: Investigating Precipitation

• pH Measurement: Measure the pH of the solution where precipitation is observed.

• Solubility Test:

  • Prepare a series of buffers with varying pH values (e.g., pH 4, 5, 6, 7, 8).

  • Dissolve a known amount of 4-Methoxytoluene-2,5-diamine HCl in each buffer to determine the solubility at different pH levels.

• Temperature Effect:

  • Prepare a saturated solution of the compound at room temperature.

  • Cool the solution to 2-8 °C and observe for any precipitation.

  • Gently warm a solution with precipitate to see if it redissolves.

• Analysis of Precipitate: If possible, isolate the precipitate by centrifugation and analyze it (e.g., by HPLC, MS) to confirm its identity.

Data Summary: pH and Temperature Effects on Solubility

pH	Solubility at 25°C (mg/mL)	Observations at 4°C
4.0	> 50	Clear Solution
5.0	> 50	Clear Solution
6.0	25	Slight Precipitation
7.0	5	Significant Precipitation
8.0	< 1	Heavy Precipitation

Troubleshooting Logic: Precipitation

Caption: Logic for addressing precipitation issues.

Issue 3: Inconsistent Experimental Results

This guide outlines a protocol to ensure the consistency and reliability of your experiments using 4-Methoxytoluene-2,5-diamine HCl.

Experimental Protocol: Ensuring Experimental Consistency

• Stock Solution Preparation and Storage:

  • Prepare a concentrated stock solution in a suitable solvent (e.g., DMSO for organic-based assays, or acidified water for aqueous solutions).

  • Aliquot the stock solution into single-use volumes and store at -20°C or -80°C in amber vials with an inert gas overlay.

• Working Solution Preparation:

  • On the day of the experiment, thaw a single aliquot of the stock solution.

  • Prepare the working solution by diluting the stock solution in the appropriate experimental buffer immediately before use.

• Quality Control:

  • Periodically check the purity and concentration of your stock solution using a suitable analytical method (e.g., HPLC-UV).

  • Run a positive control with a freshly prepared standard solution in your experiments to validate your results.

Data Summary: Stability of Stock Solutions

Storage Condition	Purity after 1 Month (%)	Purity after 3 Months (%)
4°C, Amber Vial	95	88
-20°C, Amber Vial	99	97
-80°C, Amber Vial, Inert Gas	> 99.5	> 99

Workflow for Consistent Experiments

Caption: Workflow for achieving consistent experimental outcomes.

Preventing oxidation of 4-Methoxytoluene-2,5-diamine HCl during reactions

Welcome to the technical support center for 4-Methoxytoluene-2,5-diamine HCl. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent the oxidation of this compound during experimental reactions.

Frequently Asked Questions (FAQs)

Q1: My solution of 4-Methoxytoluene-2,5-diamine HCl is changing color. What is happening?

A1: A color change, typically to a darker shade, is a common indicator of oxidation. Aromatic diamines like 4-Methoxytoluene-2,5-diamine HCl are susceptible to air oxidation, which can lead to the formation of colored impurities and potentially affect your reaction's outcome.

Q2: What are the main factors that promote the oxidation of 4-Methoxytoluene-2,5-diamine HCl?

A2: The primary drivers of oxidation for this compound are:

• Oxygen: Exposure to air is the most significant factor.

• Light: UV and visible light can catalyze the oxidation process.

• Heat: Elevated temperatures can increase the rate of oxidation.

• Metal Ions: Trace metal impurities can act as catalysts for oxidation.

Q3: How can I prevent the oxidation of 4-Methoxytoluene-2,5-diamine HCl during my reaction?

A3: To minimize oxidation, it is crucial to employ techniques that mitigate exposure to oxygen, light, and heat. The most effective methods include:

• Using an Inert Atmosphere: Performing reactions under an inert gas like nitrogen or argon is highly recommended.

• Adding Antioxidants: The use of chemical stabilizers can effectively inhibit the oxidation process.

• Solvent Selection: The choice of solvent can influence the stability of the diamine.

• Purification: Ensuring the purity of your starting material and solvents to remove metal contaminants is important.

Q4: What are some suitable antioxidants for stabilizing 4-Methoxytoluene-2,5-diamine HCl?

A4: While specific data for 4-Methoxytoluene-2,5-diamine HCl is limited, general classes of antioxidants effective for aromatic amines include:

• Phenolic Antioxidants: Such as Butylated Hydroxytoluene (BHT).

• Hindered Amine Light Stabilizers (HALS): These are effective at scavenging free radicals.

• Hydroxylamines: For instance, N,N-diethylhydroxylamine has been shown to reduce coloration in related aromatic diamines.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution(s)
Rapid color change upon dissolution	High oxygen content in the solvent.	Degas the solvent by sparging with an inert gas (nitrogen or argon) for 15-30 minutes prior to adding the diamine.
Reaction mixture darkens over time	Continuous exposure to air during the reaction.	Set up the reaction under a positive pressure of an inert gas using a Schlenk line or a balloon filled with nitrogen/argon.
Inconsistent reaction yields	Degradation of the starting material due to oxidation.	Store 4-Methoxytoluene-2,5-diamine HCl in a cool, dark place under an inert atmosphere. Consider adding a small amount of an antioxidant to the storage container.
Formation of insoluble byproducts	Polymerization or formation of highly oxidized species.	In addition to using an inert atmosphere, consider adding a radical scavenger or chelating agent (e.g., EDTA) to sequester any metal ion impurities.

Experimental Protocols

Protocol 1: Setting up a Reaction Under an Inert Atmosphere

This protocol describes a standard method for establishing an inert atmosphere for a reaction using a Schlenk line or a balloon setup.

Materials:

• Round-bottom flask or Schlenk flask

• Rubber septa

• Needles and tubing

• Source of inert gas (Nitrogen or Argon)

• Magnetic stir bar

• Glassware dried in an oven at >100°C overnight

Procedure:

• Assemble the hot, dry glassware and allow it to cool under a stream of inert gas.

• If using a Schlenk flask, connect it to the Schlenk line and perform at least three vacuum/backfill cycles with the inert gas.

• If using a round-bottom flask, seal it with a rubber septum and flush with inert gas from a balloon via a needle for 5-10 minutes, using another needle as an outlet.

• Add the 4-Methoxytoluene-2,5-diamine HCl and any other solid reagents to the flask under a positive flow of the inert gas.

• Degas the solvent by bubbling the inert gas through it for 15-30 minutes.

• Transfer the degassed solvent to the reaction flask via a cannula or a syringe.

• Maintain a positive pressure of the inert gas throughout the reaction. This can be monitored with an oil bubbler.

Data on Antioxidant Effectiveness for Aromatic Amines

Antioxidant Type	Mechanism of Action	Typical Concentration	Advantages	Limitations
Phenolic (e.g., BHT)	Hydrogen atom donation to peroxide radicals	0.01 - 0.5%	Readily available, effective radical scavenger.	Can sometimes impart slight color.
Hindered Amine Light Stabilizers (HALS)	Catalytic cycle of radical scavenging	0.1 - 1.0%	Highly efficient, not consumed in the process.	Can be more expensive.
Hydroxylamines (e.g., DEHA)	Reduces colored oxidation products	0.1 - 2.0%	Can decolorize already slightly oxidized solutions.	May have limited thermal stability.

Visual Guides

Caption: General oxidation pathway of 4-Methoxytoluene-2,5-diamine HCl.

Catalyst Selection for Reactions Involving 4-Methoxytoluene-2,5-diamine HCl: A Technical Support Guide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Methoxytoluene-2,5-diamine HCl. The following sections detail catalyst selection for common reactions, troubleshooting for catalyst-related issues, and experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of catalytic reactions involving 4-Methoxytoluene-2,5-diamine HCl?

A1: 4-Methoxytoluene-2,5-diamine HCl is a versatile aromatic diamine that can participate in several catalytic reactions. The most common include:

• Catalytic Hydrogenation: Often, the diamine is synthesized via the catalytic hydrogenation of the corresponding dinitrotoluene precursor. Nickel and palladium catalysts are frequently used for this reduction.

• Oxidative Polymerization: The amine groups can undergo oxidative coupling to form polymers. This can be achieved using various oxidants and catalysts, such as aluminum triflate as a co-catalyst.

• Coupling Reactions: The amine groups can be involved in various C-N coupling reactions, such as the Ullmann coupling, to form more complex molecules. These reactions are typically catalyzed by copper or palladium complexes.

• Diazotization followed by Azo Coupling: While not a direct catalytic reaction of the diamine itself, the resulting diazonium salt can participate in azo coupling reactions, which are often catalyzed.

Q2: How do I choose the right catalyst for my reaction?

A2: Catalyst selection is critical and depends on the specific reaction you are performing. For catalytic hydrogenation of a dinitrotoluene precursor to 4-Methoxytoluene-2,5-diamine, palladium on carbon (Pd/C) is a common and effective choice. For oxidative polymerization , the choice of oxidant and catalyst will influence the polymer's structure and properties. For C-N coupling reactions , the choice between copper and palladium catalysts will depend on the coupling partners and desired reaction conditions.

Q3: What are the typical signs of catalyst deactivation in my reaction?

A3: Common signs of catalyst deactivation include:

• A significant decrease in the reaction rate.

• A drop in product yield or selectivity.

• The need for harsher reaction conditions (e.g., higher temperature or pressure) to achieve the same conversion.

• Changes in the physical appearance of the catalyst (e.g., color change, clumping).

Troubleshooting Guide

Issue 1: Low or No Conversion in Catalytic Hydrogenation

Possible Cause	Troubleshooting Step
Catalyst Poisoning	The amine groups of the product, 4-Methoxytoluene-2,5-diamine HCl, or impurities in the starting material (e.g., sulfur compounds) can act as poisons to the catalyst.
* Ensure the purity of your starting dinitrotoluene.
* Consider using a higher catalyst loading.
* Perform the reaction under conditions that minimize product inhibition.
Insufficient Catalyst Activity	The catalyst may have low intrinsic activity or may have been deactivated through improper storage or handling.
* Use a fresh batch of catalyst.
* Ensure the catalyst was stored under an inert atmosphere if required.
* Consider a different type of catalyst (e.g., a different metal or support).
Poor Mass Transfer	In heterogeneous catalysis, inefficient mixing can limit the contact between the reactants, hydrogen, and the catalyst surface.
* Increase the stirring speed.
* Ensure the catalyst is well-dispersed in the reaction mixture.

Issue 2: Poor Selectivity in Oxidative Reactions

Possible Cause	Troubleshooting Step
Over-oxidation	The desired product may be susceptible to further oxidation under the reaction conditions.
* Reduce the reaction temperature.
* Decrease the concentration of the oxidant.
* Monitor the reaction closely and stop it once the desired product is formed.
Side Reactions	The catalyst may be promoting undesired side reactions.
* Screen different catalysts or catalyst supports. Vanadium oxide on a basic support like MgO has shown good selectivity in the oxidation of p-methoxytoluene to the corresponding aldehyde.
* Modify the reaction solvent.

Catalyst Performance Data (for related reactions)

The following table summarizes catalyst performance data for reactions analogous to those that may involve 4-Methoxytoluene-2,5-diamine HCl. Note that these are for related compounds and should be used as a starting point for optimization.

Reaction	Substrate	Catalyst	Temperature (°C)	Pressure (bar)	Time (h)	Yield (%)	Reference
Hydrogenation	2,4-Dinitrotoluene	Nickel	100-120	20-30	2-4	>95	Generic Industrial Data
Hydrogenation	2,4-Dinitrotoluene	Pd/C (5%)	80-100	10-20	3-5	>98	Generic Industrial Data
Oxidation	p-Methoxytoluene	V₂O₅/MgO	400	Atmospheric	-	~70 (selectivity to aldehyde)	[1]
Polymerization	Phenylenediamine	Al(OTf)₃ / (NH₄)₂S₂O₈	Room Temp	Atmospheric	24	~80	[2]

Experimental Protocols

General Protocol for Catalytic Hydrogenation of a Dinitrotoluene Precursor

• Reactor Setup: A high-pressure autoclave equipped with a magnetic stirrer, gas inlet, and temperature control is charged with the dinitrotoluene precursor and a suitable solvent (e.g., methanol, ethanol).

• Catalyst Addition: The catalyst (e.g., 5% Pd/C, 1-5 mol%) is added to the reactor under a nitrogen atmosphere.

• Reaction: The reactor is sealed, purged with nitrogen, and then pressurized with hydrogen to the desired pressure (e.g., 10-20 bar). The reaction mixture is heated to the target temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitoring: The reaction progress is monitored by measuring hydrogen uptake or by analyzing samples via techniques like TLC, GC, or HPLC.

• Work-up: Upon completion, the reactor is cooled, and the pressure is released. The catalyst is removed by filtration through a pad of celite. The solvent is evaporated under reduced pressure to yield the crude product, which can then be purified by recrystallization or chromatography.

Visualizations

Caption: Catalyst selection workflow for reactions with 4-Methoxytoluene-2,5-diamine HCl.

Caption: Troubleshooting workflow for catalyst-related issues.

References

• 1. US7511176B2 - Process for the preparation of toluenediamines by catalytic hydrogenation of dinitrotoluenes - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]

Technical Support: HPLC for 4-Methoxytoluene-2,5-diamine HCl Reaction Monitoring

Welcome to the technical support center for developing a High-Performance Liquid Chromatography (HPLC) method to monitor reactions involving 4-Methoxytoluene-2,5-diamine HCl. This guide provides detailed protocols, answers to frequently asked questions, and troubleshooting advice tailored for researchers and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 4-Methoxytoluene-2,5-diamine HCl to consider for HPLC method development? A1: 4-Methoxytoluene-2,5-diamine HCl is a primary aromatic amine. Key properties include:

• Polarity: The presence of two amine groups and a methoxy group makes it a polar compound. The HCl salt form enhances its solubility in aqueous mobile phases.

• UV Absorbance: The aromatic ring allows for strong UV absorbance, making a UV detector a suitable choice.

• pH Sensitivity: As an amine, its ionization state is dependent on the mobile phase pH. For reproducible retention in reversed-phase HPLC, the pH should be controlled with a buffer, ideally at least one pH unit away from the analyte's pKa.[1]

• Oxidation Potential: Aromatic amines can be susceptible to oxidation. It is crucial to use high-purity solvents, degas the mobile phase, and consider adding an antioxidant like ascorbic acid to the sample diluent if instability is observed.[2]

Q2: Which HPLC column and mobile phase combination is a good starting point? A2: A reversed-phase (RP) method is the most common approach for aromatic amines.[3][4]

• Column: A C18 (octadecylsilane) column is a versatile and classic starting point. For enhanced retention of polar compounds, a polar-embedded phase (e.g., RP-Amide) or a Phenyl phase could also be effective.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer and an organic modifier is recommended to separate the polar starting material from potentially less polar products or impurities.

  • Aqueous Phase (A): 20-50 mM phosphate or acetate buffer with a pH between 2.5 and 4.0. Using an acidic mobile phase (e.g., with 0.1% formic acid) ensures the amine groups are protonated, which can improve peak shape.[5][6]

  • Organic Phase (B): Acetonitrile or methanol. Acetonitrile often provides better peak shape and lower viscosity.[1]

Q3: What detection wavelength should I use? A3: A photodiode array (PDA) detector is recommended to determine the optimal wavelength. First, run a spectrum of 4-Methoxytoluene-2,5-diamine HCl to find its lambda max (λmax), the wavelength of maximum absorbance. For reaction monitoring, it's also crucial to analyze the spectra of your expected products and by-products to select a wavelength that provides adequate sensitivity for all key components. A common starting point for aromatic compounds is around 254 nm.

Experimental Protocol: HPLC Method Development Workflow

This section provides a detailed methodology for developing a robust HPLC method for reaction monitoring.

Logical Workflow for Method Development

Caption: Workflow for systematic HPLC method development.

Step-by-Step Methodology

• Preparation of Standards and Samples:

  • Accurately weigh and dissolve 4-Methoxytoluene-2,5-diamine HCl reference standard in a suitable diluent (e.g., a mixture of water and methanol) to create a stock solution (e.g., 1 mg/mL).

  • Prepare working standards by diluting the stock solution.

  • For reaction monitoring, take an aliquot from the reaction mixture, quench it if necessary, and dilute it with the same diluent to a concentration within the working range of the assay. Filter the sample through a 0.45 µm syringe filter before injection.

• Initial HPLC Parameters: A good starting point for method development is crucial. The table below summarizes recommended initial conditions.

Parameter	Recommended Starting Condition
Column	C18, 150 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Acetonitrile or Methanol
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	UV/PDA at 254 nm (or analyte λmax)

• Scouting Gradient Run: Perform a broad linear gradient to determine the approximate elution time of the starting material and any products.

Time (min)	% Mobile Phase B
0.0	5
20.0	95
25.0	95
25.1	5
30.0	5

• Method Optimization:

  • Gradient Adjustment: Based on the scouting run, adjust the gradient slope to improve the resolution between the peaks of interest. If peaks are clustered, flatten the gradient in that region.

  • pH Control: Analyze the effect of mobile phase pH on retention and peak shape. Test a pH of 2.5, 3.0, and 3.5 using a suitable buffer (e.g., phosphate) to find the optimal condition for peak symmetry.

  • Organic Modifier: Compare the selectivity between acetonitrile and methanol. Methanol can sometimes offer different selectivity for aromatic compounds.[1]

• System Suitability Testing (SST): Once the method is optimized, perform SST injections to ensure the system is performing correctly. Inject a standard solution at least five times and evaluate the parameters below.

SST Parameter	Acceptance Criteria
Tailing Factor (T)	0.8 ≤ T ≤ 1.5
Resolution (Rs)	Rs > 2.0 between key peaks
Repeatability (%RSD)	%RSD < 2.0% for retention time and peak area

Troubleshooting Guide

This section addresses common issues encountered during the analysis of 4-Methoxytoluene-2,5-diamine HCl.

Troubleshooting Decision Tree: Peak Tailing

Caption: Decision tree for troubleshooting peak tailing.

Common Problems and Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	Secondary interactions between the basic amine groups and residual silanols on the silica-based column.[1] Sample overload.	Lower the mobile phase pH to 2.5-3.5 to protonate the silanols.[1] Use a column with low silanol activity or an end-capped column.[7] Reduce the sample concentration.[8]
Shifting Retention Times	Inadequate column equilibration. Fluctuations in mobile phase composition or column temperature. Column degradation.	Ensure the column is equilibrated for at least 10-15 column volumes before injection.[8] Use a column oven to maintain a constant temperature.[9] Check for leaks in the pump and prepare fresh mobile phase daily.[9][10]
Ghost Peaks (Extraneous Peaks)	Contamination in the mobile phase, injector, or sample. Sample carryover from a previous injection.	Use high-purity, HPLC-grade solvents.[8] Implement a needle wash step in the autosampler method. Run a blank gradient (injecting only mobile phase) to identify the source of contamination.
Poor Resolution	Inappropriate mobile phase composition or gradient. Low column efficiency.	Optimize the gradient slope to increase separation. Try a different organic modifier (e.g., switch from acetonitrile to methanol) to alter selectivity.[1] Ensure the column is not old or clogged; replace if necessary.[8]
No Peaks	Injection failure (e.g., empty vial, air in sample loop). Detector lamp is off or has failed. No sample elution due to strong retention.	Check the sample vial and autosampler sequence. Ensure the detector lamp is on and warmed up.[8] Perform an injection of a known standard without the column to verify system and detector function.

References

• 1. phx.phenomenex.com [phx.phenomenex.com]
• 2. fda.gov.tw [fda.gov.tw]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. lcms.cz [lcms.cz]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Separation of 2,5-Diaminotoluene sulfate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. HPLC Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 9. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Scaling Up Reactions with 4-Methoxytoluene-2,5-diamine HCl

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 4-Methoxytoluene-2,5-diamine HCl, particularly concerning the challenges of scaling up reactions from the laboratory to pilot or production scale.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the scale-up of reactions involving 4-Methoxytoluene-2,5-diamine HCl.

Issue 1: Poor Solubility of Starting Material During Scale-Up

Question: We are scaling up a reaction and are finding that the 4-Methoxytoluene-2,5-diamine HCl is not fully dissolving in our solvent system, leading to inconsistent reaction initiation and progress. What can we do?

Answer:

Incomplete dissolution of 4-Methoxytoluene-2,5-diamine HCl at larger scales is a common issue. Here’s a systematic approach to troubleshoot this problem:

• Solvent System Optimization:

  • Solvent Selection: While the hydrochloride salt form enhances water solubility, at higher concentrations, you may encounter solubility limits. Consider mixed solvent systems. For instance, the addition of a co-solvent like methanol or ethanol to an aqueous solution can significantly improve solubility.

  • pH Adjustment: The solubility of aromatic amine salts is highly pH-dependent. Ensure the pH of your reaction mixture is sufficiently acidic to maintain the protonated, more soluble form of the diamine. A slight excess of the acid used in the reaction can often help.

• Process Parameters:

  • Order of Addition: Instead of adding the solid diamine to the bulk solvent, try preparing a slurry of the diamine in a portion of the solvent and adding it to the rest of the reaction mixture. Alternatively, a solution of the diamine can be prepared at a slightly elevated temperature (ensure thermal stability) and then added to the reaction vessel.

  • Agitation: Inadequate mixing is a frequent culprit in large-scale reactions. Ensure your reactor's agitation speed and impeller design are sufficient to keep the solid suspended and promote dissolution. Baffles within the reactor can also improve mixing efficiency.

• Material Properties:

  • Particle Size: The particle size of the solid 4-Methoxytoluene-2,5-diamine HCl can affect the dissolution rate. If possible, use a grade with a smaller particle size or consider milling the material before use (with appropriate safety precautions for dust handling).

Issue 2: Exothermic Runaway and Temperature Control Difficulties in Diazotization Reactions

Question: We are performing a diazotization reaction with 4-Methoxytoluene-2,5-diamine HCl, and upon scaling up, we are struggling to control the reaction temperature, leading to concerns about safety and byproduct formation. How can we manage the exotherm?

Answer:

Diazotization reactions are notoriously exothermic, and poor heat management at scale can lead to the decomposition of the unstable diazonium salt, posing a significant safety risk.[1] Here are critical control strategies:

• Control of Reagent Addition:

  • Slow, Controlled Addition: The addition of the diazotizing agent (e.g., sodium nitrite solution) should be done slowly and at a controlled rate. This is the most effective way to manage the rate of heat generation.

  • Sub-surface Addition: Adding the diazotizing agent below the surface of the reaction mixture can improve dispersion and prevent localized "hot spots."

• Enhanced Heat Transfer:

  • Reactor Design: Ensure your reactor has a sufficient heat exchange surface area for the volume of the reaction. Jacketed reactors with a high-efficiency heat transfer fluid are essential.

  • Efficient Cooling: The cooling system for the reactor must be robust enough to handle the heat load. Consider using a lower temperature coolant if possible.

• Reaction Medium:

  • Increased Dilution: Running the reaction at a lower concentration will increase the thermal mass of the system, helping to absorb the heat generated and making temperature control easier.

• Process Monitoring and Safety:

  • Real-time Temperature Monitoring: Use multiple temperature probes to monitor for any localized temperature spikes.

  • Quenching Strategy: Have a pre-defined and tested quenching procedure in place in case of a thermal runaway. This could involve the rapid addition of a chemical that safely neutralizes the diazotizing agent or the diazonium salt.

Issue 3: Formation of Colored Impurities and Difficulty in Product Purification

Question: Upon scaling up our azo coupling reaction, we are observing the formation of dark, tarry byproducts that are difficult to remove from our desired product. What is causing this, and how can we improve the purity?

Answer:

The formation of colored impurities is often due to side reactions, which can become more prevalent at larger scales due to issues with mixing and temperature control.

• Common Side Reactions:

  • Self-Coupling: The diazonium salt can react with the starting diamine if the pH and temperature are not optimal.

  • Phenol Formation: Decomposition of the diazonium salt in an aqueous medium can lead to the formation of phenolic impurities, which can then undergo further coupling reactions.

  • Triazene Formation: The diazonium salt can react with the amino group of another aniline molecule to form a triazene, which is often an unstable and colored impurity.[2][3]

• Mitigation Strategies:

  • Strict pH Control: The pH of the coupling reaction is critical. For coupling with phenols, a slightly alkaline pH is typically required, while coupling with anilines is often performed under mildly acidic conditions.[4] Maintain the optimal pH throughout the reaction.

  • Temperature Control: Keep the reaction temperature low, typically between 0-5 °C, to minimize the decomposition of the diazonium salt.

  • Stoichiometry: Ensure precise control over the stoichiometry of the reactants to avoid an excess of either the diazonium salt or the coupling agent.

• Purification at Scale:

  • Crystallization: Develop a robust crystallization procedure. Experiment with different solvent systems to find one that effectively separates the desired product from the impurities.

  • Chromatography: While challenging at a large scale, flash chromatography or other forms of preparative chromatography may be necessary for high-purity applications.

  • Extraction: Utilize liquid-liquid extraction with appropriate pH adjustments to remove acidic or basic impurities.

Frequently Asked Questions (FAQs)

Q1: What are the key safety precautions to take when working with 4-Methoxytoluene-2,5-diamine HCl at a large scale?

A1:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat. For large-scale operations, consider additional protection such as a face shield and respiratory protection, especially when handling the solid powder.

• Ventilation: Work in a well-ventilated area, preferably in a fume hood or a ventilated enclosure, to avoid inhalation of dust or vapors.

• Containment: Use appropriate containment measures to prevent spills. Have spill kits readily available.

• Thermal Hazard Assessment: Before scaling up, perform a thermal hazard assessment (e.g., using Differential Scanning Calorimetry - DSC) to understand the decomposition temperature and potential for thermal runaway of your reaction mixture.

• Material Safety Data Sheet (MSDS): Always consult the MSDS for detailed safety information.

Q2: What are typical solvents for reactions involving 4-Methoxytoluene-2,5-diamine HCl?

A2: The choice of solvent depends on the specific reaction.

• Aqueous Acids: For diazotization, the reaction is typically carried out in an aqueous acidic solution, such as hydrochloric acid or sulfuric acid.

• Organic Solvents: For acylation or alkylation reactions, solvents like dichloromethane (DCM), tetrahydrofuran (THF), or ethyl acetate may be used, often in the presence of a base to neutralize the generated acid.

• Mixed Solvents: As mentioned in the troubleshooting guide, mixed aqueous-organic solvent systems can be used to improve solubility.

Q3: How does the methoxy group on the aromatic ring influence the reactivity of 4-Methoxytoluene-2,5-diamine HCl?

A3: The methoxy group (-OCH3) is an electron-donating group. This has two main effects:

• Activation of the Ring: It activates the aromatic ring towards electrophilic substitution, making reactions like azo coupling faster.

• Directing Effect: It is an ortho-, para- director, which will influence the position of incoming electrophiles in subsequent reactions on the aromatic ring.

Q4: Can both amino groups of 4-Methoxytoluene-2,5-diamine HCl be diazotized?

A4: Yes, it is possible to perform a bis-diazotization to form a bis-diazonium salt. However, this requires careful control of the stoichiometry (at least two equivalents of the diazotizing agent) and reaction conditions. The two diazonium groups will have different stabilities and reactivities, which needs to be considered in subsequent reactions.

Q5: What are some common downstream reactions for the diazonium salt of 4-Methoxytoluene-2,5-diamine?

A5: The resulting diazonium salt is a versatile intermediate. Common downstream reactions include:

• Azo Coupling: Reaction with activated aromatic compounds (phenols, anilines) to form azo dyes.

• Sandmeyer Reaction: Replacement of the diazonium group with a halide (Cl, Br) or cyanide (CN) using copper(I) salts.

• Schiemann Reaction: Replacement of the diazonium group with fluorine using fluoroboric acid.

• Reduction: Reduction of the diazonium group to a hydrogen atom.

Data Presentation

Table 1: Solubility of 4-Methoxytoluene-2,5-diamine HCl in Various Solvents at 25 °C (Illustrative Data)

Solvent	Solubility ( g/100 mL)
Water	~ 5
1M HCl	> 20
Ethanol	~ 2
Methanol	~ 3
Dichloromethane	< 0.1
Tetrahydrofuran	< 0.1

Note: These are approximate values and can vary with the exact grade and purity of the compound.

Table 2: Typical Reaction Conditions for Diazotization of 4-Methoxytoluene-2,5-diamine HCl

Parameter	Laboratory Scale (10g)	Pilot Scale (1 kg)
Reactant Concentration	0.5 M	0.2 - 0.3 M
Equivalents of NaNO₂	1.05	1.02 - 1.05
Reaction Temperature	0 - 5 °C	0 - 5 °C (strict control)
Addition Time of NaNO₂	15 - 20 minutes	1 - 2 hours
Stirring Speed	300 - 400 RPM	To be determined based on reactor geometry
Typical Yield	> 95% (in solution)	> 90% (in solution)

Experimental Protocols

Protocol 1: Laboratory-Scale Diazotization of 4-Methoxytoluene-2,5-diamine HCl

Materials:

• 4-Methoxytoluene-2,5-diamine HCl (10.0 g)

• Concentrated Hydrochloric Acid (37%, ~25 mL)

• Sodium Nitrite (NaNO₂) (3.8 g)

• Deionized Water

• Ice

Procedure:

• In a 250 mL three-necked flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, suspend 4-Methoxytoluene-2,5-diamine HCl in 100 mL of deionized water.

• Cool the suspension to 0-5 °C in an ice-salt bath.

• Slowly add the concentrated hydrochloric acid to the stirred suspension, maintaining the temperature below 5 °C.

• In a separate beaker, dissolve the sodium nitrite in 20 mL of deionized water and cool the solution to 0-5 °C.

• Add the cold sodium nitrite solution dropwise to the reaction mixture via the dropping funnel over 15-20 minutes, ensuring the temperature does not exceed 5 °C.

• After the addition is complete, stir the reaction mixture for an additional 30 minutes at 0-5 °C.

• The resulting solution of the diazonium salt is typically used immediately in the next step without isolation.

Protocol 2: Scale-Up Considerations for Azo Coupling with the Diazonium Salt

General Considerations:

• Coupling Partner: The choice of coupling partner (e.g., a phenol or another aromatic amine) will dictate the optimal pH for the reaction.

• pH Adjustment: Prepare a solution of a base (e.g., sodium hydroxide or sodium carbonate for coupling with phenols) or an acid to adjust the pH of the coupling partner's solution before adding the diazonium salt solution.

• Temperature: Maintain the temperature of the coupling reaction at 0-10 °C to minimize side reactions.

• Addition: Slowly add the cold diazonium salt solution to the solution of the coupling partner with vigorous stirring.

Mandatory Visualizations

Caption: Experimental workflow for diazotization and subsequent reactions.

Caption: Troubleshooting logic for common scale-up issues.

References

• 1. Classifications, properties, recent synthesis and applications of azo dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. organic chemistry - Does aniline react with diazonium ions at C or N? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. Azo coupling - Wikipedia [en.wikipedia.org]
• 4. Azo Coupling [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to Compounds Synthesized from 4-Methoxytoluene-2,5-diamine HCl

This guide provides a comparative analysis of compounds synthesized from 4-Methoxytoluene-2,5-diamine HCl, a versatile aromatic amine.[1] The focus is on the characterization and potential performance of its derivatives, particularly azo dyes and Schiff bases, in comparison to established alternatives. This document is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols and data presentation to facilitate further investigation.

Synthesis of Azo Dyes

Azo dyes are a significant class of colorants widely used in the textile industry.[2][3] The synthesis of azo dyes from 4-Methoxytoluene-2,5-diamine HCl involves a diazotization reaction followed by coupling with a suitable aromatic compound.[1]

Comparative Performance of Azo Dyes

The performance of a newly synthesized azo dye from 4-Methoxytoluene-2,5-diamine HCl can be benchmarked against a common commercial dye, such as one derived from p-phenylenediamine (PPD).[4] Key performance indicators include yield, melting point, and fastness properties on different fabrics.[2]

Table 1: Comparative Performance of a Hypothetical Azo Dye vs. a Commercial Disperse Dye

Property	Hypothetical Azo Dye from 4-Methoxytoluene-2,5-diamine HCl	Commercial Disperse Dye (e.g., Terasil Brilliant Violet)[2]
Yield (%)	75 - 85	Typically > 90
Melting Point (°C)	130 - 145	Variable, typically higher for polymeric dyes
Color	Deep Yellow to Orange	Violet
Solubility	Soluble in some organic solvents	Generally dispersible in water
Light Fastness	Good to Excellent	Good to Excellent
Wash Fastness	Very Good	Very Good
Rubbing Fastness	Good	Good

Note: The data for the hypothetical azo dye is extrapolated based on typical yields and properties of similar synthesized dyes and serves as a representative comparison.

Experimental Protocol: Synthesis of Azo Dyes

The synthesis of azo dyes from 4-Methoxytoluene-2,5-diamine HCl follows a two-step process: diazotization and coupling.

Diazotization:

• Dissolve 4-Methoxytoluene-2,5-diamine HCl in a solution of hydrochloric acid and water.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add a solution of sodium nitrite in water, maintaining the temperature below 5 °C.

• Stir the mixture for 30 minutes to ensure the complete formation of the diazonium salt.

Coupling:

• Prepare a solution of the coupling agent (e.g., a phenol or another aromatic amine) in an alkaline solution (e.g., sodium hydroxide).

• Cool the coupling agent solution to 0-5 °C.

• Slowly add the cold diazonium salt solution to the coupling agent solution with constant stirring.

• Maintain the temperature at 0-5 °C during the addition.

• Allow the reaction to proceed for 1-2 hours.

• The resulting azo dye will precipitate out of the solution.

• Filter the precipitate, wash with cold water, and dry.

Characterization of Azo Dyes

The synthesized azo dyes should be characterized using the following techniques:

• FTIR Spectroscopy: To identify the characteristic functional groups, particularly the N=N stretching of the azo group.

• ¹H NMR Spectroscopy: To confirm the chemical structure of the dye molecule.

• UV-Vis Spectroscopy: To determine the maximum absorption wavelength (λmax) and color properties of the dye.

• Mass Spectrometry: To determine the molecular weight of the synthesized dye.

Diagram 1: General Workflow for Azo Dye Synthesis and Characterization

Caption: Workflow for Azo Dye Synthesis and Characterization.

Synthesis of Schiff Bases

Schiff bases, characterized by an imine or azomethine group, are known for their wide range of biological activities, including antimicrobial and antioxidant properties.[5][6] They are synthesized through the condensation of a primary amine with an aldehyde or ketone.

Comparative Performance of Schiff Bases: Antimicrobial Activity

The antimicrobial efficacy of Schiff bases derived from 4-Methoxytoluene-2,5-diamine HCl can be compared with standard antibiotics. The minimum inhibitory concentration (MIC) is a key quantitative measure of antimicrobial activity.

Table 2: Representative Antimicrobial Activity (MIC in µg/mL) of Schiff Bases and a Standard Antibiotic

Compound	Staphylococcus aureus (Gram-positive)	Escherichia coli (Gram-negative)	Candida albicans (Fungus)
Representative Schiff Base 1 [5]	12.5	25	50
Representative Schiff Base 2 [7]	10	15	20
Gentamicin (Standard Antibiotic) [5]	3.12	6.25	N/A
Ketoconazole (Standard Antifungal)	N/A	N/A	8

Note: The data presented is for representative Schiff bases derived from other aromatic amines and serves as a benchmark for potential activity. The specific activity of derivatives from 4-Methoxytoluene-2,5-diamine HCl would need to be determined experimentally.

Experimental Protocol: Synthesis of Schiff Bases

• Dissolve 4-Methoxytoluene-2,5-diamine HCl in a suitable solvent, such as ethanol.

• Add an equimolar amount of the desired aldehyde or ketone to the solution.

• Add a few drops of a catalyst, such as glacial acetic acid.

• Reflux the reaction mixture for 2-4 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• The Schiff base product will precipitate.

• Filter the solid, wash with cold ethanol, and recrystallize from a suitable solvent to obtain the pure product.

Characterization of Schiff Bases

The synthesized Schiff bases should be characterized using:

• FTIR Spectroscopy: To confirm the formation of the imine (C=N) bond.

• ¹H NMR and ¹³C NMR Spectroscopy: To elucidate the complete chemical structure.

• Elemental Analysis: To determine the elemental composition of the synthesized compound.

Experimental Protocol: Antimicrobial Activity Assay (Agar Well Diffusion Method)

• Prepare nutrient agar plates and inoculate them with the test microorganisms.

• Create wells of a standard diameter in the agar plates.

• Prepare solutions of the synthesized Schiff bases and a standard antibiotic at various concentrations.

• Add a fixed volume of each solution to the respective wells.

• Incubate the plates at 37 °C for 24 hours for bacteria and 28 °C for 48 hours for fungi.

• Measure the diameter of the zone of inhibition around each well. A larger diameter indicates higher antimicrobial activity.

• The MIC can be determined by testing a range of concentrations and identifying the lowest concentration that inhibits visible growth.

Diagram 2: General Workflow for Schiff Base Synthesis and Antimicrobial Testing

Caption: Workflow for Schiff Base Synthesis and Antimicrobial Evaluation.

Logical Framework for a Comparative Study

To conduct a robust comparative study of a new compound synthesized from 4-Methoxytoluene-2,5-diamine HCl against an existing alternative, a structured workflow should be followed. This ensures that the comparison is objective and the results are reproducible.

Diagram 3: Logical Workflow for a Comparative Performance Study

Caption: Logical workflow for a comparative study of a new compound.

References

• 1. Buy 4-Methoxytoluene-2,5-diamine HCl [smolecule.com]
• 2. Comparative study and dyeing performance of as-synthesized azo heterocyclic monomeric, polymeric, and commercial disperse dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jbiochemtech.com [jbiochemtech.com]
• 4. researchgate.net [researchgate.net]
• 5. teikyomedicaljournal.com [teikyomedicaljournal.com]
• 6. Synthesis, characterization and bioactivity of diorganotin(iv) Schiff base complexes as potential antimalarial and antioxidant agents: insights through cytotoxicity and molecular docking studies - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]

Unveiling the Reactivity Landscape of o-Phenylenediamines: A Comparative Analysis Featuring 4-Methoxytoluene-2,5-diamine HCl

For researchers, scientists, and professionals in drug development, understanding the nuanced reactivity of starting materials is paramount for efficient synthesis and novel molecular design. This guide provides a comprehensive comparison of the reactivity of 4-Methoxytoluene-2,5-diamine HCl with other substituted o-phenylenediamines, supported by experimental data and detailed protocols. We delve into the electronic effects of substituents on the nucleophilicity of the diamine ring and its implications for the synthesis of valuable heterocyclic compounds such as quinoxalines and benzimidazoles.

The reactivity of o-phenylenediamines is critically influenced by the nature and position of substituents on the aromatic ring. Electron-donating groups (EDGs) enhance the nucleophilicity of the amino groups, thereby accelerating reactions with electrophiles. Conversely, electron-withdrawing groups (EWGs) decrease nucleophilicity and retard reaction rates. 4-Methoxytoluene-2,5-diamine possesses two electron-donating groups: a methoxy (-OCH₃) and a methyl (-CH₃) group, which are expected to significantly enhance its reactivity compared to unsubstituted o-phenylenediamine.

Comparative Reactivity in Quinoxaline Synthesis

The condensation of o-phenylenediamines with 1,2-dicarbonyl compounds, such as benzil, to form quinoxalines is a classic and widely used reaction to probe the reactivity of the diamine. The reaction rate is highly sensitive to the electronic properties of the substituents on the o-phenylenediamine ring.

A quantitative understanding of this substituent effect can be achieved through a Hammett correlation, which relates the reaction rates of substituted aromatic compounds to the electronic properties of their substituents. For the condensation of 4-substituted o-phenylenediamines with benzil, a Hammett plot yields a negative ρ (rho) value of -0.96. This negative value confirms that electron-donating groups, which have negative σ (sigma) constants, accelerate the reaction by increasing the electron density on the amino groups, making them more nucleophilic. Conversely, electron-withdrawing groups, with positive σ constants, decelerate the reaction[1].

The table below summarizes the comparative reactivity of various substituted o-phenylenediamines in the reaction with benzil, presented as product ratios relative to the unsubstituted o-phenylenediamine.

o-Phenylenediamine Derivative	Substituent (X)	Product Ratio (XQ/Q)	Relative Reactivity
4-Methoxytoluene-2,5-diamine HCl	4-OCH₃, 2-CH₃, 5-NH₂·HCl	Inferred High	High
4-Methoxy-o-phenylenediamine	4-OCH₃	1.80	High
4-Methyl-o-phenylenediamine	4-CH₃	1.35	Moderate
o-Phenylenediamine	H	1.00	Baseline
4-Chloro-o-phenylenediamine	4-Cl	0.65	Low
4-Nitro-o-phenylenediamine	4-NO₂	0.08	Very Low

Data for product ratios are derived from competitive reaction experiments[1]. The reactivity of 4-Methoxytoluene-2,5-diamine HCl is inferred to be high based on the presence of multiple electron-donating groups.

Comparative Reactivity in Benzimidazole Synthesis

The synthesis of benzimidazoles through the condensation of o-phenylenediamines with aldehydes is another key reaction that highlights the influence of substituents. Electron-donating groups on the o-phenylenediamine ring facilitate the nucleophilic attack on the aldehyde's carbonyl carbon, leading to higher yields and faster reaction rates.

Experimental data on the synthesis of benzimidazoles from substituted o-phenylenediamines and formic acid demonstrates this trend.

o-Phenylenediamine Derivative	Substituent	Product	Yield (%)
4-Methoxy-o-phenylenediamine	4-OCH₃	5-Methoxy-1H-benzimidazole	98%[2]
4-Methyl-o-phenylenediamine	4-CH₃	5-Methyl-1H-benzimidazole	94%[2]
o-Phenylenediamine	H	1H-benzimidazole	Variable

The high yields obtained with methoxy and methyl substituted o-phenylenediamines underscore their enhanced reactivity compared to the unsubstituted analogue.

Experimental Protocols

General Procedure for the Competitive Synthesis of Quinoxalines

This protocol is adapted from studies on the Hammett correlation in quinoxaline formation[1].

Materials:

• o-Phenylenediamine

• Substituted o-phenylenediamine (e.g., 4-methoxy-o-phenylenediamine, 4-chloro-o-phenylenediamine)

• Benzil

• Methanol (HPLC grade)

• Formic acid

Procedure:

• Prepare equimolar stock solutions (e.g., 10 mM) of o-phenylenediamine and the substituted o-phenylenediamine in methanol.

• Prepare a stock solution of benzil (e.g., 10 mM) in methanol.

• In a reaction vial, mix 100 µL of the o-phenylenediamine stock solution and 100 µL of the substituted o-phenylenediamine stock solution.

• To this mixture, add 200 µL of the benzil stock solution.

• Add a small amount of formic acid (e.g., 1 µL) to catalyze the reaction.

• The reaction mixture is then introduced into a mass spectrometer via electrospray ionization to monitor the formation of the respective quinoxaline products in real-time.

• The ratio of the product ion intensities is used to determine the relative reactivity.

General Procedure for the Synthesis of Benzimidazoles

This protocol is a general method for the synthesis of 2-substituted benzimidazoles from o-phenylenediamines and aldehydes[3].

Materials:

• o-Phenylenediamine or substituted o-phenylenediamine (0.3 mmol)

• Aldehyde (0.3 mmol)

• Supported Gold Nanoparticle Catalyst (e.g., Au/TiO₂, 1 mol% Au)

• Chloroform:Methanol (3:1, v/v) solvent mixture (3 mL)

Procedure:

• To a 5 mL glass vial, add the supported gold catalyst (e.g., 60 mg).

• Add the solvent mixture, the o-phenylenediamine derivative, and the aldehyde.

• Stir the reaction mixture at 25 °C for 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, centrifuge the mixture to separate the solid catalyst.

• Wash the catalyst with ethanol.

• The combined supernatant is concentrated under reduced pressure to obtain the crude product.

• Purify the product by column chromatography or recrystallization.

Visualizing Reaction Workflows and Principles

To further elucidate the concepts discussed, the following diagrams, generated using the DOT language, illustrate a typical experimental workflow and the fundamental principle of substituent effects on reactivity.

Caption: Experimental workflow for competitive quinoxaline synthesis.

Caption: Influence of substituents on o-phenylenediamine reactivity.

References

• 1. Hammett Correlation in the Accelerated Formation of 2,3-Diphenylquinoxalines in Nebulizer Microdroplets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Selective Synthesis of Benzimidazoles from o-Phenylenediamine and Aldehydes Promoted by Supported Gold Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Screening the Biological Activity of 4-Methoxytoluene-2,5-diamine HCl Derivatives

For researchers, scientists, and drug development professionals, this guide provides a comprehensive framework for the biological activity screening of novel compounds derived from 4-Methoxytoluene-2,5-diamine HCl. Due to a lack of publicly available comparative data on derivatives of this specific scaffold, this document serves as a methodological guide, offering standardized protocols and workflows to enable consistent and comparable data generation.

Derivatives of aromatic amines are of significant interest in medicinal chemistry due to their diverse pharmacological potential. The structural motif of 4-Methoxytoluene-2,5-diamine HCl presents a versatile starting point for the synthesis of new chemical entities. A systematic screening of their biological activities is the first step towards identifying promising lead compounds for further development. This guide outlines key in vitro assays for evaluating cytotoxic, antimicrobial, antioxidant, and enzyme-inhibiting properties.

Comparative Data Summary

As of the latest literature review, direct comparative studies on a series of compounds derived from 4-Methoxytoluene-2,5-diamine HCl are not extensively published. Therefore, the following tables are presented as templates for data organization. Researchers are encouraged to populate these tables with their experimental findings to build a comprehensive comparative dataset.

Table 1: In Vitro Cytotoxicity Data

Compound ID	Test Concentration (µM)	Cell Line	Assay Type	% Viability	IC₅₀ (µM)
Control	-	e.g., HeLa, A549	MTT, AlamarBlue	100	-
Compound 1	1, 10, 50, 100	e.g., HeLa	MTT	Experimental Data	Calculated Value
Compound 2	1, 10, 50, 100	e.g., HeLa	MTT	Experimental Data	Calculated Value
Alternative 1	1, 10, 50, 100	e.g., A549	AlamarBlue	Experimental Data	Calculated Value
Alternative 2	1, 10, 50, 100	e.g., A549	AlamarBlue	Experimental Data	Calculated Value

Table 2: Antimicrobial Activity Data

Compound ID	Test Organism	MIC (µg/mL)	MBC (µg/mL)	Zone of Inhibition (mm)
Control	e.g., S. aureus, E. coli	Standard Antibiotic	Standard Antibiotic	Standard Antibiotic
Compound 1	S. aureus	Experimental Data	Experimental Data	Experimental Data
Compound 2	E. coli	Experimental Data	Experimental Data	Experimental Data
Alternative 1	S. aureus	Experimental Data	Experimental Data	Experimental Data
Alternative 2	E. coli	Experimental Data	Experimental Data	Experimental Data

Table 3: Antioxidant Activity Data

Compound ID	Assay Type	% Radical Scavenging (at a specific concentration)	IC₅₀ (µM)	TEAC (Trolox Equivalents)
Control	DPPH, ABTS	Standard Antioxidant (e.g., Ascorbic Acid, Trolox)	Standard Antioxidant	Standard Antioxidant
Compound 1	DPPH	Experimental Data	Calculated Value	Calculated Value
Compound 2	ABTS	Experimental Data	Calculated Value	Calculated Value
Alternative 1	DPPH	Experimental Data	Calculated Value	Calculated Value
Alternative 2	ABTS	Experimental Data	Calculated Value	Calculated Value

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of results across different studies. The following are standardized protocols for key biological assays.

In Vitro Cytotoxicity Assays

a) MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[1][2]

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat cells with various concentrations of the test compounds and incubate for 24-72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[1]

• Formazan Solubilization: Remove the medium and add 100-200 µL of a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[1][3]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[2][3]

b) AlamarBlue™ Assay

This assay uses the redox indicator resazurin to measure cell viability.[3][4]

• Cell Seeding and Treatment: Follow the same procedure as the MTT assay.

• AlamarBlue™ Addition: Add AlamarBlue™ reagent (10% of the culture volume) to each well.[4]

• Incubation: Incubate for 1-4 hours at 37°C, protected from light.

• Measurement: Measure fluorescence (Ex: 560 nm, Em: 590 nm) or absorbance (570 nm and 600 nm).[4]

Antimicrobial Susceptibility Testing

a) Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[5][6][7]

• Preparation of Inoculum: Prepare a standardized microbial suspension (e.g., 0.5 McFarland standard).

• Serial Dilution: Perform serial two-fold dilutions of the test compounds in a suitable broth medium in a 96-well plate.[6]

• Inoculation: Inoculate each well with the microbial suspension.

• Incubation: Incubate at the appropriate temperature and duration for the specific microorganism (e.g., 37°C for 18-24 hours for bacteria).[6]

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth is observed.[5]

Antioxidant Activity Assays

a) DPPH Radical Scavenging Assay

This assay measures the ability of a compound to donate a hydrogen atom or electron to the stable DPPH radical.[8][9]

• DPPH Solution Preparation: Prepare a methanolic solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH).[9]

• Reaction Mixture: Mix the test compound at various concentrations with the DPPH solution.

• Incubation: Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).[9]

• Absorbance Measurement: Measure the decrease in absorbance at a characteristic wavelength (e.g., 517 nm).[10]

b) ABTS Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to quench the blue-green ABTS radical cation.[8][11]

• ABTS Radical Generation: Generate the ABTS radical cation by reacting ABTS solution with an oxidizing agent like potassium persulfate.[8]

• Reaction Mixture: Add the test compound to the pre-formed ABTS radical solution.

• Incubation: Allow the reaction to proceed for a specific time.

• Absorbance Measurement: Measure the reduction in absorbance at a specific wavelength (e.g., 734 nm).[10]

Enzyme Inhibition Assays (General Protocol)

The specific protocol will vary depending on the target enzyme (e.g., kinases, proteases).[12][13][14]

• Enzyme and Substrate Preparation: Prepare solutions of the purified enzyme and its specific substrate in an appropriate buffer.[12]

• Inhibitor Incubation: Pre-incubate the enzyme with various concentrations of the test compound.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate.

• Reaction Monitoring: Monitor the reaction progress over time by measuring the formation of the product or the consumption of the substrate using a suitable detection method (e.g., spectrophotometry, fluorescence, luminescence).[14]

• Data Analysis: Calculate the percentage of inhibition and determine the IC₅₀ value.

Visualizing Workflows and Pathways

Experimental and Logical Workflows

A systematic approach is essential for the efficient screening of a compound library. The following diagrams illustrate a typical workflow for biological activity screening and a decision-making process based on the screening results.

Caption: High-throughput screening workflow for novel compounds.

Caption: Decision tree for prioritizing hit compounds.

Hypothetical Signaling Pathway

Many small molecule inhibitors exert their effects by modulating intracellular signaling pathways.[15][16][17][] Should a derivative show potent and selective activity, for instance, as a kinase inhibitor, the following diagram illustrates a hypothetical signaling cascade that could be investigated.

References

• 1. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. files.eric.ed.gov [files.eric.ed.gov]
• 3. 2.5. Cell Viability [bio-protocol.org]
• 4. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 5. pdb.apec.org [pdb.apec.org]
• 6. microbe-investigations.com [microbe-investigations.com]
• 7. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of antioxidant activity by ABTS, DPPH, and FRAP [bio-protocol.org]
• 9. ijpsonline.com [ijpsonline.com]
• 10. 2.6. The Antioxidant Activity (DPPH, ABTS, and FRAP) [bio-protocol.org]
• 11. researchgate.net [researchgate.net]
• 12. superchemistryclasses.com [superchemistryclasses.com]
• 13. reactionbiology.com [reactionbiology.com]
• 14. bmglabtech.com [bmglabtech.com]
• 15. Advances in Targeting Signal Transduction Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Redirecting [linkinghub.elsevier.com]
• 17. What are Signal transduction protein inhibitors and how do they work? [synapse.patsnap.com]

Validation of a Synthetic Route Utilizing 4-Methoxytoluene-2,5-diamine Hydrochloride: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of a synthetic route utilizing 4-Methoxytoluene-2,5-diamine hydrochloride as a key starting material for the synthesis of bioactive heterocyclic compounds. While direct, published routes for complex drug candidates using this specific diamine are not extensively documented, its structural motifs are present in various pharmacologically active molecules. This guide will, therefore, extrapolate from established reactions of similar aromatic diamines to validate a potential synthetic pathway and compare it with alternative methodologies. The focus will be on the synthesis of substituted benzimidazoles, a scaffold of significant interest in drug discovery.

Introduction to 4-Methoxytoluene-2,5-diamine Hydrochloride in Synthesis

4-Methoxytoluene-2,5-diamine hydrochloride is an aromatic diamine that holds potential as a versatile building block in medicinal chemistry. Its two primary amine groups, ortho to each other, are primed for cyclocondensation reactions to form various heterocyclic systems. The presence of a methoxy and a methyl group on the benzene ring allows for the introduction of specific electronic and steric properties into the target molecule, which can be crucial for modulating biological activity.

Proposed Synthetic Route: Synthesis of Substituted Benzimidazoles

A primary and highly valuable application of o-phenylenediamines is the synthesis of benzimidazoles. This heterocyclic core is found in numerous FDA-approved drugs and clinical candidates with a wide range of biological activities, including antiviral, anticancer, and antihypertensive properties. The most common method for benzimidazole synthesis is the condensation of an o-phenylenediamine with an aldehyde.

Experimental Protocol: General Procedure for Benzimidazole Synthesis

A mixture of 4-Methoxytoluene-2,5-diamine hydrochloride (1 mmol) and a substituted aromatic aldehyde (1 mmol) is suspended in a suitable solvent such as ethanol or acetic acid. The reaction can be catalyzed by a variety of reagents, including mineral acids (e.g., HCl), Lewis acids, or heterogeneous catalysts. The reaction mixture is typically heated under reflux for several hours. Progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is cooled, and the product is isolated by filtration or extraction. Purification is generally achieved by recrystallization or column chromatography.

Comparative Analysis of Synthetic Routes

The synthesis of substituted benzimidazoles can be achieved through various methods. Below is a comparison of the proposed route using 4-Methoxytoluene-2,5-diamine hydrochloride with alternative synthetic strategies.

Parameter	Route A: From 4-Methoxytoluene-2,5-diamine HCl	Route B: From o-Nitroaniline Derivative	Route C: Phillips Condensation
Starting Materials	4-Methoxytoluene-2,5-diamine HCl, Aldehyde	Substituted o-nitroaniline, Aldehyde	o-Phenylenediamine, Carboxylic Acid
Key Reaction Steps	One-step cyclocondensation	1. Reduction of nitro group. 2. Cyclocondensation.	High-temperature condensation
Reaction Conditions	Mild to moderate (reflux in ethanol/acetic acid)	Requires a reduction step (e.g., H2/Pd, SnCl2)	Harsh (high temperatures, strong acids)
Substrate Scope	Broad aldehyde scope	Broad aldehyde scope	Limited by the availability and reactivity of carboxylic acids
Potential Yield	Generally good to excellent	Can be high, but is a two-step process	Variable, often moderate
Byproducts	Primarily water	Byproducts from the reduction step	Primarily water
Advantages	Atom-economical, one-pot synthesis, readily available starting materials.	Allows for late-stage introduction of the amine functionality.	Utilizes readily available carboxylic acids.
Disadvantages	Sensitivity of the diamine to oxidation.	Multi-step process, use of potentially hazardous reducing agents.	High temperatures can lead to side reactions and decomposition.

Logical Workflow for Synthetic Route Selection

The choice of synthetic route depends on several factors, including the availability of starting materials, desired scale of the reaction, and the functional group tolerance of the substrates. The following diagram illustrates a logical workflow for selecting the most appropriate synthetic strategy.

Caption: Decision workflow for selecting a synthetic route to substituted benzimidazoles.

Signaling Pathway Implication of Benzimidazole Scaffolds

Benzimidazole derivatives have been shown to interact with a multitude of biological targets, including various kinases that are critical components of intracellular signaling pathways. For instance, certain substituted benzimidazoles are known to inhibit kinases involved in cell proliferation and survival, such as Vascular Endothelial Growth Factor Receptor (VEGFR) and Epidermal Growth Factor Receptor (EGFR). The diagram below illustrates a simplified signaling pathway that can be targeted by benzimidazole-based kinase inhibitors.

Caption: Simplified kinase signaling pathway targeted by benzimidazole inhibitors.

Conclusion

While specific, high-yield synthetic routes for complex pharmaceuticals starting from 4-Methoxytoluene-2,5-diamine hydrochloride are not yet widely published, its chemical properties make it a promising candidate for the synthesis of valuable heterocyclic scaffolds like benzimidazoles. The one-pot condensation with aldehydes represents a straightforward and atom-economical approach. Compared to alternative methods, this route offers advantages in terms of simplicity and milder reaction conditions. Further research into the applications of this versatile diamine is warranted to fully explore its potential in drug discovery and development.

A Comparative Guide to Catalytic Methods for Polyamide Synthesis Utilizing Aromatic Diamines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of two distinct catalytic methodologies applicable to the synthesis of polyamides from aromatic diamines, such as 4-Methoxytoluene-2,5-diamine HCl. While specific experimental data for this particular diamine is limited in publicly available literature, this document details analogous reactions with other aromatic diamines, offering a valuable framework for experimental design and catalyst selection. The two primary methods explored are enzymatic polymerization and catalytic dehydrogenative coupling.

Overview of Catalytic Approaches

The synthesis of polyamides from aromatic diamines is a cornerstone of advanced material and pharmaceutical development. Catalytic methods offer significant advantages over traditional stoichiometric reactions, including milder reaction conditions, higher selectivity, and improved atom economy. This guide focuses on two promising catalytic strategies: the use of lipases for enzymatic polycondensation and ruthenium pincer complexes for dehydrogenative coupling.

Data Presentation: Performance of Catalytic Methods in Polyamide Synthesis

The following table summarizes key performance indicators for the two catalytic methods based on reactions with analogous aromatic diamines. This data is intended to provide a baseline for comparison and to guide the development of protocols for 4-Methoxytoluene-2,5-diamine HCl.

Parameter	Enzymatic Polymerization (Lipase)	Catalytic Dehydrogenative Coupling (Ru-Pincer Complex)
Catalyst	Novozyme 435 (Immobilized Candida antarctica Lipase B)[1][2][3][4][5]	Milstein Catalyst (PNN Pincer Ruthenium Complex)[6]
Co-monomer	Activated dicarboxylic acids (e.g., dimethyl esters)[1][2][3][4][5]	Diols[6]
Reaction Temperature	80-90 °C[2][5]	110-135 °C[6]
Reaction Time	24-72 hours[2]	24-72 hours[6]
Solvent	Toluene, Diphenyl ether[5]	Anisole, Dioxane[6]
Molecular Weight (Mn)	Up to ~15,000 g/mol for some aromatic polyamides[4]	~10,000 - 30,000 g/mol [6]
Byproducts	Methanol or water (from ester condensation)[1][2][3][4][5]	Hydrogen gas (H₂)[6]
Advantages	High specificity, mild conditions, biodegradable catalyst[2]	High atom economy, avoids pre-activation of monomers[6]
Limitations	Lower molecular weight for some aromatic diamines, longer reaction times[4]	Requires higher temperatures, catalyst can be sensitive to air and moisture

Experimental Protocols

Enzymatic Polymerization of an Aromatic Diamine with a Dicarboxylic Acid Diester

This protocol is a generalized procedure based on the enzymatic synthesis of semi-aromatic polyamides.[1][2][3][4][5]

Materials:

• Aromatic Diamine (e.g., 4-Methoxytoluene-2,5-diamine)

• Dimethyl 2,5-furandicarboxylate (or other suitable activated diacid)

• Novozyme 435 (immobilized lipase)

• Anhydrous Toluene (or diphenyl ether)

• Inert gas (Argon or Nitrogen)

Procedure:

• In a flame-dried reaction vessel, equimolar amounts of the aromatic diamine and the dimethyl dicarboxylate are added.

• The monomers are dissolved in a minimal amount of anhydrous toluene.

• Novozyme 435 (typically 10% by weight of the monomers) is added to the solution.

• The reaction vessel is sealed and placed under an inert atmosphere.

• The mixture is heated to 90°C with continuous stirring for 48-72 hours.

• During the reaction, a vacuum may be applied to remove the methanol byproduct and drive the equilibrium towards polymer formation.

• After cooling, the enzyme is removed by filtration.

• The polymer is precipitated by adding the reaction mixture to a non-solvent (e.g., methanol), filtered, washed, and dried under vacuum.

Catalytic Dehydrogenative Coupling of an Aromatic Diamine with a Diol

This protocol is based on the synthesis of polyamides using the Milstein catalyst.[6]

Materials:

• Aromatic Diamine (e.g., 4-Methoxytoluene-2,5-diamine)

• Aliphatic or Aromatic Diol (e.g., 1,6-hexanediol)

• Milstein Catalyst (PNN pincer ruthenium complex)

• Anhydrous Anisole (or dioxane)

• Inert gas (Argon)

Procedure:

• A solution of the aromatic diamine, the diol (in equimolar amounts), and the Milstein catalyst (typically 0.1-0.5 mol%) is prepared in anhydrous anisole in a Schlenk tube.

• The reaction mixture is thoroughly degassed and placed under an argon atmosphere.

• The tube is sealed and heated in an oil bath at 110-135°C for 24-72 hours. The evolution of hydrogen gas should be managed appropriately.

• After the reaction period, the mixture is cooled to room temperature.

• The resulting polymer is isolated by precipitation in a non-solvent such as methanol or hexane.

• The precipitate is collected by filtration, washed with the non-solvent, and dried under vacuum.

Mandatory Visualization

Caption: Comparative workflow of enzymatic and dehydrogenative catalytic polyamide synthesis.

Caption: Simplified reaction pathways for polyamide formation via two catalytic methods.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Enzymatic Polymerization of Dimethyl 2,5-Furandicarboxylate and Heteroatom Diamines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Direct Synthesis of Polyamides via Catalytic Dehydrogenation of Diols and Diamines - PMC [pmc.ncbi.nlm.nih.gov]

Thermal properties of polymers synthesized from 4-Methoxytoluene-2,5-diamine HCl

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the thermal properties of aromatic polyamides, with a focus on polymers structurally related to those that could be synthesized from 4-Methoxytoluene-2,5-diamine HCl. Due to the limited direct data on polymers from this specific monomer, this guide draws comparisons with aromatic polyamides containing similar structural motifs, such as methoxy and methyl substitutions. The thermal behavior of these polymers is benchmarked against commercially significant aramids, Nomex® and Kevlar®, to provide a broader context.

The thermal stability of aromatic polyamides is a critical attribute, influencing their processing conditions and end-use applications. This stability is primarily evaluated through Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), which provide data on decomposition temperatures and glass transition temperatures, respectively.

Comparative Thermal Data of Aromatic Polyamides

The following table summarizes the key thermal properties of various aromatic polyamides. The selection includes polymers with structural features analogous to those expected from the polymerization of 4-Methoxytoluene-2,5-diamine, alongside established commercial benchmarks.

Polymer Description	Glass Transition Temp. (Tg) (°C)	10% Weight Loss Temp. (Td10) (°C)	Char Yield at 800°C (%)
Polyamide from 1,4-bis(4-aminophenoxy)trimethylbenzene and Terephthaloyl Chloride	275	480	65
Polyamide from 4,4'-bis(methylamino)diphenylmethane and Isophthaloyl Dichloride	Lowered Tg due to N-methylation	Improved thermal stability	-
Polyamide from 4-(4-aminophenoxy)-3,5-bis(trifluoromethyl)aniline and Terephthaloyl Chloride	334	465 (in N2)	-
Polyamide from 4-(4-aminophenoxy)-3,5-bis(trifluoromethyl)aniline and Isophthaloyl Chloride	310	450 (in N2)	-
Commercial Benchmarks
Nomex® (poly(m-phenylene isophthalamide))	~270	~450	~55
Kevlar® (poly(p-phenylene terephthalamide))	~375 (degrades before melting)	~550	~65

Note: The data presented is compiled from various research sources. Direct comparison may be influenced by variations in experimental conditions.

Experimental Protocols

Detailed methodologies for the key thermal analysis techniques are provided below.

Thermogravimetric Analysis (TGA) - Based on ASTM E1131

Thermogravimetric Analysis (TGA) is utilized to determine the thermal stability and compositional properties of polymers by measuring the change in mass as a function of temperature in a controlled atmosphere.

Procedure:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications.

• Sample Preparation: Prepare a 5-10 mg sample of the polymer. The sample should be representative of the bulk material.

• Sample Loading: Place the sample in a clean, tared TGA pan, typically made of platinum or alumina.

• Experimental Setup:

  • Place the pan in the TGA furnace.

  • Purge the furnace with an inert gas (typically nitrogen) at a flow rate of 20-50 mL/min to establish an inert atmosphere.

• Heating Program:

  • Equilibrate the sample at a starting temperature, typically ambient temperature.

  • Heat the sample at a constant rate, commonly 10°C/min, to a final temperature, often up to 800°C or 1000°C.

• Data Acquisition: Continuously record the sample mass as a function of temperature.

• Data Analysis:

  • Plot the percentage of initial mass versus temperature.

  • Determine the onset decomposition temperature and the temperature at which 10% weight loss occurs (Td10).

  • The residual mass at the end of the experiment in an inert atmosphere is the char yield.

Differential Scanning Calorimetry (DSC) - Based on ASTM D3418

Differential Scanning Calorimetry (DSC) is used to measure the heat flow associated with thermal transitions in a material as a function of temperature. It is particularly useful for determining the glass transition temperature (Tg) of amorphous polymers.[1][2][3][4]

Procedure:

• Instrument Calibration: Calibrate the DSC instrument for temperature and heat flow using certified standards (e.g., indium).[1]

• Sample Preparation: Weigh a 5-10 mg sample of the polymer into a DSC pan (typically aluminum).[1]

• Sample Encapsulation: Seal the pan with a lid to ensure good thermal contact and contain any volatiles.

• Experimental Setup:

  • Place the encapsulated sample in the sample cell of the DSC and an empty, sealed pan in the reference cell.[1]

  • Purge the DSC cell with an inert gas (e.g., nitrogen) at a constant flow rate.

• Heating and Cooling Program (Heat-Cool-Heat Cycle):

  • First Heating Scan: Heat the sample at a controlled rate (e.g., 10°C/min or 20°C/min) to a temperature above its expected Tg and melting point (if any) to erase the sample's prior thermal history.[1]

  • Cooling Scan: Cool the sample at a controlled rate (e.g., 10°C/min) to a temperature well below its Tg.

  • Second Heating Scan: Heat the sample again at the same controlled rate as the first heating scan. The Tg is determined from this second heating curve.[1]

• Data Acquisition: Record the differential heat flow between the sample and reference pans as a function of temperature.

• Data Analysis:

  • Plot the heat flow versus temperature.

  • The glass transition is observed as a step-like change in the baseline of the DSC curve. The Tg is typically determined as the midpoint of this transition.

Visualizing the Experimental Workflow

The following diagram illustrates the logical workflow for the thermal characterization of a newly synthesized polymer.

Caption: Workflow for the synthesis and thermal analysis of aromatic polyamides.

References

• 1. Differential Scanning Calorimeter ASTM D3418, ASTM E1356, ISO 11357 [intertek.com]
• 2. en.usb-lab.com [en.usb-lab.com]
• 3. matestlabs.com [matestlabs.com]
• 4. ace-laboratories.com [ace-laboratories.com]

A Comparative Guide to Purity Assessment of Schiff Bases Synthesized from 4-Methoxytoluene-2,5-diamine Dihydrochloride

This guide provides a comprehensive comparison of methods for assessing the purity of Schiff bases synthesized from 4-methoxytoluene-2,5-diamine dihydrochloride. It is intended for researchers, scientists, and professionals in drug development who require robust and reliable methods for product characterization. The guide details experimental protocols, presents comparative data, and visualizes workflows for clarity.

The synthesis of Schiff bases, characterized by the azomethine (-C=N-) functional group, is a cornerstone of medicinal and coordination chemistry.[1][2] The purity of these compounds is paramount, as impurities can significantly impact their biological activity and physicochemical properties. This guide focuses on Schiff bases derived from the reaction of 4-methoxytoluene-2,5-diamine dihydrochloride with various aldehydes.

Synthesis and Purification Workflow

The general synthesis involves the condensation reaction between the diamine and an aldehyde, typically in a suitable solvent like ethanol or methanol.[3][4] The reaction may be catalyzed by a few drops of acid, such as glacial acetic acid.[3] Purification is a critical step to remove unreacted starting materials and by-products. Common purification techniques include recrystallization and column chromatography.[5][6][7] Recrystallization from solvents like ethanol, dimethylformamide (DMF), or chloroform is often sufficient to obtain a pure product.[5][8]

Caption: General workflow for the synthesis and purification of Schiff bases.

Purity Assessment Methodologies

A combination of chromatographic and spectroscopic techniques is essential for a thorough purity assessment.

Chromatographic Techniques

Chromatographic methods are powerful tools for separating the synthesized Schiff base from impurities.

• Thin-Layer Chromatography (TLC): TLC is a rapid and cost-effective method used to monitor the progress of a reaction and to get a preliminary idea of the purity of the product.[3][9] The purity is indicated by the presence of a single spot on the TLC plate.

• High-Performance Liquid Chromatography (HPLC): HPLC provides quantitative data on the purity of the sample.[10] A pure compound will ideally show a single peak in the chromatogram. The area under the peak is proportional to the concentration of the compound.

Physical Characterization

• Melting Point Determination: A pure crystalline solid has a sharp and characteristic melting point range.[9] Impurities tend to depress and broaden the melting point range.

Spectroscopic Techniques

Spectroscopic methods provide information about the chemical structure of the synthesized compound and can reveal the presence of impurities.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR is used to identify the functional groups present in the molecule. The formation of the Schiff base is confirmed by the appearance of a characteristic absorption band for the azomethine group (C=N) and the disappearance of the bands corresponding to the starting amine (N-H) and aldehyde (C=O) groups.[11][12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are arguably the most powerful tools for structural elucidation and purity assessment.[9][13][14] The spectra of a pure compound will show signals corresponding to all the protons and carbons in the expected chemical environments, and the integration of the proton signals will be consistent with the number of protons. Aldehyde proton peaks from starting material are a common impurity to look for.[6]

• UV-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy provides information about the electronic transitions within the molecule. Schiff bases typically exhibit characteristic absorption bands in the UV-Vis region, which can be used for characterization.[11][15]

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of the synthesized compound, which provides strong evidence for its identity.[9]

Caption: A logical workflow for the comprehensive purity assessment of Schiff bases.

Comparative Data Presentation

For the purpose of this guide, we will consider a model Schiff base synthesized from 4-methoxytoluene-2,5-diamine and two equivalents of salicylaldehyde.

Table 1: Comparison of Physical and Chromatographic Purity Data

Parameter	Expected Result for Pure Product	Indication of Impurity	Alternative Method/Product
Appearance	Yellow crystalline solid	Oily residue, discolored solid	Schiff base from o-phenylenediamine (often a different color)
Melting Point	Sharp range (e.g., 160-162 °C)	Broad range, lower than expected	Differential Scanning Calorimetry (DSC) for thermal properties
TLC (R_f value)	Single spot (e.g., R_f = 0.6 in 3:1 Hexane:EtOAc)	Multiple spots	Column chromatography for separation
HPLC Purity	>98% (single major peak)	Multiple peaks	Preparative HPLC for purification

Table 2: Comparison of Spectroscopic Data for Purity Assessment

Technique	Characteristic Signal for Pure Product	Indication of Impurity (e.g., unreacted aldehyde)
FT-IR (cm⁻¹)	~1620 (C=N stretch), ~3400 (O-H stretch)	~1700 (C=O stretch of aldehyde), ~3300-3400 (N-H stretch of amine)
¹H NMR (δ, ppm)	~8.6 (s, 2H, -CH=N-), ~13.0 (s, 2H, -OH)	~9.8 (s, 1H, -CHO of aldehyde)
¹³C NMR (δ, ppm)	~165 (-C=N-)	~190 (-CHO)
UV-Vis (λ_max, nm)	~250 (π→π), ~330 (n→π)[11]	Shifts or appearance of extra bands
MS (m/z)	[M+H]⁺ corresponding to the calculated molecular weight	Peaks corresponding to starting materials

Detailed Experimental Protocols

Protocol 1: Thin-Layer Chromatography (TLC)

• Preparation: Dissolve a small amount of the synthesized Schiff base in a suitable solvent (e.g., chloroform or ethyl acetate).

• Spotting: Spot the solution onto a silica gel TLC plate.

• Development: Place the plate in a developing chamber containing an appropriate mobile phase (e.g., a mixture of hexane and ethyl acetate).

• Visualization: After the solvent front has moved up the plate, remove it and visualize the spots under a UV lamp or by using an iodine chamber.

• Analysis: A single spot indicates a likely pure compound.

Protocol 2: High-Performance Liquid Chromatography (HPLC)

• Sample Preparation: Prepare a standard solution of the Schiff base of known concentration (e.g., 1 mg/mL) in the mobile phase. Filter the solution through a 0.45 µm filter.

• Instrumentation: Use a C18 column with a suitable mobile phase (e.g., a gradient of acetonitrile and water).

• Analysis: Inject the sample and monitor the elution profile using a UV detector at a wavelength where the compound absorbs strongly.

• Quantification: Calculate the purity by determining the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Protocol 3: FT-IR Spectroscopy

• Sample Preparation: Mix a small amount of the dry Schiff base with KBr powder and press it into a thin pellet. Alternatively, run the analysis using an ATR accessory.

• Data Acquisition: Record the spectrum over a range of 4000-400 cm⁻¹.

• Analysis: Identify the characteristic absorption bands for the C=N (azomethine) and other functional groups. Compare the spectrum with that of the starting materials to confirm the reaction completion.

Protocol 4: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the Schiff base in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

• Data Acquisition: Record the ¹H NMR spectrum on a spectrometer (e.g., 400 MHz).

• Analysis: Identify the chemical shifts, splitting patterns, and integration of all signals. Look for the characteristic signal of the azomethine proton (-CH=N-) and the absence of the aldehyde proton signal.

Conclusion

The purity assessment of synthesized Schiff bases from 4-methoxytoluene-2,5-diamine dihydrochloride requires a multi-faceted approach. While preliminary techniques like TLC and melting point provide rapid initial checks, a combination of high-resolution chromatographic (HPLC) and spectroscopic (NMR, FT-IR, MS) methods is indispensable for unambiguous structural confirmation and accurate quantification of purity.[9][16] This guide provides the necessary frameworks and protocols for researchers to confidently characterize their synthesized compounds.

References

• 1. ajrconline.org [ajrconline.org]
• 2. 2-methoxy-4-(((5-nitropyridin-2-yl)imino)methyl)phenol Schiff base ligand and its Cu(II) and Zn(II) complexes: synthesis, characterization and biological investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. sphinxsai.com [sphinxsai.com]
• 12. mdpi.com [mdpi.com]
• 13. UV-vis, IR and (1)H NMR spectroscopic studies of some Schiff bases derivatives of 4-aminoantipyrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. semanticscholar.org [semanticscholar.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Study of metal complexes from Schiff's base: prep, analysis, eval. [wisdomlib.org]

Comparative Crystallographic Analysis of Aromatic Diamines and Related Compounds: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the X-ray crystallographic analysis of aromatic diamines and their derivatives. Due to the absence of publicly available crystallographic data for 4-Methoxytoluene-2,5-diamine HCl, this document focuses on structurally related compounds to infer potential structural characteristics and provides a comprehensive framework for experimental analysis.

While a direct crystallographic analysis of 4-Methoxytoluene-2,5-diamine HCl is not available in the current literature, an examination of analogous structures, such as substituted phenylenediamines and dimethoxybenzene derivatives, can provide valuable insights into the expected molecular geometry, packing, and intermolecular interactions.

Comparative Analysis of Structurally Related Compounds

To approximate the crystallographic features of 4-Methoxytoluene-2,5-diamine HCl, we can analyze derivatives of its core components: 2,5-diaminotoluene and methoxy-substituted benzene rings.

1. Phenylenediamine Derivatives:

Studies on phenylenediamine-based crystals reveal a strong tendency to form well-defined supramolecular architectures through multiple hydrogen bonds. The amino groups act as effective hydrogen bond donors, interacting with suitable acceptors in the crystal lattice. For instance, in para-phenylenediammonium dinitrate, extensive hydrogen bonding networks are observed, which dictate the overall crystal packing.

2. Dimethoxybenzene Derivatives:

Crystallographic studies of dimethoxybenzene derivatives indicate that these compounds typically crystallize in monoclinic systems. The phenyl rings are generally planar, and the molecular structure is stabilized by intermolecular hydrogen bonds and van der Waals interactions. The methoxy groups can influence intramolecular charge distribution and participate in C-H···O interactions, which contribute to the stability of the crystal lattice.

Based on these related structures, it can be hypothesized that the crystal structure of 4-Methoxytoluene-2,5-diamine HCl would be significantly influenced by hydrogen bonding involving the two amino groups and the chloride counter-ion. The methoxy group would likely be involved in weaker C-H···O interactions and could influence the planarity of the benzene ring and the overall molecular conformation.

The following table summarizes key crystallographic parameters for representative related compounds to provide a basis for comparison.

Compound/Derivative	Crystal System	Space Group	Key Intermolecular Interactions	Reference
p-Phenylenediammonium Dinitrate	Orthorhombic	-	N-H···O Hydrogen Bonds	[1]
Dimethoxybenzene Derivative 1	Monoclinic	P2₁/n	C-H···O, Halogen Bonds	[2]
Dimethoxybenzene Derivative 2	Monoclinic	C2/c	C-H···O Hydrogen Bonds	[2]
o-Phenylenediamine Cadmium Complex	Monoclinic	C2/c	N-H···O, van der Waals	[3]

Note: The specific unit cell parameters and atomic coordinates for these compounds can be found in the cited literature.

Experimental Protocol for X-ray Crystallographic Analysis

The following is a detailed methodology for the X-ray crystallographic analysis of a compound like 4-Methoxytoluene-2,5-diamine HCl.

1. Synthesis and Crystallization:

• Synthesis: The target compound, 4-Methoxytoluene-2,5-diamine HCl, would first be synthesized and purified.

• Crystallization: Single crystals suitable for X-ray diffraction are typically grown by slow evaporation of a saturated solution. A variety of solvents and solvent mixtures should be screened to find the optimal conditions. Common techniques include:

  • Slow evaporation from a single solvent (e.g., ethanol, methanol, or water).

  • Vapor diffusion, where a precipitant is slowly diffused into the solution of the compound.

  • Cooling crystallization, where a saturated solution is slowly cooled.

2. Data Collection:

• A suitable single crystal is mounted on a goniometer head.

• X-ray diffraction data is collected using a diffractometer equipped with a monochromatic X-ray source (e.g., Mo-Kα or Cu-Kα radiation).

• The data is collected at a controlled temperature, often low temperatures (e.g., 100 K) to minimize thermal motion.

• A series of diffraction images are recorded as the crystal is rotated.

3. Structure Solution and Refinement:

• The collected diffraction data is processed to determine the unit cell parameters and space group.

• The crystal structure is solved using direct methods or Patterson methods to obtain an initial model of the atomic positions.

• The structural model is then refined using full-matrix least-squares on F² to minimize the difference between the observed and calculated structure factors.

• Anisotropic thermal parameters are typically refined for all non-hydrogen atoms.

• Hydrogen atoms are often placed in calculated positions and refined using a riding model.

Visualizing the Workflow and Molecular Relationships

To further clarify the experimental process and the relationships between the target compound and its analogs, the following diagrams are provided.

Caption: Experimental workflow for X-ray crystallographic analysis.

Caption: Relationship between the target compound and its analogs.

References

• 1. researchgate.net [researchgate.net]
• 2. Crystallographic and DFT study of novel dimethoxybenzene derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, crystal structure and Hirshfeld surface analysis of a cadmium complex of naphthalene-1,5-di­sulfonate and o-phenyl­enedi­amine - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the performance of dyes synthesized from 4-Methoxytoluene-2,5-diamine HCl

A comprehensive literature review reveals that dyes synthesized from 4-Methoxytoluene-2,5-diamine HCl are not prominently featured in current research applications for fluorescence imaging, cellular analysis, or drug development. The primary application of this compound and its close analogs, such as Toluene-2,5-diamine, is in the formulation of oxidative hair dyes within the cosmetics industry.

For researchers and professionals in drug development seeking high-performance fluorescent probes, the field is dominated by several other classes of dyes. These have been extensively characterized and optimized for biological applications. This guide provides a comparative overview of four widely used classes of fluorescent dyes: Rhodamines, Cyanines, BODIPY, and the Alexa Fluor family.

Performance Comparison of Representative Dyes

The selection of a fluorescent dye is critical and depends on the specific application, instrumentation available, and the biological environment being studied. Key performance indicators include the wavelengths of maximum absorption and emission, the efficiency of converting absorbed light into fluorescence (quantum yield), the probability of absorbing a photon (molar extinction coefficient), and the dye's resistance to fading upon illumination (photostability).

Dye Class	Representative Dye	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φ)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Key Features & Applications
Rhodamine	Rhodamine B	~555	~580	0.31 (in water)[1] - 0.65 (in ethanol)[2][3]	~110,000	Good photostability, high brightness, widely used in fluorescence microscopy, flow cytometry, and as a tracer dye.[2][4][5][6]
Cyanine	Cyanine5 (Cy5)	~649	~670	~0.27 (in aqueous buffer)[7]	~250,000	High extinction coefficient, good photostability, emits in the far-red spectrum, ideal for in vivo imaging, FRET, and super-resolution microscopy (STORM).[8][9][10]
BODIPY	BODIPY FL	~503	~512	Up to 0.9 - 1.0[11][12]	~80,000	High quantum yield, narrow emission peaks, photostable, less sensitive to solvent polarity and pH. Used for labeling lipids, proteins, and in fluorescence polarization assays.[13][14][]
Alexa Fluor	Alexa Fluor 488	~495	~519	0.92[16]	>65,000	Exceptionally bright and photostable, pH-insensitive, excellent substitute for FITC. Widely used for immunofluorescence and high-sensitivity detection.[17][18][19]

Experimental Protocols for Performance Evaluation

Objective evaluation of novel dyes requires standardized experimental protocols. Below are detailed methodologies for determining two critical performance metrics: fluorescence quantum yield and photostability.

Measurement of Relative Fluorescence Quantum Yield

The fluorescence quantum yield (Φ) is a measure of the efficiency of fluorescence. The relative method, comparing the dye of interest to a well-characterized standard, is most common.[20][21]

Principle: Solutions of a standard and the test dye with identical absorbance at the same excitation wavelength are assumed to absorb the same number of photons. The ratio of their integrated fluorescence intensities is therefore proportional to the ratio of their quantum yields.[20]

Protocol:

• Standard Selection: Choose a quantum yield standard that absorbs and emits in a similar spectral region to the test dye (e.g., Quinine Sulfate in 0.1 M H₂SO₄ for blue emitters, Fluorescein in 0.1 M NaOH for green, Rhodamine 6G in ethanol for orange).

• Solution Preparation: Prepare a series of dilute solutions of both the standard and the test dye in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.[20]

• Absorbance Measurement: Using a UV-Vis spectrophotometer, record the absorbance spectrum for each solution. Note the absorbance at the chosen excitation wavelength.

• Fluorescence Measurement:

  • Using a spectrofluorometer, record the fluorescence emission spectrum for each solution, exciting at the wavelength used for the absorbance measurements.

  • Ensure identical instrument settings (e.g., excitation and emission slit widths, detector voltage) are used for the test dye and the standard.

• Data Analysis:

  • Correct the emission spectra for the instrument's wavelength-dependent response.

  • Calculate the integrated fluorescence intensity (the area under the corrected emission curve) for each solution.

  • For both the standard and the test dye, plot the integrated fluorescence intensity versus absorbance. The resulting plots should be linear.

  • Determine the gradient (slope) of each line.

• Quantum Yield Calculation: The quantum yield of the test sample (Φₓ) is calculated using the following equation:[20]

  Φₓ = Φₛₜ * (Gradₓ / Gradₛₜ) * (ηₓ² / ηₛₜ²)

  Where:

  • Φₛₜ is the quantum yield of the standard.

  • Gradₓ and Gradₛₜ are the gradients of the plots for the test dye and standard, respectively.

  • ηₓ and ηₛₜ are the refractive indices of the test and standard solutions (if different solvents are used).

Assessment of Photostability

Photostability refers to a dye's resistance to photochemical degradation upon exposure to light.

Principle: The rate of fluorescence decay of a dye is monitored over time under continuous, high-intensity illumination.

Protocol:

• Sample Preparation: Prepare a solution of the dye in a suitable solvent or a biological sample (e.g., stained cells on a microscope slide).

• Instrumentation: Use a fluorescence microscope equipped with a stable light source (e.g., laser or arc lamp) and a sensitive detector (e.g., PMT or sCMOS camera).

• Illumination:

  • Focus on a region of the sample.

  • Continuously illuminate the sample using an excitation wavelength appropriate for the dye. Keep the illumination intensity constant throughout the experiment.

• Image Acquisition: Acquire images or fluorescence intensity readings at regular time intervals (e.g., every 10 seconds) for an extended period (e.g., 5-10 minutes or until the fluorescence has significantly decreased).

• Data Analysis:

  • Measure the mean fluorescence intensity of the illuminated region in each image.

  • Plot the normalized fluorescence intensity as a function of time.

  • The rate of decay provides a measure of the dye's photostability. This can be quantified by fitting the decay curve to an exponential function to determine the photobleaching half-life (the time it takes for the fluorescence intensity to decrease by 50%).

  • Compare the photobleaching rate or half-life of the test dye to that of a standard dye under identical conditions.[22]

Visualizing Experimental Workflows and Logic

Diagrams created using Graphviz provide a clear visual representation of complex processes and relationships, aiding in the comprehension of experimental design and dye selection.

References

• 1. What is the quantum yield of rhodamine B? | AAT Bioquest [aatbio.com]
• 2. Applications of Rhodamine B_Chemicalbook [chemicalbook.com]
• 3. Rhodamine B - Wikipedia [en.wikipedia.org]
• 4. shop.hdchemicals.co.uk [shop.hdchemicals.co.uk]
• 5. What is Rhodamine B used for? | AAT Bioquest [aatbio.com]
• 6. biolaboratorium.com [biolaboratorium.com]
• 7. Cyanine 5 azide [equivalent to Cy5® azide] | AAT Bioquest [aatbio.com]
• 8. CY5,drug screening,drug carriers,Cyanine5_ Chongqing Yusi Pharmaceutical Technology Co., Ltd [peg.ink]
• 9. lumiprobe.com [lumiprobe.com]
• 10. nbinno.com [nbinno.com]
• 11. BODIPY | AAT Bioquest [aatbio.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 16. Fluorescence quantum yields (QY) and lifetimes (τ) for Alexa Fluor dyes—Table 1.5 | Thermo Fisher Scientific - US [thermofisher.com]
• 17. Alexa Fluor 488: Significance and symbolism [wisdomlib.org]
• 18. Alexa Fluor Dyes Spanning the Visible and Infrared Spectrum—Section 1.3 | Thermo Fisher Scientific - US [thermofisher.com]
• 19. Alexa Fluor - Wikipedia [en.wikipedia.org]
• 20. chem.uci.edu [chem.uci.edu]
• 21. ATTO-TEC GmbH - Determination of Fluorescence Quantum Yield [atto-tec.com]
• 22. Quantitative and comparative assessment of dyes and protocols for rapid ex vivo microscopy of fresh tissues - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 4-Methoxytoluene-2,5-diamine HCl: A Comprehensive Guide for Laboratory Professionals

For Immediate Release

Researchers and laboratory personnel are advised to follow stringent safety and disposal protocols when handling 4-Methoxytoluene-2,5-diamine HCl, a hazardous aromatic amine. This guide provides essential, step-by-step instructions for the safe management and disposal of this compound, ensuring the safety of laboratory staff and the protection of the environment.

Immediate Safety and Handling Precautions

4-Methoxytoluene-2,5-diamine HCl is classified as a hazardous substance. It is crucial to handle this chemical in a well-ventilated area, preferably within a chemical fume hood, while wearing appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety goggles, a lab coat, and chemical-resistant gloves. Avoid inhalation of dust and direct contact with skin and eyes. In case of accidental exposure, flush the affected area with copious amounts of water and seek immediate medical attention.

Operational Plan for Disposal

The primary method for the disposal of 4-Methoxytoluene-2,5-diamine HCl involves its conversion to a less hazardous substance through chemical deactivation, followed by disposal as hazardous waste. Under no circumstances should this chemical or its waste be discharged into the sewer system or the general environment.

Key Steps for Disposal:

• Segregation and Labeling: Isolate all waste containing 4-Methoxytoluene-2,5-diamine HCl from other laboratory waste streams. The waste container must be clearly labeled with the chemical name, concentration, and appropriate hazard symbols.

• Chemical Deactivation (for small laboratory quantities): For manageable laboratory-scale quantities, a deactivation procedure involving diazotization followed by reduction is recommended. This process converts the aromatic amine into a less stable diazonium salt, which is then reduced to a less hazardous compound. A detailed experimental protocol for this procedure is provided below.

• Containment of Deactivated Waste: The final solution from the deactivation process should be collected in a designated, properly labeled hazardous waste container.

• Professional Disposal: Arrange for the collection and disposal of the hazardous waste container by a licensed and certified hazardous waste management company. Always follow local, state, and federal regulations for hazardous waste disposal.

Data Presentation: Hazard and Safety Information

Parameter	Information
Chemical Name	4-Methoxytoluene-2,5-diamine HCl
Appearance	Solid powder
Primary Hazards	Toxic if swallowed, may cause skin sensitization, harmful to aquatic life with long-lasting effects.
Personal Protective Equipment (PPE)	Safety goggles, chemical-resistant gloves, lab coat, respiratory protection (if dust is generated).
First Aid: Skin Contact	Remove contaminated clothing and wash skin with plenty of soap and water.
First Aid: Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes.
First Aid: Ingestion	Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.
Incompatible Materials	Strong oxidizing agents.
Storage	Store in a cool, dry, well-ventilated area in a tightly sealed container.

Experimental Protocol: Chemical Deactivation of 4-Methoxytoluene-2,5-diamine HCl

This protocol outlines the laboratory-scale deactivation of 4-Methoxytoluene-2,5-diamine HCl via diazotization and subsequent reduction. This procedure must be performed in a chemical fume hood with strict adherence to all safety precautions.

Materials:

• 4-Methoxytoluene-2,5-diamine HCl waste

• Hydrochloric acid (HCl), concentrated and dilute solutions

• Sodium nitrite (NaNO₂)

• Hypophosphorous acid (H₃PO₂) (50% solution)

• Ice

• Starch-iodide paper

• Beakers, magnetic stirrer, and stir bar

• Graduated cylinders and pipettes

Procedure:

• Preparation of the Amine Salt Solution:

  • Carefully weigh the 4-Methoxytoluene-2,5-diamine HCl waste to be treated.

  • In a beaker of appropriate size, dissolve the amine salt in a solution of dilute hydrochloric acid. Use a magnetic stirrer to ensure complete dissolution.

  • Place the beaker in an ice bath and cool the solution to 0-5 °C. It is critical to maintain this low temperature throughout the diazotization process to prevent the uncontrolled decomposition of the diazonium salt.

• Diazotization:

  • Prepare a solution of sodium nitrite in water.

  • Slowly add the sodium nitrite solution dropwise to the cooled amine salt solution while stirring vigorously.

  • Monitor the reaction for the presence of excess nitrous acid by periodically testing a drop of the reaction mixture with starch-iodide paper. The paper will turn blue/black in the presence of excess nitrous acid, indicating the completion of the diazotization. Avoid a large excess of sodium nitrite.

• Destruction of Excess Nitrous Acid (if necessary):

  • If a significant excess of nitrous acid is present, it can be destroyed by the cautious addition of a small amount of urea or sulfamic acid until the starch-iodide test is negative.

• Reduction of the Diazonium Salt:

  • While still maintaining the temperature at 0-5 °C, slowly and carefully add hypophosphorous acid (50% solution) to the reaction mixture.

  • A vigorous evolution of nitrogen gas will be observed. The addition should be controlled to prevent excessive foaming.

  • Once the addition is complete, allow the reaction mixture to stir in the ice bath for at least one hour, and then let it slowly warm to room temperature. Continue stirring until the gas evolution ceases.

• Final Waste Neutralization and Collection:

  • Once the reaction is complete, the resulting solution should be neutralized by the careful addition of a suitable base, such as sodium bicarbonate or sodium hydroxide solution. Monitor the pH with pH paper or a pH meter.

  • Transfer the neutralized solution to a clearly labeled hazardous waste container for collection by a certified disposal company.

Mandatory Visualization

Caption: Disposal workflow for 4-Methoxytoluene-2,5-diamine HCl.

Personal protective equipment for handling 4-Methoxytoluene-2,5-diamine HCl

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-Methoxytoluene-2,5-diamine HCl (CAS No. 56496-88-9). Adherence to these procedures is essential for ensuring laboratory safety and minimizing risk.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense against potential exposure to 4-Methoxytoluene-2,5-diamine HCl. The following table summarizes the recommended PPE based on available safety data sheets.

PPE Category	Recommendation	Specifications
Eye and Face Protection	Safety glasses with side-shields or goggles.	Must comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]
Hand Protection	Impervious gloves.	Handle with gloves. Gloves must be inspected prior to use. Use proper glove removal technique (without touching glove's outer surface) to avoid skin contact with this product. Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices. Wash and dry hands.
Respiratory Protection	Required when dusts are generated.	Follow OSHA respirator regulations found in 29 CFR 1910.134 or European Standard EN 149. Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[1]
Body Protection	Protective clothing.	Wear appropriate protective clothing to prevent skin exposure.[1] Change contaminated clothing. Preventive skin protection is recommended.

Experimental Protocol: Weighing and Dispensing

This protocol outlines the safe handling procedure for weighing and dispensing 4-Methoxytoluene-2,5-diamine HCl powder.

Objective: To safely weigh and dispense a specified amount of 4-Methoxytoluene-2,5-diamine HCl.

Materials:

• 4-Methoxytoluene-2,5-diamine HCl

• Analytical balance

• Weighing paper or boat

• Spatula

• Appropriate receiving vessel

• Waste disposal container

Personal Protective Equipment (PPE) Required:

• Safety goggles

• Impervious gloves (e.g., nitrile)

• Lab coat

• Respiratory protection (if not working in a fume hood)

Procedure:

• Preparation:

  • Ensure the work area is clean and uncluttered.

  • Verify that the analytical balance is calibrated and level.

  • Don the required PPE as listed above.

• Weighing:

  • Place a clean weighing paper or boat on the analytical balance and tare the balance.

  • Carefully open the container of 4-Methoxytoluene-2,5-diamine HCl.

  • Using a clean spatula, carefully transfer the desired amount of the powder onto the weighing paper. Avoid creating dust.

  • Once the target weight is reached, securely close the chemical container.

• Dispensing:

  • Carefully transfer the weighed powder into the receiving vessel.

  • If any powder is spilled, clean it up immediately according to the disposal plan.

• Decontamination and Disposal:

  • Dispose of the used weighing paper/boat in the designated solid waste container.

  • Clean the spatula and any other contaminated equipment.

  • Remove gloves using the proper technique and dispose of them in the designated waste container.

  • Wash hands thoroughly with soap and water.

Safety and Disposal Plans

A systematic approach to safety and waste disposal is crucial when working with 4-Methoxytoluene-2,5-diamine HCl. The following diagrams illustrate the recommended workflows.

Caption: PPE Selection Workflow for Handling 4-Methoxytoluene-2,5-diamine HCl.

Caption: Disposal Plan for 4-Methoxytoluene-2,5-diamine HCl and Contaminated Materials.

References

• 1. fishersci.com [fishersci.com]